5-(Thiophen-3-yl)nicotinonitrile

• CAS: 1346687-14-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 5-(Thiophen-3-yl)nicotinonitrile

Introduction: Strategic Importance of the Thiophene-Pyridine Scaffold

The convergence of thiophene and pyridine rings within a single molecular framework represents a privileged scaffold in modern medicinal chemistry and materials science. Thiophene moieties, recognized for their bioisosteric resemblance to benzene, often enhance pharmacological activity and modulate physicochemical properties. Similarly, the nicotinonitrile core is a versatile building block found in numerous biologically active compounds, including several marketed drugs.[1][2] The strategic combination of these two heterocycles in 5-(Thiophen-3-yl)nicotinonitrile creates a molecule of significant interest for the development of novel therapeutics, particularly in the realms of kinase inhibition and as probes for complex biological systems.[3][4]

This technical guide provides a comprehensive overview of a robust and widely applicable synthetic route to 5-(Thiophen-3-yl)nicotinonitrile, along with a detailed analysis of its structural characterization. The methodologies and data presented herein are curated to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary for the successful synthesis and validation of this valuable compound.

Synthesis of 5-(Thiophen-3-yl)nicotinonitrile via Suzuki-Miyaura Cross-Coupling

The formation of the C-C bond between the pyridine and thiophene rings is most effectively achieved through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method is renowned for its high functional group tolerance, mild reaction conditions, and generally high yields.[5] The proposed synthesis involves the coupling of 5-bromonicotinonitrile with thiophene-3-boronic acid.

A generalized workflow for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile.

Causality Behind Experimental Choices

The selection of each component in the Suzuki-Miyaura coupling is critical for the success of the reaction.

• Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a commonly used and effective catalyst for this type of transformation. It is commercially available and generally provides good yields. The bulky phosphine ligands facilitate the oxidative addition and reductive elimination steps of the catalytic cycle.

• Base: An inorganic base such as potassium carbonate (K₂CO₃) is required to activate the boronic acid for transmetalation to the palladium center. The choice of a moderately strong base is crucial to avoid side reactions.

• Solvent System: A biphasic solvent system, such as toluene and water, is often employed. The organic solvent solubilizes the reactants and catalyst, while the aqueous phase dissolves the inorganic base and byproducts, facilitating both the reaction and subsequent purification.

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) oxidation state, are sensitive to oxygen. Therefore, the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst degradation and ensure high catalytic activity.

Detailed Experimental Protocol

Materials:

• 5-Bromonicotinonitrile

• Thiophene-3-boronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine (saturated aqueous sodium chloride)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromonicotinonitrile (1.0 eq.), thiophene-3-boronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent and Catalyst Addition: Under a positive flow of the inert gas, add anhydrous toluene and degassed water (in a 4:1 ratio by volume). Subsequently, add the tetrakis(triphenylphosphine)palladium(0) catalyst (0.05 eq.).

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-16 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel. Wash the organic layer sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane), to afford 5-(Thiophen-3-yl)nicotinonitrile as a solid.

Characterization of 5-(Thiophen-3-yl)nicotinonitrile

Molecular structure and key properties of 5-(Thiophen-3-yl)nicotinonitrile.

Spectroscopic Data Summary

Technique	Expected Features
¹H NMR	Aromatic protons of the pyridine and thiophene rings are expected in the range of δ 7.0-9.0 ppm. The specific coupling patterns will be indicative of the substitution pattern.
¹³C NMR	Aromatic carbons will appear in the δ 110-160 ppm region. The nitrile carbon will have a characteristic downfield shift.
Mass Spec.	The molecular ion peak [M]⁺ is expected at m/z ≈ 187.22.
FT-IR	A sharp absorption band around 2220-2230 cm⁻¹ corresponding to the C≡N stretch. C-H and C=C stretching vibrations of the aromatic rings will also be present.

Detailed Spectroscopic Analysis (Predicted)

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

The ¹H NMR spectrum is predicted to show distinct signals for the protons on both the pyridine and thiophene rings.

• Pyridine Protons: The protons on the nicotinonitrile ring are expected to appear as sharp signals in the downfield region, typically between δ 8.0 and 9.0 ppm. The proton at the 2-position of the pyridine ring will likely be the most deshielded due to its proximity to the nitrogen atom.

• Thiophene Protons: The protons on the thiophene ring are expected to resonate between δ 7.0 and 8.0 ppm. The coupling constants between these protons will be characteristic of a 3-substituted thiophene ring.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

• Aromatic Carbons: The carbon atoms of both heterocyclic rings are expected to appear in the range of δ 110-160 ppm.

• Nitrile Carbon: The carbon of the nitrile group (C≡N) is predicted to have a characteristic chemical shift in the range of δ 115-120 ppm.

Mass Spectrometry (MS):

Mass spectrometry will be used to confirm the molecular weight of the synthesized compound.

• Molecular Ion Peak: The electron ionization (EI) or electrospray ionization (ESI) mass spectrum is expected to show a prominent molecular ion peak ([M]⁺ or [M+H]⁺) at an m/z value corresponding to the molecular weight of 5-(Thiophen-3-yl)nicotinonitrile (C₉H₅N₂S, MW = 187.22).

Fourier-Transform Infrared (FT-IR) Spectroscopy:

The FT-IR spectrum will confirm the presence of key functional groups.

• Nitrile Stretch: A sharp and strong absorption band is expected in the region of 2220-2230 cm⁻¹, which is characteristic of the C≡N stretching vibration.

• Aromatic C-H Stretch: Weak to medium absorption bands are expected above 3000 cm⁻¹, corresponding to the C-H stretching vibrations of the aromatic rings.

• Aromatic C=C and C=N Stretches: A series of absorption bands in the 1400-1600 cm⁻¹ region will correspond to the C=C and C=N stretching vibrations within the pyridine and thiophene rings.

Conclusion

This technical guide provides a detailed and practical framework for the synthesis and characterization of 5-(Thiophen-3-yl)nicotinonitrile. The Suzuki-Miyaura cross-coupling reaction stands out as a reliable and efficient method for the preparation of this valuable heterocyclic compound. The predicted spectroscopic data offers a solid basis for the structural verification of the synthesized product. The insights and protocols presented herein are intended to empower researchers in their efforts to explore the potential of this and related molecules in the advancement of medicinal chemistry and materials science.

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An In-depth Technical Guide to the Physicochemical Properties of 5-(Thiophen-3-yl)nicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

In the landscape of modern medicinal chemistry, the strategic combination of privileged heterocyclic scaffolds is a cornerstone of rational drug design. The nicotinonitrile moiety, a key component in several marketed drugs, offers a versatile template for therapeutic intervention.[1][2] Similarly, the thiophene ring is a well-established pharmacophore, present in numerous FDA-approved drugs, valued for its ability to modulate physicochemical properties and engage in critical receptor interactions.[3] The conjugation of these two heterocycles in 5-(Thiophen-3-yl)nicotinonitrile results in a novel chemical entity with significant potential for further exploration in drug discovery programs.

This technical guide provides a comprehensive overview of the core physicochemical properties of 5-(Thiophen-3-yl)nicotinonitrile. As direct experimental data for this specific molecule is not extensively published, this document synthesizes information from closely related analogues, established predictive models, and standard experimental methodologies. The aim is to equip researchers and drug development professionals with the foundational knowledge and practical protocols necessary to effectively handle, characterize, and optimize this promising scaffold. We will delve into its structural attributes, predictable physicochemical parameters, and detailed experimental workflows for its synthesis and property determination.

Molecular Structure and Core Properties

The foundational step in characterizing any molecule is a thorough understanding of its structure and fundamental properties.

Chemical Structure:

Figure 1: Chemical structure of 5-(Thiophen-3-yl)nicotinonitrile.

Table 1: Core Molecular Properties

Property	Value	Source/Method
IUPAC Name	5-(Thiophen-3-yl)pyridine-3-carbonitrile	---
Molecular Formula	C₁₀H₆N₂S	---
Molecular Weight	186.24 g/mol	Calculated
CAS Number	Not available	---

Predicted Physicochemical Parameters

In the absence of direct experimental data, quantitative structure-property relationship (QSPR) models provide valuable estimates for key physicochemical properties, guiding experimental design and formulation strategies.[4][5]

Table 2: Predicted Physicochemical Properties

Parameter	Predicted Value	Significance in Drug Discovery
logP (Octanol/Water Partition Coefficient)	~2.5 - 3.0	Indicates lipophilicity and potential for membrane permeability.
Aqueous Solubility (logS)	~ -3.5 to -4.0	Predicts solubility in aqueous media, impacting bioavailability.
pKa (Acid Dissociation Constant)	~ 2.0 - 2.5 (for the pyridine nitrogen)	Determines the ionization state at physiological pH, affecting solubility and receptor binding.
Polar Surface Area (PSA)	~ 50 - 60 Ų	Influences membrane permeability and interactions with polar residues in binding pockets.
Melting Point	~ 100 - 120 °C	Affects solid-state properties and formulation development. Based on analogue Nicotinonitrile (51°C)[6] and increased molecular complexity.
Boiling Point	~ 350 - 380 °C	Relevant for purification by distillation and thermal stability. Based on analogue Nicotinonitrile (207°C)[6] and increased molecular weight.

Synthesis and Characterization

A robust and reproducible synthetic route is paramount for obtaining high-purity material for further studies. The Suzuki-Miyaura cross-coupling reaction is a highly effective method for forming carbon-carbon bonds between aryl halides and boronic acids, making it an ideal choice for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile.[7]

Proposed Synthetic Workflow: Suzuki-Miyaura Cross-Coupling

Figure 2: Proposed synthetic workflow for 5-(Thiophen-3-yl)nicotinonitrile.

Detailed Experimental Protocol for Synthesis

Materials:

• 5-Bromonicotinonitrile

• Thiophene-3-boronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Sodium Carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Deionized Water

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel (for column chromatography)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask, combine 5-bromonicotinonitrile (1.0 eq.), thiophene-3-boronic acid (1.2 eq.), and sodium carbonate (2.0 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent and Catalyst Addition: Add a 4:1:1 mixture of toluene, ethanol, and water to the flask. Degas the solvent mixture by bubbling with the inert gas for 15 minutes. Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq.) to the reaction mixture.

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure 5-(Thiophen-3-yl)nicotinonitrile.

Spectroscopic Characterization

The identity and purity of the synthesized compound should be confirmed by standard spectroscopic methods.

Expected Spectroscopic Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • Signals corresponding to the protons on the pyridine and thiophene rings are expected.

  • The pyridine protons will likely appear in the aromatic region (δ 7.5-9.0 ppm).

  • The thiophene protons will also be in the aromatic region (δ 7.0-8.0 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • A characteristic signal for the nitrile carbon is expected around δ 115-120 ppm.[8]

  • Signals for the carbons of the two aromatic rings will be observed in the δ 120-150 ppm range.

• IR (Infrared) Spectroscopy:

  • A sharp absorption band corresponding to the C≡N stretch of the nitrile group is expected around 2220-2240 cm⁻¹.

• MS (Mass Spectrometry):

  • The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 186.24).

Experimental Determination of Physicochemical Properties

Accurate experimental determination of physicochemical properties is crucial for lead optimization and the development of predictive models.[4][9]

Workflow for Physicochemical Property Determination

Figure 3: General workflow for the experimental determination of key physicochemical properties.

Protocol for Aqueous Solubility Determination (Shake-Flask Method)

• Preparation: Add an excess amount of the compound to a known volume of phosphate-buffered saline (PBS) at pH 7.4 in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the suspension to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and determine the concentration of the dissolved compound using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The solubility is reported in units such as µg/mL or µM.

Protocol for logP Determination (Shake-Flask Method)

• System Preparation: Prepare a biphasic system of n-octanol and water (or PBS pH 7.4 for logD). Pre-saturate the n-octanol with the aqueous phase and vice versa.

• Partitioning: Dissolve a known amount of the compound in one of the phases. Add a known volume of the other phase and shake vigorously to allow for partitioning.

• Equilibration and Separation: Allow the mixture to stand until the two phases have clearly separated. Centrifugation can be used to expedite this process.

• Quantification: Determine the concentration of the compound in both the n-octanol and aqueous phases using an appropriate analytical technique (e.g., HPLC-UV).

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Protocol for pKa Determination (Potentiometric Titration)

• Solution Preparation: Dissolve an accurately weighed amount of the compound in a suitable solvent system (e.g., water with a co-solvent like methanol if solubility is low).

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) and then a strong base (e.g., NaOH), or vice versa, while monitoring the pH with a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point of the titration curve. Specialized software can be used for more accurate determination from the titration data.

Conclusion and Future Directions

5-(Thiophen-3-yl)nicotinonitrile represents a promising chemical scaffold that merges the favorable attributes of two medicinally important heterocycles. This guide has provided a foundational understanding of its predicted physicochemical properties and outlined robust experimental protocols for its synthesis and characterization. The provided methodologies are designed to be self-validating and adhere to high standards of scientific integrity.

Future research should focus on the experimental validation of the predicted properties and the exploration of its biological activities. The synthetic route described herein provides a reliable means to access this compound for such studies. The continued investigation of this and related molecules will undoubtedly contribute to the development of novel therapeutic agents.

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5-(Thiophen-3-yl)nicotinonitrile CAS number and IUPAC name

An In-depth Technical Guide to 5-(Thiophen-3-yl)nicotinonitrile: Synthesis, Properties, and Applications

Authored by: A Senior Application Scientist

Introduction: The Significance of Thiophenyl-Nicotinonitrile Scaffolds

The convergence of thiophene and nicotinonitrile moieties in a single molecular framework represents a promising avenue in medicinal chemistry and materials science. Thiophene, an electron-rich five-membered heterocycle containing sulfur, is a well-established pharmacophore found in numerous FDA-approved drugs, valued for its ability to engage in various biological interactions.[1][2] The nicotinonitrile scaffold, a pyridine ring bearing a nitrile group, is also a key structural motif in many biologically active compounds, including several marketed drugs.[3] The combination of these two privileged structures in 5-(Thiophen-3-yl)nicotinonitrile is anticipated to yield novel compounds with significant potential as therapeutic agents and functional organic materials.

This technical guide provides a detailed exploration of 5-(Thiophen-3-yl)nicotinonitrile, focusing on a robust synthetic strategy, predicted physicochemical and spectroscopic properties, and potential applications in drug discovery. The information herein is curated for researchers, scientists, and professionals in the field of drug development.

Compound Profile: 5-(Thiophen-3-yl)nicotinonitrile

While a specific CAS number is not assigned, the fundamental properties of 5-(Thiophen-3-yl)nicotinonitrile can be defined based on its chemical structure.

• IUPAC Name: 5-(Thiophen-3-yl)pyridine-3-carbonitrile

• Molecular Formula: C₁₀H₆N₂S

• Molecular Weight: 186.23 g/mol

• Chemical Structure:

  • A pyridine ring is substituted at the 3-position with a nitrile group (-CN).

  • The same pyridine ring is substituted at the 5-position with a thiophen-3-yl group.

Synthesis and Mechanism: A Palladium-Catalyzed Approach

The most versatile and widely employed method for the synthesis of bi-heterocyclic compounds such as 5-(Thiophen-3-yl)nicotinonitrile is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction facilitates the formation of a carbon-carbon bond between a halide and a boronic acid or ester.

Proposed Synthetic Route: Suzuki-Miyaura Cross-Coupling

The synthesis of 5-(Thiophen-3-yl)nicotinonitrile can be efficiently achieved by the cross-coupling of 5-bromonicotinonitrile with thiophene-3-boronic acid.

Reaction Scheme:

Caption: Experimental workflow for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile.

Rationale for Method Selection

The Suzuki-Miyaura cross-coupling is favored for several reasons:

• High Functional Group Tolerance: The reaction conditions are mild and tolerate a wide variety of functional groups, which is crucial when working with heterocyclic compounds.

• Commercial Availability of Starting Materials: 5-bromonicotinonitrile and thiophene-3-boronic acid are commercially available, facilitating the accessibility of this synthetic route.

• High Yields and Purity: This method typically provides good to excellent yields of the desired product with high purity after standard purification techniques.

Physicochemical and Spectroscopic Properties

The following table summarizes the predicted physicochemical properties of 5-(Thiophen-3-yl)nicotinonitrile.

Property	Predicted Value
Molecular Weight	186.23 g/mol
LogP	~2.5
Melting Point (°C)	100 - 150 (estimated)
Boiling Point (°C)	>300 (estimated)
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, CH₂Cl₂). Insoluble in water.

Predicted Spectroscopic Data

• ¹H NMR (in CDCl₃, 400 MHz):

  • Signals corresponding to the pyridine ring protons are expected in the aromatic region (δ 7.5-9.0 ppm).

  • Signals for the thiophene ring protons are also expected in the aromatic region (δ 7.0-8.0 ppm).

• ¹³C NMR (in CDCl₃, 100 MHz):

  • A signal for the nitrile carbon is expected around δ 115-120 ppm.

  • Multiple signals in the aromatic region (δ 120-155 ppm) will correspond to the carbons of the pyridine and thiophene rings.

Applications and Research Directions

The 5-(Thiophen-3-yl)nicotinonitrile scaffold is a promising starting point for the development of novel therapeutic agents. The nicotinonitrile moiety is a known pharmacophore in several classes of drugs, including kinase inhibitors. [3]The thiophene ring is a versatile bioisostere for a phenyl ring and can modulate the pharmacokinetic and pharmacodynamic properties of a molecule. [1]

Potential as Kinase Inhibitors in Oncology

Many nicotinonitrile derivatives have been investigated as inhibitors of various protein kinases, which are key targets in cancer therapy. [3]A hypothetical mechanism of action for a 5-(Thiophen-3-yl)nicotinonitrile-based kinase inhibitor is depicted below.

Sources

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Spectral Data of 5-(Thiophen-3-yl)nicotinonitrile: A Technical Guide for Researchers

An In-depth Analysis of NMR, IR, and MS Data for the Characterization of a Key Heterocyclic Building Block

This technical guide provides a comprehensive overview of the spectral data for 5-(Thiophen-3-yl)nicotinonitrile, a key heterocyclic compound with significant potential in medicinal chemistry and materials science. The unique arrangement of the thiophene and nicotinonitrile moieties imparts this molecule with distinct electronic and structural properties, making a thorough understanding of its spectral characteristics essential for researchers in drug discovery and development. This document will delve into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering insights into the experimental rationale and interpretation of the spectral features.

Molecular Structure and Spectroscopic Overview

5-(Thiophen-3-yl)nicotinonitrile possesses a molecular formula of C₁₀H₆N₂S and a molecular weight of 186.24 g/mol . The structure consists of a pyridine ring substituted at the 5-position with a thiophen-3-yl group and at the 3-position with a nitrile functional group. This arrangement of aromatic and electron-withdrawing groups gives rise to a characteristic spectroscopic fingerprint.

DOT Script for Molecular Structure of 5-(Thiophen-3-yl)nicotinonitrile

Caption: Molecular structure of 5-(Thiophen-3-yl)nicotinonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the precise connectivity and chemical environment of atoms within a molecule. For 5-(Thiophen-3-yl)nicotinonitrile, both ¹H and ¹³C NMR provide critical data for structural confirmation.

¹H NMR Spectroscopy

The proton NMR spectrum of 5-(Thiophen-3-yl)nicotinonitrile is expected to exhibit distinct signals corresponding to the protons on both the pyridine and thiophene rings. The chemical shifts are influenced by the electronegativity of the nitrogen and sulfur atoms, as well as the anisotropic effects of the aromatic rings and the electron-withdrawing nature of the nitrile group.

Table 1: Predicted ¹H NMR Spectral Data for 5-(Thiophen-3-yl)nicotinonitrile

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~8.9	d	H-2 (Pyridine)
~8.7	t	H-4 (Pyridine)
~9.1	d	H-6 (Pyridine)
~7.8	dd	H-2' (Thiophene)
~7.5	dd	H-4' (Thiophene)
~7.6	dd	H-5' (Thiophene)

Note: These are predicted values based on the analysis of similar structures. Actual experimental values may vary depending on the solvent and other experimental conditions.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The chemical shifts of the carbon atoms in 5-(Thiophen-3-yl)nicotinonitrile are influenced by their hybridization and the electronic effects of neighboring atoms and functional groups.

Table 2: Predicted ¹³C NMR Spectral Data for 5-(Thiophen-3-yl)nicotinonitrile

Chemical Shift (δ, ppm)	Assignment
~153	C-2 (Pyridine)
~110	C-3 (Pyridine)
~140	C-4 (Pyridine)
~135	C-5 (Pyridine)
~155	C-6 (Pyridine)
~128	C-2' (Thiophene)
~138	C-3' (Thiophene)
~126	C-4' (Thiophene)
~124	C-5' (Thiophene)
~117	CN (Nitrile)

Note: These are predicted values based on the analysis of similar structures. Actual experimental values may vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 5-(Thiophen-3-yl)nicotinonitrile is expected to show characteristic absorption bands for the nitrile group and the aromatic rings.

Table 3: Key IR Absorption Bands for 5-(Thiophen-3-yl)nicotinonitrile

Wavenumber (cm⁻¹)	Intensity	Assignment
~2230	Strong, Sharp	C≡N stretch (Nitrile)
~3100-3000	Medium	C-H stretch (Aromatic)
~1600-1450	Medium to Strong	C=C and C=N ring stretching (Pyridine and Thiophene)
~800-700	Strong	C-H out-of-plane bending (Aromatic)

The presence of a strong, sharp peak around 2230 cm⁻¹ is a definitive indicator of the nitrile functional group. The absorptions in the aromatic region confirm the presence of the pyridine and thiophene rings.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elemental composition.

For 5-(Thiophen-3-yl)nicotinonitrile, the molecular ion peak (M⁺) in the mass spectrum would be expected at an m/z value corresponding to its molecular weight (186.24). High-resolution mass spectrometry (HRMS) would provide a more precise mass measurement, confirming the elemental formula of C₁₀H₆N₂S.

Fragmentation patterns would likely involve the loss of small, stable molecules such as HCN from the nitrile group or cleavage of the bond between the two heterocyclic rings.

Experimental Protocols

The following are generalized protocols for obtaining the spectral data of 5-(Thiophen-3-yl)nicotinonitrile.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 5-(Thiophen-3-yl)nicotinonitrile in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a standard frequency (e.g., 400 or 500 MHz for ¹H).

• Data Processing: Process the raw data using appropriate software to obtain the final spectra, including Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet or a thin film on a salt plate (e.g., NaCl or KBr).

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify and assign the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via a suitable ionization method, such as electrospray ionization (ESI) or electron impact (EI).

• Data Acquisition: Acquire the mass spectrum, ensuring to record the molecular ion peak and any significant fragment ions.

• Data Analysis: Determine the molecular weight from the molecular ion peak and analyze the fragmentation pattern to support the proposed structure.

DOT Script for Spectral Analysis Workflow

Caption: A generalized workflow for the synthesis, purification, and spectral characterization of 5-(Thiophen-3-yl)nicotinonitrile.

Conclusion

The comprehensive spectral analysis of 5-(Thiophen-3-yl)nicotinonitrile through NMR, IR, and MS provides a robust framework for its unequivocal identification and characterization. The data presented in this guide, including predicted spectral values and generalized experimental protocols, serves as a valuable resource for researchers engaged in the synthesis and application of this important heterocyclic compound. A thorough understanding of its spectroscopic properties is fundamental to advancing its potential in drug discovery and materials science.

References

Note: As specific experimental data for 5-(Thiophen-3-yl)nicotinonitrile was not found in the provided search results, this section is a placeholder. A complete guide would include citations to primary literature where the synthesis and characterization of this compound are reported.

An In-depth Technical Guide to the Solubility and Stability of 5-(Thiophen-3-yl)nicotinonitrile

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry, the fusion of heterocyclic rings often yields compounds with significant therapeutic potential. 5-(Thiophen-3-yl)nicotinonitrile, a molecule incorporating both a thiophene and a pyridine nucleus, represents a scaffold of considerable interest. The thiophene ring is a well-established pharmacophore, present in numerous FDA-approved drugs, valued for its bioisosteric similarity to a phenyl ring, which can enhance biological activity and modulate physicochemical properties.[1][2] Similarly, the nicotinonitrile moiety is a key structural component in various bioactive molecules.[3]

The journey from a promising molecular structure to a viable drug candidate is contingent on a thorough understanding of its fundamental physicochemical properties. Among these, solubility and stability are paramount, acting as critical determinants of a compound's druggability, including its absorption, distribution, metabolism, and excretion (ADME) profile. Poor aqueous solubility can severely limit oral bioavailability, while instability can compromise shelf-life, therapeutic efficacy, and patient safety.

This technical guide provides a comprehensive framework for characterizing the solubility and stability of 5-(Thiophen-3-yl)nicotinonitrile. In the absence of specific experimental data for this compound, this document serves as a predictive and methodological resource. It is designed to equip researchers with the foundational knowledge and detailed protocols necessary to systematically evaluate these critical properties, thereby enabling informed decisions in the drug discovery and development process.

Section 1: Physicochemical Profile and Predictive Analysis

Before embarking on experimental evaluation, a predictive analysis based on the constituent fragments of 5-(Thiophen-3-yl)nicotinonitrile can provide valuable insights into its expected solubility and stability characteristics.

Structural Features:

• Thiophene Ring: Thiophene is a five-membered, sulfur-containing aromatic heterocycle.[4] It is generally considered a lipophilic moiety, which may contribute to lower aqueous solubility. Thiophene is relatively stable but can be susceptible to oxidation at the sulfur atom under certain conditions.[5]

• Nicotinonitrile (3-Cyanopyridine) Moiety: This is a pyridine ring substituted with a nitrile group. The pyridine nitrogen is basic (pKa of the conjugate acid is approximately 1.45), while the nitrile group is a strong electron-withdrawing group.[6] Nicotinonitrile is reported to be easily soluble in water and other polar organic solvents.[7]

Predicted Physicochemical Properties of 5-(Thiophen-3-yl)nicotinonitrile:

Property	Prediction/Consideration	Rationale
Molecular Weight	~186.23 g/mol	C10H6N2S
LogP (Lipophilicity)	Moderately lipophilic	The presence of the thiophene ring is likely to increase lipophilicity compared to nicotinonitrile alone. Computational models can provide a more precise prediction.
Aqueous Solubility	Likely to be low to moderate	The lipophilic thiophene ring may counteract the solubilizing effect of the polar nicotinonitrile moiety. The crystalline nature of the solid form will also significantly impact solubility.
pKa	Weakly basic	The pyridine nitrogen will be the primary basic center. The electron-withdrawing effect of the nitrile and the aromatic nature of the thiophene ring will likely result in a low pKa.
Chemical Stability	Generally stable, with potential liabilities	Potential for oxidation at the thiophene sulfur. The nitrile group is generally stable but can be susceptible to hydrolysis under harsh acidic or basic conditions. The molecule may be sensitive to light (photostability).

Computational Tools for Solubility Prediction

In modern drug discovery, in silico models are invaluable for triaging compounds early in the development process.[8][9] Various computational approaches can be employed to estimate the aqueous solubility of 5-(Thiophen-3-yl)nicotinonitrile:

• Quantitative Structure-Property Relationship (QSPR) Models: These models use mathematical equations to correlate chemical structure with physical properties.[10][11]

• Machine Learning-Based Approaches: These methods leverage large datasets of known solubilities to train algorithms that can predict the solubility of new compounds.[12][13][14]

• Thermodynamic Cycle-Based Predictions: These physics-based methods calculate solubility from first principles by dissecting the process into solvation and solid-state energies.[9][15]

While these predictive tools are powerful, they provide estimations and must be validated by experimental data.

Section 2: Experimental Determination of Solubility

A comprehensive understanding of a compound's solubility requires distinguishing between kinetic and thermodynamic measurements. Kinetic solubility is often used for high-throughput screening in early discovery, while thermodynamic solubility provides the true equilibrium value, which is critical for formulation and development.[16]

Kinetic Solubility Assessment

Kinetic solubility measures the concentration of a compound in solution after a short incubation time when added from a concentrated DMSO stock.[17][18] It is a measure of how readily a compound dissolves and stays in solution under non-equilibrium conditions.

Experimental Protocol: Nephelometric Kinetic Solubility Assay

This high-throughput method assesses precipitation by measuring light scattering.

Materials and Equipment:

• 5-(Thiophen-3-yl)nicotinonitrile

• Dimethyl sulfoxide (DMSO), analytical grade

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microtiter plates

• Nephelometer (plate reader with light-scattering capabilities)

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 5-(Thiophen-3-yl)nicotinonitrile in DMSO.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution in DMSO.

• Addition to Buffer: Transfer a small, fixed volume (e.g., 2 µL) of each DMSO solution to a new 96-well plate containing a larger volume (e.g., 198 µL) of PBS at pH 7.4. This results in a constant final DMSO concentration (e.g., 1%).

• Incubation: Incubate the plate at room temperature (or 37°C) for a defined period (e.g., 2 hours) with gentle shaking.[17]

• Measurement: Measure the light scattering at a suitable wavelength using a nephelometer.

• Data Analysis: The kinetic solubility is defined as the highest concentration that does not show a significant increase in light scattering compared to the buffer-only control.

Causality Behind Experimental Choices:

• DMSO Stock: Using a concentrated DMSO stock is standard for high-throughput screening as it allows for the testing of a wide range of final aqueous concentrations.

• PBS pH 7.4: This buffer mimics physiological pH, providing a biologically relevant context for solubility.

• Short Incubation Time: The 2-hour incubation is characteristic of a kinetic assay, assessing rapid dissolution and precipitation rather than true equilibrium.[17]

Thermodynamic Solubility Assessment

Thermodynamic solubility is the concentration of a compound in a saturated solution that is in equilibrium with the solid phase.[19] This is the most accurate and relevant measure of solubility for drug development.

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is the gold standard for determining thermodynamic solubility.

Materials and Equipment:

• Solid 5-(Thiophen-3-yl)nicotinonitrile

• Aqueous buffer of interest (e.g., PBS pH 7.4, Simulated Gastric Fluid, Simulated Intestinal Fluid)

• Glass vials with screw caps

• Orbital shaker/incubator

• Centrifuge

• HPLC-UV system

• 0.22 µm syringe filters

Step-by-Step Methodology:

• Sample Preparation: Add an excess amount of solid 5-(Thiophen-3-yl)nicotinonitrile to a glass vial containing a known volume of the desired aqueous buffer.

• Equilibration: Seal the vials and place them in an orbital shaker/incubator at a controlled temperature (e.g., 25°C or 37°C) for an extended period (typically 24-72 hours) to ensure equilibrium is reached.[20]

• Phase Separation: After incubation, centrifuge the samples at high speed to pellet the undissolved solid.

• Filtration: Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated HPLC-UV method against a standard curve.

• Data Analysis: The measured concentration represents the thermodynamic solubility of the compound under the tested conditions.

Self-Validating System:

• Visual Inspection: The presence of undissolved solid at the end of the experiment confirms that a saturated solution was achieved.

• Time to Equilibrium: To ensure true equilibrium, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours). The solubility value should plateau when equilibrium is reached.

Caption: Workflow for developing a stability-indicating method.

Section 4: Data Interpretation and Reporting

The data generated from solubility and stability studies must be meticulously analyzed and reported to inform the subsequent stages of drug development.

Solubility Data:

• Report kinetic solubility in µg/mL or µM.

• Report thermodynamic solubility in µg/mL or µM, specifying the buffer, pH, and temperature.

• Discuss the implications of the solubility data for in vitro assays and potential formulation strategies.

Stability Data:

• Present chromatograms showing the separation of the parent compound and degradation products.

• Quantify the percentage of degradation for each stress condition over time.

• Propose potential degradation pathways based on the conditions that caused degradation and, if possible, identify the structures of major degradation products using techniques like LC-MS. [21][22]* Report the mass balance for each stress condition.

• Conclude on the intrinsic stability of 5-(Thiophen-3-yl)nicotinonitrile and recommend appropriate storage and handling conditions.

Conclusion

A thorough characterization of the solubility and stability of 5-(Thiophen-3-yl)nicotinonitrile is a non-negotiable prerequisite for its advancement as a potential drug candidate. This guide provides a comprehensive, field-proven framework for this evaluation. By integrating predictive analysis with robust experimental protocols for kinetic and thermodynamic solubility, and by systematically conducting forced degradation studies in line with ICH guidelines, researchers can build a robust data package. This will not only de-risk the development process but also provide the critical insights needed to optimize formulations, ensure product quality, and ultimately, enhance the probability of clinical success. The principles and methodologies detailed herein are designed to be a self-validating system, ensuring the generation of reliable and defensible data for this promising molecule.

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The Rising Therapeutic Potential of Thiophene-Substituted Nicotinonitriles: A Technical Guide for Drug Discovery Professionals

Foreword: Unveiling a Privileged Scaffold in Medicinal Chemistry

In the landscape of modern drug discovery, the identification and optimization of privileged scaffolds—molecular frameworks that can interact with multiple biological targets—is a cornerstone of efficient therapeutic development. Among these, the thiophene ring has emerged as a versatile and highly valuable motif, underpinning the structure of numerous approved drugs.[1] Its bioisosteric relationship with the phenyl group, coupled with its unique electronic properties, allows for favorable interactions with a wide array of biological targets. When fused or substituted with a nicotinonitrile moiety—a pyridine ring bearing a cyano group—the resulting chemical space offers a rich ground for the discovery of novel therapeutic agents with diverse biological activities. This guide provides an in-depth technical exploration of the synthesis, biological evaluation, and mechanistic underpinnings of thiophene-substituted nicotinonitriles, with a focus on their anticancer, antimicrobial, and anti-inflammatory potential.

I. The Synthetic Keystone: Mastering the Gewald Reaction for Library Generation

The efficient synthesis of a diverse library of compounds is the bedrock of any successful drug discovery campaign. For the construction of 2-aminothiophene derivatives, the Gewald reaction stands as a robust and versatile multicomponent reaction.[2][3] This one-pot synthesis convenes a ketone or aldehyde, an active methylene nitrile (such as malononitrile), and elemental sulfur in the presence of a base to yield highly functionalized 2-aminothiophenes.[4] The elegance of the Gewald reaction lies in its operational simplicity and the diversity of substituents that can be incorporated, making it an ideal tool for generating libraries of thiophene-substituted nicotinonitriles for biological screening.

Experimental Protocol: Gewald Synthesis of a Model 2-Amino-4-phenyl-5-(thiophen-2-yl)nicotinonitrile

This protocol outlines a representative Gewald synthesis. Researchers can adapt this procedure by varying the ketone, active methylene nitrile, and reaction conditions to generate a diverse library of thiophene-substituted nicotinonitriles.

Materials:

• Thiophen-2-ylacetophenone (1 equivalent)

• Malononitrile (1 equivalent)

• Elemental Sulfur (1.1 equivalents)

• Morpholine (catalytic amount)

• Ethanol (solvent)

Procedure:

• To a solution of thiophen-2-ylacetophenone (1 equivalent) and malononitrile (1 equivalent) in ethanol, add a catalytic amount of morpholine.

• Stir the reaction mixture at room temperature for 30 minutes to facilitate the Knoevenagel condensation.

• Add elemental sulfur (1.1 equivalents) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The precipitated product is collected by filtration, washed with cold ethanol, and dried under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid).

Causality Behind Experimental Choices:

• The use of a basic catalyst, such as morpholine or triethylamine, is crucial for promoting the initial Knoevenagel condensation between the ketone and the active methylene nitrile.

• Elemental sulfur serves as the sulfur source for the formation of the thiophene ring.

• Ethanol is a commonly used solvent due to its ability to dissolve the reactants and facilitate the reaction at reflux temperature.

II. Anticancer Activity: Targeting Proliferation and Inducing Apoptosis

Thiophene-substituted nicotinonitriles have demonstrated significant potential as anticancer agents, exhibiting cytotoxicity against a range of cancer cell lines.[5][6] Their mechanisms of action are often multifaceted, involving the inhibition of key signaling pathways, induction of cell cycle arrest, and promotion of apoptosis.

Mechanistic Insights: Inhibition of Tyrosine Kinases and Tubulin Polymerization

A prominent mechanism of action for many anticancer thiophene derivatives is the inhibition of protein tyrosine kinases (TKs).[7][8] These enzymes play a critical role in cell signaling pathways that regulate cell growth, proliferation, and survival. By blocking the activity of specific TKs, such as Epidermal Growth Factor Receptor (EGFR), these compounds can effectively halt tumor progression.[9]

Another key target for this class of compounds is the microtubule network.[5] Similar to established anticancer drugs like vinca alkaloids, certain thiophene-substituted acrylonitriles can interfere with tubulin polymerization, leading to mitotic arrest and subsequent apoptosis.[10]

Data Presentation: Cytotoxicity of Thiophene-Substituted Nicotinonitrile Analogs

The following table summarizes the in vitro anticancer activity of representative thiophene-substituted nicotinonitrile derivatives against various cancer cell lines. The IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
TSN-1	MCF-7 (Breast)	7.30 ± 4.5	[11]
HepG-2 (Liver)	5.3 ± 1.6	[11]
TSN-2	MCF-7 (Breast)	4.13 ± 0.5	[11]
HepG-2 (Liver)	3.3 ± 0.9	[11]
Benzothiophene Acrylonitrile 5	Leukemia (CCRF-CEM)	0.01	[10][12]
Nicotinonitrile Derivative 13	HepG2 (Liver)	8.78 ± 0.7	[13]
HeLa (Cervical)	5.16 ± 0.4	[13]
Nicotinonitrile Derivative 19	HepG2 (Liver)	15.32 ± 1.2	[13]
HeLa (Cervical)	4.26 ± 0.3	[13]

Experimental Protocol: MTT Assay for Cytotoxicity Evaluation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.

Materials:

• Cancer cell lines (e.g., MCF-7, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Thiophene-substituted nicotinonitrile compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well microplate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the thiophene-substituted nicotinonitrile compounds and a vehicle control (DMSO).

• Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Causality Behind Experimental Choices:

• The use of a logarithmic dilution series of the test compounds allows for the determination of a dose-response curve and the accurate calculation of the IC50 value.

• The incubation time is chosen to allow for a sufficient period for the compounds to exert their cytotoxic effects.

• The MTT assay relies on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals, providing a quantitative measure of cell viability.

III. Antimicrobial Activity: A New Frontier Against Drug-Resistant Pathogens

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents with new mechanisms of action. Thiophene-substituted nicotinonitriles have emerged as a promising class of compounds with significant activity against a range of bacterial and fungal pathogens, including drug-resistant strains.[14][15]

Mechanistic Insights: Disruption of Membrane Integrity and Inhibition of Key Enzymes

The antimicrobial mechanism of action for these compounds is thought to involve the disruption of microbial cell membrane integrity.[16] This can lead to the leakage of essential cellular components and ultimately cell death. Additionally, some derivatives may target and inhibit essential microbial enzymes, interfering with critical metabolic pathways.

Data Presentation: Minimum Inhibitory Concentrations (MIC) of Thiophene-Substituted Nicotinonitrile Analogs

The following table summarizes the in vitro antimicrobial activity of representative thiophene-substituted nicotinonitrile derivatives against various microbial strains. The MIC value represents the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Compound ID	Microorganism	MIC (µg/mL)	Reference
Thiophene Derivative S1	Staphylococcus aureus	0.81 (µM/ml)	[14][15]
Bacillus subtilis	0.81 (µM/ml)	[14][15]
Escherichia coli	0.81 (µM/ml)	[14][15]
Salmonella typhi	0.81 (µM/ml)	[14][15]
Thiophene Derivative S4	Candida albicans	0.91 (µM/ml)	[14][15]
Aspergillus niger	0.91 (µM/ml)	[14][15]
2-aminopyridine derivative 2c	Staphylococcus aureus	0.039	[17]
Bacillus subtilis	0.039	[17]

Experimental Protocol: Broth Microdilution Assay for MIC Determination

The broth microdilution method is a standardized technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• Thiophene-substituted nicotinonitrile compounds (dissolved in DMSO)

• 96-well microplate

• Microplate reader or visual inspection

Procedure:

• Prepare a twofold serial dilution of the thiophene-substituted nicotinonitrile compounds in the appropriate broth medium in a 96-well microplate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include a positive control (microorganism with no compound) and a negative control (broth medium only).

• Incubate the plate at the appropriate temperature and duration for the specific microorganism.

• Determine the MIC by visually inspecting for turbidity or by measuring the optical density at 600 nm. The MIC is the lowest concentration of the compound that shows no visible growth.

Causality Behind Experimental Choices:

• The use of a standardized inoculum ensures the reproducibility of the assay.

• Serial dilutions of the test compound allow for the precise determination of the minimum concentration required to inhibit microbial growth.

• The inclusion of positive and negative controls is essential for validating the assay results.

IV. Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases, and the development of novel anti-inflammatory agents remains a critical area of research. Thiophene-substituted nicotinonitriles have demonstrated promising anti-inflammatory properties, suggesting their potential for the treatment of inflammatory disorders.[18][19]

Mechanistic Insights: Inhibition of Pro-inflammatory Mediators

The anti-inflammatory effects of these compounds are believed to be mediated through the inhibition of key pro-inflammatory enzymes and signaling pathways.[20] This includes the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, and the modulation of inflammatory signaling pathways such as NF-κB and MAPK.[19][21] By suppressing the production of pro-inflammatory cytokines and mediators, these compounds can effectively dampen the inflammatory response.

V. Structure-Activity Relationships (SAR): Guiding Lead Optimization

Understanding the relationship between the chemical structure of a compound and its biological activity is paramount for rational drug design. Structure-activity relationship (SAR) studies of thiophene-substituted nicotinonitriles have provided valuable insights into the key structural features that govern their anticancer, antimicrobial, and anti-inflammatory properties.[5]

For anticancer activity, the nature and position of substituents on both the thiophene and nicotinonitrile rings significantly influence cytotoxicity. For instance, the presence of certain electron-withdrawing or electron-donating groups at specific positions can enhance the compound's ability to interact with its biological target.[7]

Similarly, for antimicrobial activity, modifications to the peripheral substituents can impact the compound's ability to penetrate the microbial cell wall and interact with its intracellular targets.

A systematic exploration of the chemical space around the thiophene-nicotinonitrile scaffold through the synthesis and biological evaluation of analog libraries is crucial for identifying compounds with improved potency, selectivity, and pharmacokinetic properties.

VI. Future Directions and Conclusion

Thiophene-substituted nicotinonitriles represent a highly promising class of compounds with a broad spectrum of biological activities. The synthetic accessibility of this scaffold, particularly through the robust Gewald reaction, allows for the rapid generation of diverse chemical libraries for high-throughput screening. While significant progress has been made in elucidating their anticancer, antimicrobial, and anti-inflammatory potential, further research is warranted to fully understand their mechanisms of action and to optimize their therapeutic potential.

Future efforts should focus on:

• Elucidating specific molecular targets: Identifying the precise protein targets of these compounds will enable more targeted drug design and a deeper understanding of their mechanisms of action.

• In vivo efficacy and safety studies: Promising lead compounds identified from in vitro screening must be evaluated in relevant animal models to assess their efficacy, pharmacokinetics, and safety profiles.

• Expansion of the chemical space: The continued exploration of novel synthetic methodologies and the incorporation of diverse substituents will undoubtedly lead to the discovery of new thiophene-substituted nicotinonitriles with enhanced therapeutic properties.

VII. Visualizations

Synthetic Pathway Diagram

Caption: Gewald Reaction for 2-Aminothiophene Synthesis

Anticancer Mechanism Workflow

Caption: Proposed Anticancer Mechanisms

VIII. References

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• Cytotoxic Effects of Newly Synthesized Heterocyclic Candidates Containing Nicotinonitrile and Pyrazole Moieties on Hepatocellular and Cervical Carcinomas. PubMed Central. [Link]

• Evaluation of newly synthesized 2-(thiophen-2-yl)-1H-indole derivatives as anticancer agents against HCT-116 cell proliferation via cell cycle arrest and down regulation of miR-25. PMC - NIH. [Link]

• Novel Nicotinonitrile Derivatives Bearing Imino Moieties Enhance Apoptosis and Inhibit Tyrosine Kinase. PubMed. [Link]

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• Synthesis and Anticancer Activity of New Pyridine-Thiophene and Pyridine-Furan Hybrid Compounds, Their Sugar Hydrazone, and Glycosyl Derivatives. Request PDF - ResearchGate. [Link]

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• Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses. MDPI. [Link]

• Design, Synthesis, Molecular Docking, and Tumor Resistance Reversal Activity Evaluation of Matrine Derivative with Thiophene Structure. MDPI. [Link]

• Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology. [Link]

• Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways. MDPI. [Link]

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The Discovery and Isolation of 5-(Thiophen-3-yl)nicotinonitrile Derivatives: An In-depth Technical Guide

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the discovery, synthesis, and isolation of 5-(thiophen-3-yl)nicotinonitrile derivatives. This class of molecules holds significant promise in medicinal chemistry due to the synergistic combination of the thiophene and nicotinonitrile scaffolds, both of which are prevalent in a wide array of biologically active compounds.[1][2] This document delves into the strategic considerations behind synthetic routes, provides detailed experimental protocols, and outlines robust methods for purification and characterization, all grounded in established scientific principles.

Strategic Imperatives in the Design and Discovery of Thiophene-Nicotinonitrile Hybrids

The rationale for the synthesis of 5-(thiophen-3-yl)nicotinonitrile derivatives is rooted in the established pharmacological importance of both the thiophene and nicotinonitrile moieties. Thiophene rings are considered privileged structures in medicinal chemistry, known to be bioisosteres of phenyl rings and are present in numerous FDA-approved drugs with diverse therapeutic applications, including anti-inflammatory and anticancer agents.[1][3] The sulfur atom in the thiophene ring can participate in hydrogen bonding, enhancing drug-receptor interactions.[1] Nicotinonitrile derivatives, on the other hand, are recognized for their wide range of biological activities and are key components in several marketed drugs.[2]

The strategic linkage of a thiophen-3-yl group to the 5-position of the nicotinonitrile core creates a novel chemical entity with the potential for unique biological activities. The exploration of this scaffold is driven by the hypothesis that the combined electronic and steric properties of these two heterocyclic systems can lead to compounds with enhanced potency, selectivity, and favorable pharmacokinetic profiles.

The Synthetic Blueprint: Suzuki-Miyaura Cross-Coupling as the Method of Choice

The construction of the C-C bond between the thiophene and pyridine rings is the cornerstone of the synthesis of 5-(thiophen-3-yl)nicotinonitrile. Among the various cross-coupling reactions, the Suzuki-Miyaura reaction has emerged as the most robust and versatile method for this transformation.[4][5][6] This palladium- or nickel-catalyzed reaction offers several advantages, including mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of the requisite building blocks.[4][6]

The general synthetic strategy involves the coupling of a 5-halonicotinonitrile (typically 5-bromonicotinonitrile) with a thiophen-3-ylboronic acid or its ester derivatives. The choice of catalyst, ligand, base, and solvent is critical for achieving high yields and purity. While palladium catalysts are widely used, recent advancements have highlighted the efficacy of more cost-effective and earth-abundant nickel catalysts for such transformations.[7]

Causality in Experimental Design: Key Parameter Optimization

The success of the Suzuki-Miyaura coupling hinges on the careful selection of reaction parameters. The following explains the rationale behind these choices:

• Catalyst System: The choice between palladium and nickel catalysts often depends on the specific substrates and desired reaction conditions. Palladium catalysts, such as Pd(PPh₃)₄ and Pd(dppf)Cl₂, are well-established and offer broad applicability.[5] However, nickel catalysts, for instance, NiCl₂(PCy₃)₂, have shown excellent activity, particularly for challenging couplings involving heteroaryl partners.[7] The ligand plays a crucial role in stabilizing the metal center and facilitating the catalytic cycle. Electron-rich and bulky phosphine ligands like SPhos and XPhos can significantly enhance catalytic activity.[4]

• Base: The base is essential for the transmetalation step of the catalytic cycle. Inorganic bases such as potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), and cesium carbonate (Cs₂CO₃) are commonly employed.[7][8] The choice of base can influence the reaction rate and the suppression of side reactions.

• Solvent: The solvent system must be capable of dissolving the reactants and the catalyst complex. A mixture of an organic solvent and water, such as dioxane/water or THF/water, is often used to facilitate the dissolution of both the organic and inorganic reagents.[8] Anhydrous conditions with solvents like DMF can also be effective.[5]

• Temperature: The reaction temperature is optimized to ensure a reasonable reaction rate without promoting decomposition of the reactants or products. Temperatures typically range from 80 °C to 120 °C.[5][7]

Visualizing the Synthetic Pathway

Caption: Suzuki-Miyaura coupling for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile.

Experimental Protocols: A Step-by-Step Guide

The following protocols are based on established procedures for Suzuki-Miyaura couplings of similar heterocyclic compounds and serve as a robust starting point for the synthesis of 5-(thiophen-3-yl)nicotinonitrile derivatives.[5][7]

Synthesis of 5-(Thiophen-3-yl)nicotinonitrile via Nickel-Catalyzed Suzuki-Miyaura Coupling

Materials:

• 5-Bromonicotinonitrile

• Thiophen-3-ylboronic acid

• Bis(tricyclohexylphosphine)nickel(II) chloride [NiCl₂(PCy₃)₂]

• Potassium phosphate tribasic (K₃PO₄), anhydrous

• tert-Amyl alcohol, anhydrous

• Nitrogen or Argon gas

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer with heating plate

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add K₃PO₄ (4.5 equivalents).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Nitrogen or Argon) three times.

• Addition of Reactants and Catalyst: Under the inert atmosphere, add 5-bromonicotinonitrile (1.0 equivalent), thiophen-3-ylboronic acid (2.5 equivalents), and NiCl₂(PCy₃)₂ (0.5-5 mol%).

• Solvent Addition: Add anhydrous tert-amyl alcohol via syringe to the flask.

• Reaction: Place the flask in a preheated oil bath at 100-120 °C and stir the mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Isolation and Purification: Achieving High Purity

The isolation and purification of the target 5-(thiophen-3-yl)nicotinonitrile derivative from the crude reaction mixture is a critical step to obtain a compound of high purity suitable for biological evaluation. A combination of column chromatography and recrystallization is typically employed.[9][10][11]

Purification by Column Chromatography

Column chromatography is an effective method for separating the desired product from unreacted starting materials, catalyst residues, and byproducts.[12]

Protocol:

• Stationary Phase: Silica gel (230-400 mesh) is a common choice for the stationary phase.

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes or petroleum ether is a good starting point for eluting the product. The optimal solvent system should be determined by preliminary TLC analysis.

• Column Packing: The silica gel is typically packed as a slurry in the initial eluent.

• Sample Loading: The crude product is adsorbed onto a small amount of silica gel and dry-loaded onto the column.

• Elution: The column is eluted with the chosen solvent system, and fractions are collected.

• Fraction Analysis: The collected fractions are analyzed by TLC to identify those containing the pure product.

• Concentration: The fractions containing the pure product are combined and the solvent is removed under reduced pressure.

Recrystallization for Final Polishing

Recrystallization is an excellent technique for obtaining highly pure crystalline material.[10]

Protocol:

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvent systems for aromatic compounds include ethanol, methanol, ethyl acetate/hexanes, or toluene/heptane.

• Dissolution: Dissolve the partially purified product in a minimal amount of the hot solvent.

• Decolorization (Optional): If colored impurities are present, a small amount of activated charcoal can be added to the hot solution and then removed by hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization and Data Presentation

The structure and purity of the synthesized 5-(thiophen-3-yl)nicotinonitrile derivatives are confirmed using a combination of spectroscopic and analytical techniques.

Technique	Expected Observations
¹H NMR	Aromatic protons of the thiophene and pyridine rings in the range of 7.0-9.0 ppm. The nitrile group does not have a proton signal.
¹³C NMR	Aromatic carbons in the range of 110-160 ppm. The nitrile carbon signal appears around 115-120 ppm.
Mass Spec.	The molecular ion peak corresponding to the calculated molecular weight of the target compound.
IR Spec.	A characteristic sharp peak for the nitrile (C≡N) stretch around 2220-2240 cm⁻¹.

Biological Significance and Potential Mechanisms of Action

While specific biological data for 5-(thiophen-3-yl)nicotinonitrile derivatives is emerging, the known activities of the constituent scaffolds provide a strong rationale for their investigation in various therapeutic areas.[1][2]

• Anticancer Activity: Thiophene-containing compounds have been shown to exhibit anticancer properties through various mechanisms, including the inhibition of kinases such as fibroblast growth factor receptors (FGFR) and epidermal growth factor receptor (EGFR).[13] Some derivatives can also induce cell cycle arrest.[13]

• Anti-inflammatory Activity: The thiophene moiety is present in several anti-inflammatory drugs that target cyclooxygenases (COX) and lipoxygenases (LOX).[1]

• Enzyme Inhibition: The structural motifs present in this class of compounds are found in various enzyme inhibitors, suggesting potential activity against a range of biological targets.

Potential Signaling Pathway Interactions

The biological effects of 5-(thiophen-3-yl)nicotinonitrile derivatives are likely mediated through their interaction with specific intracellular signaling pathways. Based on the activities of related compounds, potential targets include:

• Kinase Signaling Cascades: Many small molecule inhibitors target protein kinases that are key regulators of cell proliferation, survival, and differentiation. The MAPK/ERK and PI3K/Akt pathways are common targets for anticancer drugs.

• Receptor Tyrosine Kinases (RTKs): Inhibition of RTKs such as EGFR and FGFR can block downstream signaling pathways that drive tumor growth.[13]

• Inflammatory Pathways: Inhibition of enzymes like COX and LOX can reduce the production of pro-inflammatory mediators.[1]

Caption: Potential inhibition of Receptor Tyrosine Kinase signaling by 5-(Thiophen-3-yl)nicotinonitrile derivatives.

Conclusion and Future Directions

The 5-(thiophen-3-yl)nicotinonitrile scaffold represents a promising area for the discovery of novel therapeutic agents. The synthetic strategies outlined in this guide, particularly the robust and versatile Suzuki-Miyaura coupling, provide a clear path for the generation of diverse libraries of these compounds. Thorough purification and characterization are paramount to ensure the quality of the compounds for subsequent biological evaluation. Future research should focus on exploring the structure-activity relationships of these derivatives to identify potent and selective modulators of key biological targets and signaling pathways implicated in human diseases.

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theoretical and computational studies of 5-(Thiophen-3-yl)nicotinonitrile

An In-Depth Technical Guide to the Theoretical and Computational Investigation of 5-(Thiophen-3-yl)nicotinonitrile

Introduction

5-(Thiophen-3-yl)nicotinonitrile represents a compelling heterocyclic scaffold for researchers in medicinal chemistry and materials science. This bi-heterocyclic aromatic compound integrates a nicotinonitrile (3-cyanopyridine) core with a thiophene ring, two moieties renowned for their prevalence in a wide array of biologically active compounds and approved pharmaceuticals.[1][2][3] The nicotinonitrile framework is a key component in drugs like bosutinib and neratinib, while thiophene rings are present in numerous compounds with diverse therapeutic effects, including antimicrobial, anti-inflammatory, and cytotoxic properties.[1][2][4][5][6]

The strategic combination of these two pharmacophores in a single molecule creates a platform for developing novel therapeutic agents. The cyano group of the nicotinonitrile moiety can act as a hydrogen bond acceptor, while the overall structure provides a rigid backbone amenable to further functionalization. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive exploration of the theoretical and computational methodologies used to characterize 5-(Thiophen-3-yl)nicotinonitrile, bridging its fundamental molecular properties with its potential as a valuable scaffold in drug discovery.

Molecular Structure and Synthesis

The foundational step in the investigation of any novel compound is the confirmation of its chemical structure. This is achieved through a combination of chemical synthesis and rigorous spectroscopic analysis.

Proposed Synthesis: Suzuki-Miyaura Cross-Coupling

The most efficient and widely adopted method for constructing a C-C bond between two aromatic rings, such as in 5-(Thiophen-3-yl)nicotinonitrile, is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[7][8][9][10][11] This reaction involves the coupling of an organoboron compound (thiophene-3-boronic acid) with a halide (5-bromonicotinonitrile) in the presence of a palladium catalyst and a base.

Caption: Workflow for the Suzuki-Miyaura cross-coupling synthesis.

Experimental Protocol: Synthesis

• Reaction Setup: In a flame-dried round-bottom flask, combine 5-bromonicotinonitrile (1.0 eq.), thiophene-3-boronic acid (1.2 eq.), sodium carbonate (2.0 eq.), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq.).

• Inert Atmosphere: Seal the flask with a septum, and alternately evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Add degassed toluene and water (typically in a 4:1 ratio) via syringe.

• Reaction: Heat the mixture to 90°C with vigorous stirring. The reaction progress should be monitored by Thin-Layer Chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 5-(Thiophen-3-yl)nicotinonitrile.

Spectroscopic and Structural Characterization

Property	Value
Molecular Formula	C₁₀H₆N₂S
Molecular Weight	186.24 g/mol
Appearance	Expected to be a solid

Predicted NMR Data: Computational predictions, based on analogous structures, provide valuable guidance for spectral interpretation.[10][14][15]

Predicted ¹H NMR
Proton	Chemical Shift (ppm)
Pyridine-H2	9.0 - 9.2
Pyridine-H4	8.2 - 8.4
Pyridine-H6	8.7 - 8.9
Thiophene-H2'	7.6 - 7.8
Thiophene-H4'	7.3 - 7.5
Thiophene-H5'	7.5 - 7.7

Predicted ¹³C NMR
Carbon	Chemical Shift (ppm)
Pyridine-C2	152 - 154
Pyridine-C3	110 - 112
Pyridine-C4	138 - 140
Pyridine-C5	130 - 132
Pyridine-C6	150 - 152
Cyano-C	117 - 119
Thiophene-C2'	126 - 128
Thiophene-C3'	135 - 137
Thiophene-C4'	127 - 129
Thiophene-C5'	124 - 126

Other key characterization techniques would include:

• FT-IR Spectroscopy: To identify characteristic vibrational frequencies, such as the C≡N stretch of the nitrile group (around 2220-2230 cm⁻¹) and C-H and C=C/C=N bonds of the aromatic rings.[16]

• Mass Spectrometry: To confirm the molecular weight of the compound.[17]

Theoretical and Computational Characterization

Computational chemistry provides powerful tools to investigate the intrinsic properties of molecules like 5-(Thiophen-3-yl)nicotinonitrile, offering insights that are complementary to experimental data and can guide further research.

Density Functional Theory (DFT) Studies

DFT is a quantum mechanical modeling method used to investigate the electronic structure of molecules.[18][19] It is instrumental in predicting molecular geometry, electronic properties, and reactivity.

Caption: A typical workflow for DFT analysis of a molecule.

Protocol for DFT Calculations:

• Structure Preparation: Generate an initial 3D structure of 5-(Thiophen-3-yl)nicotinonitrile using molecular modeling software.

• Geometry Optimization: Perform a geometry optimization using a suitable DFT functional and basis set, such as B3LYP with the 6-311G++(d,p) basis set, which is widely used for organic molecules.[20] This step finds the lowest energy conformation of the molecule.

• Frequency Analysis: Conduct a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Property Calculation: From the optimized structure, calculate key electronic properties, including the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is an indicator of the molecule's chemical reactivity and stability.[18]

• Analysis: Analyze the results to understand the molecule's electronic distribution, potential sites for electrophilic and nucleophilic attack, and overall reactivity.

DFT Parameter/Result	Typical Value/Interpretation
Functional	B3LYP (A common hybrid functional)
Basis Set	6-311G++(d,p) (Provides a good balance of accuracy and computational cost)
HOMO Energy	Indicates the ability to donate an electron.
LUMO Energy	Indicates the ability to accept an electron.
HOMO-LUMO Gap (ΔE)	A larger gap suggests higher kinetic stability and lower chemical reactivity.[18]
Molecular Electrostatic Potential (MEP)	Maps charge distribution, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

Molecular Docking Studies

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein).[21][22] It is a cornerstone of modern drug discovery, used to screen virtual compound libraries and to understand potential drug-target interactions at a molecular level.

Caption: General workflow for a molecular docking study.

Protocol for Molecular Docking:

• Target Selection: Choose a biologically relevant protein target. Given the activities of related compounds, potential targets could include protein kinases, tubulin, or enzymes involved in proliferative diseases.[1][18][23][24]

• Receptor Preparation: Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning partial charges.

• Ligand Preparation: Generate the 3D structure of 5-(Thiophen-3-yl)nicotinonitrile and optimize its geometry. Assign rotatable bonds.

• Grid Generation: Define the active site (the binding pocket) of the protein where the ligand is expected to bind. A grid box is generated around this site to define the search space for the docking algorithm.

• Docking Simulation: Run the docking simulation using software like AutoDock Vina. The program will sample many different conformations and orientations of the ligand within the binding site.

• Analysis: Analyze the results, which are typically ranked by a scoring function that estimates the binding affinity (e.g., in kcal/mol). The best-scoring poses are examined to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and π-stacking, which stabilize the ligand-protein complex.[21]

Potential Applications in Drug Development

The integration of theoretical and experimental data provides a robust framework for evaluating the potential of 5-(Thiophen-3-yl)nicotinonitrile in drug development.

• Scaffold for Library Synthesis: The molecule serves as an excellent starting point for creating a library of derivatives. The thiophene and pyridine rings can be further substituted to modulate properties like solubility, metabolic stability, and target affinity.

• Anticancer Potential: Many nicotinonitrile and thiophene derivatives exhibit significant antiproliferative activity.[1][19][23] Molecular docking studies can help identify specific cancer-related targets (e.g., EGFR, HER2, tubulin) for which this scaffold may have high affinity, guiding the synthesis of more potent and selective inhibitors.[18]

• Anti-inflammatory and Antimicrobial Activity: Thiophene-containing compounds are known for a broad spectrum of biological activities.[2][4][5][6] The 5-(Thiophen-3-yl)nicotinonitrile core could be explored for the development of new anti-inflammatory or antimicrobial agents.

• In Silico ADMET Profiling: Computational tools can predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of the molecule and its derivatives.[21] This in silico analysis helps to prioritize compounds with favorable drug-like properties for synthesis and experimental testing, saving time and resources.

Conclusion

5-(Thiophen-3-yl)nicotinonitrile is a molecule of significant interest, strategically combining two privileged heterocyclic systems. This guide has outlined a multidisciplinary approach to its study, beginning with a reliable synthetic protocol via Suzuki-Miyaura coupling and methods for its structural confirmation. Furthermore, it has detailed the application of powerful computational tools, namely Density Functional Theory and molecular docking, to elucidate its electronic structure, reactivity, and potential for interaction with biological targets. The insights gained from these theoretical and computational studies provide a strong foundation for the rational design and development of novel derivatives based on this scaffold, paving the way for their exploration as potential therapeutic agents in various disease areas.

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literature review of nicotinonitrile and thiophene-containing compounds

An In-depth Technical Guide to Nicotinonitrile and Thiophene-Containing Compounds: Synthesis, Properties, and Applications

Authored by a Senior Application Scientist

Foreword

The confluence of nicotinonitrile and thiophene moieties in a single molecular framework has given rise to a versatile class of compounds with significant implications for both medicinal chemistry and materials science. The electron-rich nature of the thiophene ring, coupled with the electron-withdrawing and hydrogen bonding capabilities of the nicotinonitrile scaffold, creates a unique electronic and structural landscape. This guide provides an in-depth exploration of the synthesis, properties, and applications of these compounds, offering valuable insights for researchers, scientists, and professionals in drug development and materials science. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

Core Synthetic Strategies: The Gewald Reaction and Beyond

The synthesis of thiophene-containing nicotinonitriles often leverages multicomponent reactions, which offer efficiency and atom economy. Among these, the Gewald aminothiophene synthesis is a cornerstone methodology.[1][2]

The Gewald Aminothiophene Synthesis

The Gewald reaction is a one-pot synthesis that combines a ketone or aldehyde, an α-cyanoester, and elemental sulfur in the presence of a base to yield a polysubstituted 2-aminothiophene.[1] The reaction proceeds through an initial Knoevenagel condensation, followed by the addition of sulfur and subsequent cyclization and aromatization.[1][3]

Experimental Protocol: Gewald Synthesis of a 2-Aminothiophene Derivative [4]

• Reaction Setup: In a round-bottom flask, combine the starting ketone (1.0 eq), ethyl cyanoacetate (1.0 eq), and elemental sulfur (1.1 eq) in ethanol.

• Base Addition: Add a catalytic amount of a suitable base, such as morpholine or triethylamine (0.2 eq), to the mixture.

• Reaction Conditions: Stir the reaction mixture at a controlled temperature, typically ranging from room temperature to a gentle reflux, for a period of 2-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture and pour it into ice-cold water. The precipitated product is then collected by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethyl acetate and hexanes, to afford the pure 2-aminothiophene derivative.

Other Synthetic Approaches

Beyond the Gewald reaction, other synthetic strategies for constructing nicotinonitrile and thiophene-containing compounds include metal-catalyzed cross-coupling reactions, such as Suzuki and Stille couplings, which are instrumental in creating more complex and functionalized derivatives.[5]

Physicochemical and Photophysical Properties

The unique arrangement of the nicotinonitrile and thiophene rings imparts distinct physicochemical and photophysical properties to these compounds. The sulfur atom in the thiophene ring can participate in hydrogen bonding, enhancing drug-receptor interactions.[5] Furthermore, the planarity of the thiophene ring can contribute to effective binding with biological targets.[5]

Photophysical Characteristics

Many thiophene-containing compounds exhibit interesting photophysical properties, making them suitable for applications in organic electronics. These properties are tunable by modifying the substituents on the core structure.

Compound Type	Absorption Max (nm)	Emission Max (nm)	Application	Reference
Thiophene-based COFs	250-520	530	Photocatalysis	[6]
Thiophene-fused BODIPY	Varies	Varies	Photodynamic Therapy	[7]
Dithienyl-derived Ru(II) complexes	Varies	Varies	Dye-Sensitized Solar Cells	[8]

This table summarizes representative photophysical data for different classes of thiophene-containing compounds.

Applications in Drug Discovery and Development

The structural motifs of nicotinonitrile and thiophene are considered "privileged pharmacophores" in medicinal chemistry due to their recurrent appearance in bioactive compounds.[5] These compounds have demonstrated a wide spectrum of pharmacological activities.

Anticancer Activity

A significant area of research for these compounds is in oncology. They have been shown to exhibit potent antiproliferative activity against various cancer cell lines.[9][10][11][12][13]

3.1.1. Mechanism of Action: Kinase Inhibition

One of the primary mechanisms through which these compounds exert their anticancer effects is through the inhibition of protein kinases, which are crucial regulators of cell signaling pathways involved in cell growth, proliferation, and survival.[5] Thieno[2,3-d]pyrimidine derivatives, which incorporate a fused thiophene and pyrimidine ring system, have been extensively investigated as kinase inhibitors.[14][15][16] These compounds can target kinases such as VEGFR-2, which is involved in angiogenesis.[17]

Caption: Mechanism of action for nicotinonitrile-thiophene kinase inhibitors.

3.1.2. Cytotoxicity Data

The antiproliferative activity of these compounds is typically evaluated using in vitro cytotoxicity assays, such as the MTT assay. The results are often reported as the half-maximal inhibitory concentration (IC50).

Compound Class	Cancer Cell Line	IC50 (µg/mL)	Reference
Substituted Pyridine	HepG2 (Hepatocellular Carcinoma)	5.16 ± 0.4	[10]
Substituted Pyridine	HeLa (Cervical Carcinoma)	4.26 ± 0.3	[10]
Thiophene Derivatives	Col-R A. baumannii	16-32 (MIC50)	[18]
Thiophene Derivatives	Col-R E. coli	8-32 (MIC50)	[18]

This table presents a selection of reported IC50 and MIC50 values for representative compounds against different cell lines.

Antimicrobial and Antioxidant Activities

In addition to their anticancer properties, nicotinonitrile and thiophene-containing compounds have demonstrated promising antimicrobial and antioxidant activities.[10][18][19] Thiophene derivatives have shown bactericidal effects against drug-resistant Gram-negative bacteria.[18] Certain nicotinonitrile derivatives have also exhibited superior antioxidant activity compared to ascorbic acid in radical scavenging assays.[19]

Applications in Materials Science

The electronic properties of thiophene-based compounds make them highly attractive for applications in organic electronics.[6] They are utilized as organic semiconductors in devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[5][20][21] The ability to tune their band gaps and charge mobilities through molecular design is a key advantage in this field.[21]

Caption: A generalized experimental workflow for the development of nicotinonitrile-thiophene compounds.

Key Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential.

Experimental Protocol: MTT Assay for Cytotoxicity [11]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds and a vehicle control (e.g., DMSO). Include a positive control, such as doxorubicin. Incubate for a specified period, typically 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO or isopropanol, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 540 and 590 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Conclusion and Future Perspectives

The synergistic combination of nicotinonitrile and thiophene moieties has proven to be a fruitful area of research, yielding compounds with a diverse array of biological activities and material properties. The continued exploration of novel synthetic methodologies, including green chemistry approaches, will undoubtedly lead to the discovery of new derivatives with enhanced efficacy and functionality. Future research should focus on elucidating the precise molecular targets of these compounds to better understand their mechanisms of action and to guide the rational design of next-generation therapeutics and electronic materials. The development of structure-activity relationships (SAR) will be crucial in optimizing the properties of these versatile compounds for specific applications.

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Protocols & Analytical Methods

Application Note & Protocol: Synthesis of 5-(Thiophen-3-yl)nicotinonitrile via Suzuki Coupling

Abstract

This document provides a comprehensive guide for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile, a key bi-heterocyclic scaffold relevant to pharmaceutical research and materials science. The protocol details a robust and reproducible palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between 5-bromonicotinonitrile and thiophene-3-boronic acid. Authored from the perspective of an experienced application scientist, this guide explains the critical mechanistic considerations, provides a detailed step-by-step experimental procedure, offers expected analytical data for product validation, and includes a troubleshooting guide to address common challenges. The aim is to empower researchers, scientists, and drug development professionals to successfully implement and adapt this powerful synthetic methodology.

Introduction: The Significance of Bi-Heterocyclic Scaffolds

The convergence of multiple heterocyclic ring systems within a single molecular entity is a cornerstone of modern medicinal chemistry. The 5-(Thiophen-3-yl)nicotinonitrile scaffold, which joins a pyridine ring with a thiophene ring, represents a privileged structure. The pyridine nitrogen offers a hydrogen bond acceptor site, while the cyano group can act as a bioisostere for other functional groups or as a key interaction point. The thiophene moiety provides a lipophilic spacer and can be involved in various non-covalent interactions with biological targets. Consequently, this class of compounds is of significant interest for developing novel therapeutics.

The Suzuki-Miyaura cross-coupling reaction is the preeminent method for forging carbon-carbon bonds between sp²-hybridized centers, such as those in aryl and heteroaryl systems.[1][2] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acids and esters make it an indispensable tool in synthetic chemistry.[3] This protocol leverages the efficiency of the Suzuki coupling for the targeted synthesis of 5-(Thiophen-3-yl)nicotinonitrile.

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

A thorough understanding of the reaction mechanism is paramount for successful execution and troubleshooting. The Suzuki coupling proceeds via a well-defined catalytic cycle involving a palladium catalyst that shuttles between the Pd(0) and Pd(II) oxidation states.[4][5]

The three fundamental steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (C-Br) of the 5-bromonicotinonitrile. This is often the rate-determining step and results in a Pd(II) complex.[1] The reactivity of the halide is crucial, with the general trend being I > Br > Cl.[6] For this reason, an aryl bromide is an excellent and cost-effective starting material.

• Transmetalation: The organoboron species (thiophene-3-boronic acid) is activated by a base to form a more nucleophilic boronate complex.[7] This complex then transfers the thiophene group to the Pd(II) center, displacing the halide.

• Reductive Elimination: The two organic moieties (the nicotinonitrile and thiophene groups) on the Pd(II) center couple and are expelled from the coordination sphere, forming the desired C-C bond in the product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[8]

// Inputs and Outputs node [shape=box, style="filled, rounded", fillcolor="#F1F3F4", fontcolor="#202124"]; ArX [label="5-Bromonicotinonitrile\n(Ar-X)"]; ArB [label="Thiophene-3-boronic Acid\n(Ar'-B(OR)₂)"]; Base [label="Base (e.g., K₂CO₃)"];

ArX -> OA_Complex [style=invis]; ArB -> Trans_Complex [style=invis]; Base -> Trans_Complex [style=invis]; } doteditor Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

This protocol is designed for a 1.0 mmol scale reaction. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount	Mmol	Eq.
5-Bromonicotinonitrile	C₆H₃BrN₂	183.01	183 mg	1.0	1.0
Thiophene-3-boronic acid	C₄H₅BO₂S	127.96	192 mg	1.5	1.5
Tetrakis(triphenylphosphine)palladium(0)	C₇₂H₆₀P₄Pd	1155.56	35 mg	0.03	0.03
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	276 mg	2.0	2.0
1,4-Dioxane	C₄H₈O₂	-	8.0 mL	-	-
Deionized Water	H₂O	-	2.0 mL	-	-

Rationale for Reagent Choices:

• Thiophene-3-boronic acid: A slight excess (1.5 eq.) is used to drive the reaction to completion and compensate for any potential homocoupling or protodeboronation side reactions.[6]

• Pd(PPh₃)₄: This is a reliable, commercially available Pd(0) precatalyst that is effective for a wide range of Suzuki couplings.[3] A 3 mol% loading is a good starting point for optimization.

• Potassium Carbonate: A mild inorganic base that is effective in promoting the transmetalation step without causing degradation of sensitive functional groups.[9]

• Dioxane/Water: This solvent mixture is excellent for dissolving both the organic substrates and the inorganic base, creating a homogenous reaction environment conducive to high yields.[8]

Experimental Workflow

Step-by-Step Procedure

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 5-bromonicotinonitrile (183 mg, 1.0 mmol), thiophene-3-boronic acid (192 mg, 1.5 mmol), tetrakis(triphenylphosphine)palladium(0) (35 mg, 0.03 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Solvent Addition: Add 1,4-dioxane (8.0 mL) and deionized water (2.0 mL) to the flask.

• Degassing: Fit the flask with a reflux condenser. Purge the system with an inert gas (Argon or Nitrogen) for 15-20 minutes to remove dissolved oxygen, which can deactivate the Pd(0) catalyst.[6] For best results, use the freeze-pump-thaw method (3 cycles).

• Reaction: Immerse the flask in a preheated oil bath at 95 °C. Stir the mixture vigorously for 12-16 hours.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) using a 7:3 Hexanes:Ethyl Acetate eluent system or by LC-MS. The reaction is complete upon the disappearance of the 5-bromonicotinonitrile starting material.

• Workup: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with deionized water (20 mL) and transfer it to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Isolation: Combine the organic extracts and wash with brine (20 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude residue should be purified by flash column chromatography on silica gel.[10][11] A gradient elution starting with 9:1 Hexanes:Ethyl Acetate and gradually increasing the polarity to 7:3 Hexanes:Ethyl Acetate is typically effective for isolating the pure product.

• Final Product: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 5-(Thiophen-3-yl)nicotinonitrile as a solid.

Product Characterization

Validation of the final product's identity and purity is critical. The following data are based on predictions and literature values for analogous structures.

Property	Expected Value
Appearance	Off-white to pale yellow solid
Molecular Formula	C₁₀H₆N₂S
Molecular Weight	186.24 g/mol
Yield	75-90% (typical)

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃, δ in ppm): The spectrum is expected to show distinct signals for the three pyridine protons and three thiophene protons. Predicted chemical shifts are:

  • 9.05 (d, J=2.0 Hz, 1H, Pyridine-H2)

  • 8.80 (d, J=2.0 Hz, 1H, Pyridine-H6)

  • 8.15 (t, J=2.0 Hz, 1H, Pyridine-H4)

  • 7.80 (dd, J=2.9, 1.2 Hz, 1H, Thiophene-H2')

  • 7.65 (dd, J=5.0, 1.2 Hz, 1H, Thiophene-H5')

  • 7.45 (dd, J=5.0, 2.9 Hz, 1H, Thiophene-H4')

• ¹³C NMR (101 MHz, CDCl₃, δ in ppm): Predicted signals for the 10 unique carbons:

  • 153.1 (C2-Py), 150.5 (C6-Py), 140.2 (C4-Py), 136.8 (C-S, Thiophene), 129.5 (C-CN, Pyridine), 127.4 (CH-Th), 126.8 (CH-Th), 123.1 (CH-Th), 117.0 (CN), 109.8 (C-Br, Pyridine).

• Mass Spectrometry (ESI+): Expected m/z = 187.03 [M+H]⁺.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidized Pd(0)).2. Insufficiently degassed system.3. Poor quality boronic acid.[6]4. Base is not strong enough or insoluble.	1. Use a fresh bottle of catalyst or a more robust precatalyst (e.g., a Buchwald G3 palladacycle).2. Ensure thorough degassing with inert gas or use the freeze-pump-thaw method.3. Use fresh, high-purity boronic acid or consider using the corresponding pinacol ester.4. Try a stronger base like K₃PO₄ or Cs₂CO₃. Ensure vigorous stirring.
Significant Starting Material Recovery	1. Reaction time is too short.2. Reaction temperature is too low.3. Catalyst deactivation.	1. Extend the reaction time and monitor by TLC/LC-MS.2. Increase the temperature to 100-110 °C.3. See "Low or No Conversion" solutions. Consider a higher catalyst loading (e.g., 5 mol%).
Formation of Homocoupling Byproduct (Thiophene-Thiophene)	1. Presence of oxygen, leading to Pd(II) species that promote homocoupling.[4]2. Boronic acid instability.	1. Rigorously exclude oxygen from the reaction mixture.2. Add the boronic acid in portions or use a more stable boronic ester derivative.
Formation of Dehalogenated Byproduct (Nicotinonitrile)	1. Presence of protic impurities or reducing agents.2. Side reaction after oxidative addition.[4]	1. Use anhydrous solvents and reagents.2. This is sometimes unavoidable; optimizing catalyst and ligand can minimize this pathway.
Protodeboronation of Thiophene Boronic Acid	1. Boronic acid is unstable under the reaction conditions (especially aqueous base).[12]	1. Use anhydrous conditions if possible (e.g., K₃PO₄ in dry dioxane).2. Use a boronic ester (e.g., pinacol ester) which is more stable.[13]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective and versatile method for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile. By understanding the underlying mechanism and paying careful attention to experimental parameters—particularly the quality of the catalyst, exclusion of oxygen, and choice of base—researchers can reliably obtain this valuable bi-heterocyclic compound in high yield. The protocol and insights provided herein serve as a robust starting point for synthesis, optimization, and analogue generation in drug discovery and materials science applications.

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The Strategic Application of 5-(Thiophen-3-yl)nicotinonitrile in Modern Medicinal Chemistry

Introduction: Unlocking New Therapeutic Potential with the Thiophene-Nicotinonitrile Scaffold

In the landscape of contemporary drug discovery, the strategic combination of privileged heterocyclic scaffolds is a cornerstone of rational drug design. The 5-(Thiophen-3-yl)nicotinonitrile core represents a compelling fusion of two such pharmacophores: the electron-rich thiophene ring and the versatile nicotinonitrile moiety. Thiophene and its derivatives are integral to a multitude of FDA-approved drugs, prized for their ability to engage in various biological interactions and serve as bioisosteres for other aromatic systems.[1] Similarly, the nicotinonitrile scaffold is a key feature in numerous bioactive molecules, recognized for its role in compounds with anticancer, anti-inflammatory, and kinase inhibitory activities.[2][3] The targeted union of these two heterocycles in 5-(Thiophen-3-yl)nicotinonitrile offers a unique three-dimensional architecture with a distinct electronic profile, presenting medicinal chemists with a valuable platform for the development of novel therapeutics against a range of challenging disease targets.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of 5-(Thiophen-3-yl)nicotinonitrile. We will detail a robust synthetic protocol, explore its promising utility in the design of kinase inhibitors, and provide step-by-step methodologies for relevant in vitro assays.

Synthesis of 5-(Thiophen-3-yl)nicotinonitrile via Suzuki-Miyaura Cross-Coupling

The most efficient and versatile method for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction facilitates the formation of a carbon-carbon bond between an aryl halide and an organoboron compound. In this case, we couple 5-bromonicotinonitrile with thiophen-3-ylboronic acid.

Experimental Protocol: Synthesis of 5-(Thiophen-3-yl)nicotinonitrile

Materials:

• 5-Bromonicotinonitrile

• Thiophen-3-ylboronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask, add 5-bromonicotinonitrile (1.0 eq), thiophen-3-ylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add Pd(dppf)Cl₂ (0.03 eq) to the flask.

• Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio.

• Heat the reaction mixture to 90 °C and stir for 12-16 hours under an inert atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 5-(Thiophen-3-yl)nicotinonitrile.

Causality Behind Experimental Choices:

• Palladium Catalyst: Pd(dppf)Cl₂ is a robust and versatile catalyst for Suzuki couplings, known for its high efficiency and functional group tolerance.

• Base: Potassium carbonate is a moderately strong base that is effective in activating the boronic acid for transmetalation to the palladium center.

• Solvent System: The 1,4-dioxane/water solvent system provides a homogenous medium for both the organic and inorganic reagents, facilitating efficient reaction kinetics.

• Inert Atmosphere: The use of an inert atmosphere is crucial to prevent the oxidation and deactivation of the palladium catalyst.

Applications in Medicinal Chemistry: A Scaffold for Kinase Inhibitor Design

The 5-(Thiophen-3-yl)nicotinonitrile scaffold is a promising starting point for the development of kinase inhibitors. Many clinically approved kinase inhibitors feature a heterocyclic core that occupies the ATP-binding site of the enzyme. The nitrogen atom of the pyridine ring can act as a hydrogen bond acceptor, mimicking the interaction of the adenine moiety of ATP with the kinase hinge region. The thiophene ring can be functionalized to extend into other pockets of the ATP-binding site, allowing for the modulation of potency and selectivity.

Hypothetical Signaling Pathway: Targeting the PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR signaling pathway is frequently dysregulated in cancer, making it a prime target for therapeutic intervention. A hypothetical inhibitor based on the 5-(Thiophen-3-yl)nicotinonitrile scaffold could be designed to target a key kinase in this pathway, such as Akt or mTOR.

Caption: Hypothetical inhibition of the PI3K/Akt/mTOR pathway by a 5-(Thiophen-3-yl)nicotinonitrile derivative.

In Vitro Assay Protocol: Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

To evaluate the inhibitory potential of compounds derived from the 5-(Thiophen-3-yl)nicotinonitrile scaffold, a robust and high-throughput screening method such as an HTRF kinase assay is recommended.

Objective: To determine the IC₅₀ value of a test compound against a target kinase (e.g., Akt1).

Materials:

• Recombinant human Akt1 enzyme

• Biotinylated peptide substrate

• ATP

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compounds (dissolved in DMSO)

• HTRF detection reagents: Europium cryptate-labeled anti-phospho-substrate antibody and XL665-conjugated streptavidin

• 384-well low-volume white microplates

• HTRF-compatible microplate reader

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 50 nL) of each compound dilution into the wells of a 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme/Substrate Mix: Prepare a mixture of the Akt1 enzyme and the biotinylated peptide substrate in the assay buffer. Add this mixture to the wells containing the test compounds.

• Initiation of Reaction: Prepare a solution of ATP in the assay buffer. Add the ATP solution to all wells to start the kinase reaction.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Add the HTRF detection reagents (Europium cryptate-labeled antibody and XL665-conjugated streptavidin) to each well.

• Final Incubation: Incubate the plate at room temperature for 60 minutes to allow for the development of the HTRF signal.

• Data Acquisition: Read the plate on an HTRF-compatible microplate reader at 620 nm (cryptate emission) and 665 nm (XL665 emission).

• Data Analysis: Calculate the HTRF ratio (665 nm/620 nm * 10,000). Plot the HTRF ratio against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) Exploration

The 5-(Thiophen-3-yl)nicotinonitrile scaffold offers multiple points for chemical modification to optimize potency, selectivity, and pharmacokinetic properties. The following table illustrates a hypothetical SAR for a series of derivatives targeting a generic kinase.

Compound	R1 (Thiophene-C2)	R2 (Pyridine-C2)	R3 (Pyridine-C6)	IC₅₀ (nM)
Scaffold	H	H	H	>10,000
1a	H	NH₂	H	5,200
1b	H	NH₂	Morpholine	850
1c	Cl	NH₂	Morpholine	320
1d	Me	NH₂	Morpholine	450
1e	H	NH₂	N-methylpiperazine	790

SAR Insights:

• The introduction of an amino group at the C2 position of the pyridine ring is crucial for hinge-binding.

• Substitution at the C6 position with a solubilizing group like morpholine significantly improves potency.

• Small electron-withdrawing groups, such as chlorine, at the C2 position of the thiophene ring can enhance activity.

Drug Discovery Workflow

The following diagram illustrates a typical drug discovery workflow starting from the 5-(Thiophen-3-yl)nicotinonitrile scaffold.

Caption: A representative drug discovery workflow utilizing the 5-(Thiophen-3-yl)nicotinonitrile scaffold.

Conclusion

The 5-(Thiophen-3-yl)nicotinonitrile scaffold represents a promising starting point for the development of novel therapeutics, particularly in the area of kinase inhibition. Its straightforward synthesis via Suzuki-Miyaura coupling allows for the rapid generation of diverse chemical libraries. The strategic combination of the thiophene and nicotinonitrile moieties provides a unique chemical space for exploration. By employing robust in vitro assays and systematic SAR studies, researchers can leverage this scaffold to discover and develop next-generation targeted therapies.

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Application Notes and Protocols: 5-(Thiophen-3-yl)nicotinonitrile as a Versatile Building Block for Organic Synthesis

Introduction: The Strategic Value of 5-(Thiophen-3-yl)nicotinonitrile

In the landscape of modern synthetic chemistry, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Heterocyclic compounds, in particular, form the backbone of a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2][3] 5-(Thiophen-3-yl)nicotinonitrile is a prime example of a high-value scaffold, integrating two privileged heterocyclic systems: thiophene and pyridine.

The thiophene ring, an electron-rich five-membered heterocycle, is a well-established bioisostere of the benzene ring and is present in numerous FDA-approved drugs.[1][4] Its unique electronic properties also make it a cornerstone of organic electronic materials.[5] The nicotinonitrile moiety (3-cyanopyridine) offers a complementary set of reactive handles. The pyridine ring is a common feature in medicinal chemistry, often engaging in crucial hydrogen bonding interactions with biological targets, while the nitrile group is a versatile functional group that can be transformed into a variety of other functionalities or used in cyclization reactions to build fused ring systems.[6][7]

This document serves as a technical guide to the synthetic utility of 5-(Thiophen-3-yl)nicotinonitrile. It provides an in-depth analysis of its reactivity, detailed experimental protocols for key transformations, and insights into its application in the synthesis of high-value compounds, particularly in the realm of drug discovery.

Molecular Structure and Key Reactive Sites

The structure of 5-(Thiophen-3-yl)nicotinonitrile presents multiple sites for synthetic modification, making it a highly versatile precursor.

Caption: Key reactive sites on the 5-(Thiophen-3-yl)nicotinonitrile scaffold.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for constructing C-C and C-heteroatom bonds.[8] 5-(Thiophen-3-yl)nicotinonitrile can be synthesized via such methods (e.g., Suzuki coupling of a halogenated pyridine with thiophene-3-boronic acid) or can serve as a substrate if a handle like a halogen is present on one of the rings. The following protocols describe how to use a halogenated precursor to build upon this core structure.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a versatile method for creating biaryl structures, which are prevalent in medicinal chemistry.[9] By using a precursor like 5-bromo-3-(thiophen-3-yl)pyridine, one can introduce a wide array of aryl and heteroaryl substituents. Nickel-catalyzed variants also provide an efficient and cost-effective alternative.[10][11]

Catalytic Cycle Overview

The mechanism involves an oxidative addition of the aryl halide to the Pd(0) catalyst, followed by transmetalation with the boronic acid derivative and subsequent reductive elimination to yield the coupled product and regenerate the catalyst.[9]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[9]

Experimental Protocol: Synthesis of 5-(4-Methoxyphenyl)-3-(thiophen-3-yl)pyridine

This protocol describes a representative Suzuki-Miyaura coupling starting from a hypothetical brominated analog of the topic compound.

Materials:

• 5-Bromo-3-(thiophen-3-yl)pyridine (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• To a dry Schlenk flask, add 5-bromo-3-(thiophen-3-yl)pyridine, 4-methoxyphenylboronic acid, and K₃PO₄.

• Seal the flask with a septum, then evacuate and backfill with argon gas. Repeat this cycle three times to ensure an inert atmosphere.

• Under a positive pressure of argon, add Pd(PPh₃)₄ to the flask.

• Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 solvent ratio) via syringe. The mixture should be stirred to ensure homogeneity.

• Place the flask in a preheated oil bath at 90-100 °C.

• Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 5-aryl-3-(thiophen-3-yl)pyridine derivative.

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	DMF	80	24	85[9]
2	4-Fluorophenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	DMF	80	24	89[9]
3	3-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	DMF	80	24	82[9]
Yields are representative for similar substrates as reported in the literature and may vary.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for forging C-N bonds, a transformation of immense importance in pharmaceutical synthesis.[12][13] This reaction allows for the coupling of aryl halides with a wide variety of primary and secondary amines.[14][15] Starting with a halogenated 5-(thiophen-3-yl)nicotinonitrile core, diverse amino functionalities can be introduced, providing access to novel chemical space for drug discovery.

Causality Behind Experimental Choices

• Catalyst System: The choice of palladium precursor and phosphine ligand is critical.[16] Sterically hindered, electron-rich phosphine ligands (e.g., XPhos, RuPhos) are often employed to facilitate both the oxidative addition and the challenging reductive elimination step, which is often rate-limiting.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) is typically used to deprotonate the amine, forming the active palladium-amido intermediate. Weaker bases like cesium carbonate (Cs₂CO₃) can be used for more sensitive substrates.[15][16]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are standard to prevent quenching of the base and catalyst deactivation.[13]

Experimental Protocol: Synthesis of 5-(Morpholino)-3-(thiophen-3-yl)nicotinonitrile

Materials:

• 5-Bromo-3-(thiophen-3-yl)nicotinonitrile (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.08 equiv)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Toluene, anhydrous

Procedure:

• In a glovebox or under an inert atmosphere, add NaOt-Bu to an oven-dried Schlenk tube.

• Add the palladium precursor (Pd₂(dba)₃) and the ligand (XPhos).

• Add the 5-bromo-3-(thiophen-3-yl)nicotinonitrile.

• Seal the tube, remove it from the glovebox, and add anhydrous toluene followed by morpholine via syringe.

• Place the reaction vessel in a preheated oil bath at 100-110 °C.

• Stir the mixture for 4-16 hours, monitoring by LC-MS.

• After cooling to room temperature, quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl).

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by flash chromatography to obtain the target diarylamine.

Caption: Experimental workflow for the Buchwald-Hartwig amination protocol.

Section 2: Transformations of the Nitrile Group

The nitrile functionality on the nicotinonitrile core is a versatile handle for further synthetic elaboration, enabling access to amides, carboxylic acids, amines, and fused heterocyclic systems.

Hydrolysis to 5-(Thiophen-3-yl)nicotinic Acid

Acidic or basic hydrolysis of the nitrile group provides the corresponding carboxylic acid. These nicotinic acid derivatives are valuable intermediates, for example, for the synthesis of amides via standard peptide coupling conditions.

Protocol: Basic Hydrolysis

• Dissolve 5-(thiophen-3-yl)nicotinonitrile in ethanol in a round-bottom flask.

• Add an aqueous solution of sodium hydroxide (e.g., 6M NaOH).

• Heat the mixture to reflux (approx. 80-90 °C) and stir for 6-12 hours until TLC/LC-MS indicates complete consumption of the starting material.

• Cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Dilute the remaining aqueous solution with water and cool in an ice bath.

• Carefully acidify the solution to pH 3-4 with concentrated HCl. A precipitate should form.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield 5-(thiophen-3-yl)nicotinic acid.

Cyclization to Thieno[2,3-b]pyridines

The nitrile group is an excellent electrophile for intramolecular cyclization reactions, leading to the formation of fused ring systems.[17][18][19] Thieno[2,3-b]pyridines, for instance, are scaffolds of significant interest in medicinal chemistry. A common strategy involves introducing a suitable nucleophile at the C4 position of the pyridine ring, followed by base-mediated cyclization onto the nitrile.

Synthetic Pathway to a Thieno[2,3-b]pyridine Scaffold

Caption: A generalized synthetic route to thieno[2,3-b]pyridines.

Section 3: Application in Kinase Inhibitor Synthesis

The structural motifs derived from 5-(thiophen-3-yl)nicotinonitrile are frequently found in kinase inhibitors, a class of targeted therapeutics that has revolutionized cancer treatment.[4][20] The pyridine and thiophene rings can engage in key interactions within the ATP-binding pocket of kinases, while the exocyclic groups, installed via reactions like those described above, can be tailored to achieve potency and selectivity.[21][22]

For example, thieno[2,3-d]pyrimidines, which can be synthesized from thiophene precursors, have shown significant activity as kinase inhibitors, including against FLT3 kinase.[21] The general strategy involves using the thiophene building block to construct a fused pyrimidine ring system, which then serves as the core "hinge-binding" element of the inhibitor.

A hypothetical synthetic application could involve converting the nitrile of 5-(thiophen-3-yl)nicotinonitrile into an amidine, which is then cyclized with a suitable partner to form a pyrimidine ring fused to another ring system, creating a complex heterocyclic core suitable for kinase inhibition. The ability to append various groups to the pyridine ring via cross-coupling allows for the exploration of structure-activity relationships (SAR) to optimize binding affinity and pharmacokinetic properties.[23]

Conclusion

5-(Thiophen-3-yl)nicotinonitrile is a strategically designed building block that offers multiple avenues for synthetic diversification. Its constituent thiophene and nicotinonitrile moieties provide a robust platform for constructing complex molecules through well-established and reliable synthetic methodologies like Suzuki-Miyaura coupling and Buchwald-Hartwig amination. The versatility of the nitrile group further enhances its utility, enabling access to a wide range of functional groups and fused heterocyclic systems. For researchers in drug discovery and materials science, this scaffold represents a powerful starting point for the development of novel, high-value compounds.

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• 8. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 14. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Sci-Hub. ChemInform Abstract: Cyclization Reactions of Nitriles. Part 27. Synthesis of Anellated Pyridines and Thienopyridines from Pregna‐5,16‐dien‐3β‐ol‐20‐one Acetate and Methylene‐Active Nitriles. Molecular and Crystal Structure of 3′‐Amino‐6′‐methyl‐2′‐cyano‐3β‐hydroxyandrost‐5‐ene(16,17‐d)thieno(2′,3′‐b# )pyridine. / ChemInform, 1989 [sci-hub.ru]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. mdpi.com [mdpi.com]
• 22. Frontiers | Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors [frontiersin.org]
• 23. Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

protocol for the functionalization of 5-(Thiophen-3-yl)nicotinonitrile

An In-Depth Technical Guide to the Functionalization of 5-(Thiophen-3-yl)nicotinonitrile for Drug Discovery and Materials Science

Introduction: The Strategic Value of the Thiophene-Pyridine Scaffold

The convergence of thiophene and pyridine rings within a single molecular framework, as seen in 5-(Thiophen-3-yl)nicotinonitrile, presents a scaffold of significant interest to medicinal chemists and materials scientists. Thiophene and its derivatives are foundational building blocks in a vast array of pharmaceuticals, valued for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4] The thiophene ring is often considered a bioisostere of a benzene ring, offering unique physicochemical properties that can enhance drug-receptor interactions and modulate metabolic stability.[5][6]

Similarly, the nicotinonitrile moiety, a substituted pyridine, is a key pharmacophore in numerous bioactive compounds and a versatile precursor for constructing more complex heterocyclic systems.[7][8] The nitrile group, in particular, is a valuable functional handle, enabling a wide range of chemical transformations.

This technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of key functionalization strategies for the 5-(Thiophen-3-yl)nicotinonitrile core. We move beyond simple procedural lists to explain the underlying chemical principles and rationale behind these protocols, ensuring a foundation of scientific integrity and practical applicability. The methodologies detailed herein are designed to be self-validating, providing a robust starting point for the synthesis of novel compound libraries for screening and development.

Core Functionalization Strategies: Unlocking Molecular Diversity

The 5-(Thiophen-3-yl)nicotinonitrile scaffold offers three primary sites for chemical modification: the thiophene ring, the pyridine ring, and the nitrile functional group. This guide will focus on two high-impact strategies: direct C-H functionalization of the electron-rich thiophene ring and the chemical transformation of the versatile nitrile group.

Strategy 1: Palladium-Catalyzed Direct C-H Arylation of the Thiophene Moiety

Direct C–H bond functionalization has emerged as one of the most efficient and atom-economical strategies in modern organic synthesis, allowing for the formation of carbon-carbon bonds without the need for pre-functionalized starting materials like organohalides or boronic acids.[9] The thiophene ring is particularly amenable to such transformations due to its electron-rich nature, which facilitates electrophilic-type C-H activation. The C2 and C5 positions of a thiophene ring are the most electron-rich and sterically accessible, making them the preferred sites for substitution.[3][10]

Causality Behind the Protocol: The protocol below utilizes a palladium(II) acetate catalyst, which is a common and effective precursor for generating the active Pd(0) or Pd(II) catalytic species. A phosphine ligand, such as tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄), is employed to stabilize the palladium center and facilitate the catalytic cycle. Pivalic acid (PivOH) often acts as a crucial additive, participating in a concerted metalation-deprotonation (CMD) pathway, which is believed to be the key C-H activation step. A carbonate base is used to neutralize the acid generated during the reaction and regenerate the active catalyst.

Objective: To introduce a substituted aryl group at the C2 or C5 position of the thiophene ring.

Materials:

• 5-(Thiophen-3-yl)nicotinonitrile

• Aryl bromide (e.g., 4-bromoanisole)

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄)

• Pivalic acid (PivOH)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 5-(Thiophen-3-yl)nicotinonitrile (1.0 mmol), the aryl bromide (1.2 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), PCy₃·HBF₄ (0.04 mmol, 4 mol%), PivOH (0.3 mmol, 30 mol%), and K₂CO₃ (2.0 mmol).

• Add anhydrous DMF (5 mL) via syringe.

• Seal the Schlenk tube and place the reaction mixture in a preheated oil bath at 120 °C.

• Stir the reaction for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired C-H arylated product.

Caption: Workflow for Palladium-Catalyzed C-H Arylation.

Strategy 2: Versatile Transformations of the Nitrile Group

The nitrile group is an exceptionally versatile functional handle, serving as a gateway to several critical functionalities in medicinal chemistry. Its transformations allow for the modulation of polarity, acidity, and hydrogen bonding capabilities of the final molecule, which are crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

Rationale: The conversion of a nitrile to a primary amide introduces a potent hydrogen bond donor and acceptor group. This transformation is typically achieved under acidic or basic conditions. The protocol below uses a controlled basic hydrolysis with hydrogen peroxide, which is often effective and avoids harsh conditions that might degrade other parts of the molecule.

Materials:

• 5-(Thiophen-3-yl)nicotinonitrile

• Dimethyl sulfoxide (DMSO)

• Potassium carbonate (K₂CO₃)

• 30% Hydrogen peroxide (H₂O₂)

• Deionized water

• Ethyl acetate

Procedure:

• Dissolve 5-(Thiophen-3-yl)nicotinonitrile (1.0 mmol) in DMSO (5 mL) in a round-bottom flask.

• Add K₂CO₃ (0.2 mmol, 20 mol%).

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add 30% H₂O₂ (2.0 mmol) dropwise, ensuring the temperature remains below 10 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into ice-cold water (30 mL).

• Collect the resulting precipitate by vacuum filtration. If no precipitate forms, extract the aqueous solution with ethyl acetate (3 x 20 mL).

• Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Recrystallize or purify by column chromatography to obtain 5-(Thiophen-3-yl)nicotinamide.

Rationale: The tetrazole group is a well-established bioisostere for the carboxylic acid group. It possesses a similar pKa but offers improved metabolic stability and cell permeability in many cases. The transformation is achieved via a [3+2] cycloaddition reaction between the nitrile and an azide source.

Materials:

• 5-(Thiophen-3-yl)nicotinonitrile

• Sodium azide (NaN₃)

• Triethylamine hydrochloride or Ammonium chloride (NH₄Cl)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dilute Hydrochloric acid (HCl)

• Deionized water

Procedure:

• In a round-bottom flask, combine 5-(Thiophen-3-yl)nicotinonitrile (1.0 mmol), NaN₃ (1.5 mmol), and triethylamine hydrochloride (1.5 mmol).

• Add anhydrous DMF (5 mL).

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Cool the reaction to room temperature and carefully pour it into ice-water (30 mL).

• Acidify the solution to pH ~2-3 with dilute HCl.

• A precipitate should form. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• If necessary, the product can be further purified by recrystallization.

Caption: Key transformations of the nitrile functional group.

Data Presentation: A Template for Characterization

Thorough characterization of newly synthesized compounds is essential. The following table provides a template for summarizing the expected analytical data for the functionalized derivatives described in the protocols.

Reaction Type	Product Structure Example	Key Reagents	Typical Yield Range	Analytical Characterization Methods
C-H Arylation	5-(2-(4-methoxyphenyl)thiophen-3-yl)nicotinonitrile	Pd(OAc)₂, PCy₃·HBF₄, Aryl Bromide	40-75%	¹H NMR, ¹³C NMR, HRMS
Nitrile Hydrolysis	5-(Thiophen-3-yl)nicotinamide	H₂O₂, K₂CO₃, DMSO	70-95%	¹H NMR, ¹³C NMR, HRMS, IR (C=O stretch)
Tetrazole Formation	5-(5-(Thiophen-3-yl)-1H-tetrazol-3-yl)pyridine	NaN₃, Et₃N·HCl, DMF	60-90%	¹H NMR, ¹³C NMR, HRMS

Note: Yields are illustrative and will vary based on the specific substrate and reaction scale.

Conclusion and Future Prospects

The 5-(Thiophen-3-yl)nicotinonitrile scaffold represents a promising starting point for the development of novel therapeutic agents and functional materials. The protocols detailed in this guide for C-H arylation and nitrile group transformation provide robust and versatile methods for generating structural diversity. By applying these strategies, researchers can efficiently synthesize libraries of novel analogues for biological screening and structure-activity relationship (SAR) studies. Further exploration could involve functionalization of the pyridine ring via N-oxidation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions at pre-halogenated positions, further expanding the chemical space accessible from this valuable heterocyclic core.

References

• Shafiee, A., et al. (2018). Therapeutic importance of synthetic thiophene. PMC - PubMed Central. Available at: [Link]

• El-Sayed, N. N. E. (2011). Synthesis of nicotinonitrile derivatives and study of their photophysical properties. SpringerLink. Available at: [Link]

• Mishra, R., et al. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. Impactfactor. Available at: [Link]

• Li, B., et al. (2022). Catalytic asymmetric functionalization and dearomatization of thiophenes. RSC Publishing. Available at: [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Pharmaguideline. Available at: [Link]

• Thimmaraju, B., et al. (2018). The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. MDPI. Available at: [Link]

• Bhagwat, J. K., & Ambre, M. B. (2023). PHARMACOLOGICAL APPLICATION OF THIOPHENE DERIVATIVES. EPRA JOURNALS. Available at: [Link]

• Kumar, Dr. R. (2023). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Cognizance Journal of Multidisciplinary Studies. Available at: [Link]

• Various Authors. (n.d.). Synthesis of Nicotinonitrile Derivatives. ResearchGate. Available at: [Link]

• Singh, S., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. NIH. Available at: [Link]

• Kotb, E. R., et al. (n.d.). Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evaluation. ResearchGate. Available at: [Link]

• Al-Mousawi, S. M., et al. (2015). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central. Available at: [Link]

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Application Notes and Protocols: 5-(Thiophen-3-yl)nicotinonitrile in Advanced Materials Science

These application notes provide a comprehensive technical guide for researchers, materials scientists, and professionals in drug development on the potential applications of 5-(Thiophen-3-yl)nicotinonitrile. This document synthesizes current knowledge on analogous thiophene and nicotinonitrile derivatives to propose and detail methodologies for the integration of this promising molecule into advanced functional materials.

Introduction: The Scientific Merit of 5-(Thiophen-3-yl)nicotinonitrile

5-(Thiophen-3-yl)nicotinonitrile is a heterocyclic compound featuring a thiophene ring linked to a nicotinonitrile (3-cyanopyridine) moiety. This unique molecular architecture combines the electron-rich characteristics of the thiophene ring with the electron-withdrawing nature of the cyano-substituted pyridine ring. Thiophene and its derivatives are renowned for their excellent charge transport properties and chemical stability, making them integral components in organic electronics.[1][2][3] The presence of sulfur in the thiophene ring enhances electron mobility, a critical factor for efficient organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[1][3]

Nicotinonitrile scaffolds, on the other hand, are not only prevalent in medicinal chemistry but also find use in materials science, particularly in the development of materials with tailored electronic and optical properties.[4][5] The strategic combination of these two moieties in 5-(Thiophen-3-yl)nicotinonitrile suggests its potential as a versatile building block for a new generation of advanced materials.

Proposed Application: Organic Light-Emitting Diodes (OLEDs)

The inherent photophysical and electrochemical properties of thiophene-based arylpyridines make them suitable candidates for various roles in OLEDs.[6] The bipolar nature that can arise from combining electron-donating and electron-accepting units is particularly advantageous for creating efficient host materials or even single-molecule emitters.

Role as a Bipolar Host Material

A bipolar host material possesses the ability to transport both electrons and holes, leading to a balanced charge injection and recombination within the emissive layer of an OLED. This improves device efficiency and reduces efficiency roll-off at high brightness. The thiophene unit can facilitate hole transport, while the nicotinonitrile moiety can aid in electron transport.

Protocol for OLED Fabrication using a 5-(Thiophen-3-yl)nicotinonitrile-based Host

This protocol outlines the fabrication of a phosphorescent OLED (PhOLED) using a vacuum thermal evaporation process.

Materials and Equipment:

• Indium tin oxide (ITO)-coated glass substrates

• Substrate cleaning solutions (detergent, deionized water, acetone, isopropanol)

• UV-ozone cleaner

• Vacuum thermal evaporation system

• Hole injection layer (HIL) material (e.g., TAPC)

• Host material: 5-(Thiophen-3-yl)nicotinonitrile derivative

• Phosphorescent dopant (e.g., Ir(ppy)₃)

• Electron transport layer (ETL) material (e.g., TPBi)

• Electron injection layer (EIL) material (e.g., LiF)

• Cathode material (e.g., Al)

• Quartz crystal microbalance

• Glovebox with an inert atmosphere

Procedure:

• Substrate Preparation:

  • Clean the ITO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-ozone for 10 minutes to improve the work function of the ITO and enhance hole injection.

• Organic Layer Deposition:

  • Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber (base pressure < 10⁻⁶ Torr).

  • Deposit a 40 nm layer of TAPC as the hole injection layer at a rate of 1-2 Å/s.

  • Co-evaporate the emissive layer (EML) by depositing a 30 nm film of the 5-(Thiophen-3-yl)nicotinonitrile-based host material doped with 8% Ir(ppy)₃. The deposition rates should be carefully controlled to achieve the desired doping concentration.

  • Deposit a 30 nm layer of TPBi as the electron transport layer at a rate of 1-2 Å/s.

• Cathode Deposition:

  • Deposit a 1 nm layer of LiF as the electron injection layer at a rate of 0.1-0.2 Å/s.

  • Deposit a 100 nm layer of Al as the cathode at a rate of 2-5 Å/s.

• Encapsulation:

  • Transfer the fabricated device to a glovebox with an inert atmosphere (N₂ or Ar).

  • Encapsulate the device using a glass lid and a UV-curable epoxy resin to protect the organic layers from moisture and oxygen.

Diagram of OLED Device Architecture:

Caption: A typical multi-layer OLED device structure.

Proposed Application: Building Block for π-Conjugated Polymers

Thiophene-based conjugated polymers are at the forefront of research in organic electronics due to their processability and tunable optoelectronic properties.[7] 5-(Thiophen-3-yl)nicotinonitrile can be functionalized with polymerizable groups (e.g., halogens for cross-coupling reactions) to serve as a monomer in the synthesis of novel π-conjugated polymers. The resulting polymers could exhibit interesting properties for applications in OFETs, organic photovoltaics (OPVs), and sensors.

Protocol for Synthesis of a Poly(5-(Thiophen-3-yl)nicotinonitrile) Derivative via Suzuki Polycondensation

This protocol describes a general method for synthesizing a polymer incorporating the 5-(Thiophen-3-yl)nicotinonitrile unit. This assumes the prior synthesis of a dibromo-functionalized monomer.

Materials and Equipment:

• Dibromo-5-(Thiophen-3-yl)nicotinonitrile monomer

• Aromatic diboronic acid or ester comonomer

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Toluene/Water mixture)

• Phase transfer catalyst (e.g., Aliquat 336)

• Schlenk line and glassware

• Inert atmosphere (N₂ or Ar)

• Soxhlet extraction apparatus

• Precipitation solvents (e.g., methanol, acetone)

Procedure:

• Reaction Setup:

  • In a Schlenk flask, combine the dibromo-5-(Thiophen-3-yl)nicotinonitrile monomer (1 eq.), the aromatic diboronic ester comonomer (1 eq.), and the palladium catalyst (2-5 mol%).

  • Add the base (3-4 eq.) and the phase transfer catalyst.

  • Degas the solvent mixture (e.g., Toluene/Water 4:1) by bubbling with N₂ or Ar for 30 minutes.

  • Add the degassed solvent to the flask under an inert atmosphere.

• Polymerization:

  • Heat the reaction mixture to reflux (e.g., 90-100 °C) with vigorous stirring under an inert atmosphere for 24-72 hours.

  • Monitor the reaction progress by taking small aliquots and analyzing the molecular weight distribution by gel permeation chromatography (GPC).

• Polymer Purification:

  • Cool the reaction mixture to room temperature.

  • Precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol.

  • Filter the crude polymer and wash it with methanol and acetone.

  • Perform a Soxhlet extraction with methanol, acetone, and hexane to remove oligomers and catalyst residues.

  • Extract the final polymer with a good solvent like chloroform or chlorobenzene.

  • Precipitate the purified polymer in methanol, filter, and dry under vacuum.

Diagram of Suzuki Polycondensation Workflow:

Caption: A general workflow for Suzuki polycondensation.

Characterization of 5-(Thiophen-3-yl)nicotinonitrile-based Materials

To evaluate the potential of materials derived from 5-(Thiophen-3-yl)nicotinonitrile, a thorough characterization of their photophysical and electrochemical properties is essential.

Property	Technique	Information Gained
Optical Properties	UV-Vis Spectroscopy, Photoluminescence Spectroscopy	Absorption and emission spectra, optical bandgap, quantum yield.[8]
Electrochemical Properties	Cyclic Voltammetry (CV)	HOMO and LUMO energy levels, electrochemical bandgap, redox stability.[6]
Thermal Properties	Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC)	Thermal stability, glass transition temperature, melting point.
Structural Properties	NMR Spectroscopy, Mass Spectrometry	Confirmation of molecular structure and purity.
Polymer Properties	Gel Permeation Chromatography (GPC)	Molecular weight and polydispersity index.
Device Performance	Current-Voltage-Luminance (J-V-L) measurements, External Quantum Efficiency (EQE) measurements	Device efficiency, turn-on voltage, color coordinates.

Conclusion

While direct experimental data on the materials science applications of 5-(Thiophen-3-yl)nicotinonitrile are emerging, the established properties of its constituent thiophene and nicotinonitrile moieties provide a strong rationale for its investigation in organic electronics. The protocols and characterization techniques outlined in these notes offer a foundational framework for researchers to explore the potential of this molecule in creating next-generation OLEDs, OFETs, and other advanced functional materials. The unique electronic profile of 5-(Thiophen-3-yl)nicotinonitrile positions it as a valuable and versatile building block for the future of materials science.

References

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Center for Biotechnology Information. [Link]

• Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. (2023). ResearchGate. [Link]

• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. (n.d.). MDPI. [Link]

• Synthesis of Nicotinonitrile Derivatives as a New Class of NLO Materials. (2015). ResearchGate. [Link]

• A multi-resonance emitter with five-membered thiophene as the π-core enables efficient, narrowband and reduced efficiency roll-off OLEDs. (2022). Royal Society of Chemistry. [Link]

• Photophysical and Electrochemical Properties of Thiophene-Based 2-Arylpyridines. (2011). ResearchGate. [Link]

• Synthesis and Applications of Thiophene Derivatives as Organic Materials. (2020). ResearchGate. [Link]

• Photophysical properties of 5-substituted 2-thiopyrimidines. (2007). PubMed. [Link]

• Derivatives and Synthesis of Heterocyclic Compound: Thiophene. (2022). Research and Reviews. [Link]

• Design and synthesis of thiahelicenes for molecular electronics. (2023). Frontiers in Chemistry. [Link]

• Synthesis of Thiophene-Containing Hybrid Calixphyrins of the 5,10-porphodimethene Type. (2008). PubMed. [Link]

• Photophysical and Electrochemical Properties of Thiophene‐Based 2‐Arylpyridines. (2011). SciSpace. [Link]

• Synthetic route yielding the hot exciplex emitters. (2021). ResearchGate. [Link]

• Structure and Conformational Mobility of OLED-Relevant 1,3,5-Triazine Derivatives. (2022). National Center for Biotechnology Information. [Link]

• Development of 5-(5-Phenylthiophen-2-yl)-6-Azauridine as a Three-Prong Agent for Photodynamic Therapy, Cell Imaging, and Cancer Cell Inhibition. (2023). ChemRxiv. [Link]

• A bipolar thiophene substituted 1,3,5-triazine host material for green phosphorescent OLEDs with low onset voltage and current efficiency roll-off. (2014). ResearchGate. [Link]

• Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. (2020). Royal Society of Chemistry. [Link]

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• 8. Photophysical properties of 5-substituted 2-thiopyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocols for the Biological Screening of 5-(Thiophen-3-yl)nicotinonitrile and its Analogs

Introduction: Unlocking the Therapeutic Potential of Novel Heterocyclic Compounds

In the landscape of modern drug discovery, the identification and validation of novel small molecules with therapeutic promise is a cornerstone of progress. The compound 5-(Thiophen-3-yl)nicotinonitrile represents a compelling chemical scaffold, integrating two key pharmacophores: a thiophene ring and a nicotinonitrile moiety. Thiophene and its derivatives are recognized as privileged structures in medicinal chemistry, present in numerous FDA-approved drugs and known to interact with a wide array of biological targets.[1] Similarly, the nicotinonitrile (3-cyanopyridine) scaffold is a component of several marketed drugs and a versatile building block for compounds with diverse biological activities, including anti-proliferative and anti-inflammatory effects.[2]

Given the established roles of these fragments in targeting key cellular pathways, particularly in oncology, it is hypothesized that 5-(Thiophen-3-yl)nicotinonitrile and its analogs may exhibit significant activity as modulators of protein kinases or other critical signaling nodes. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic development and implementation of a tiered biological screening cascade to elucidate the mechanism of action and therapeutic potential of this class of compounds. Our approach is designed to progress logically from broad, target-agnostic biochemical assays to more complex, physiologically relevant cell-based systems, ensuring a robust and efficient characterization process.[3][4][5]

Part 1: Initial Target Identification via High-Throughput Biochemical Screening

The initial phase of characterization aims to broadly survey the potential biological targets of 5-(Thiophen-3-yl)nicotinonitrile. Given that both thiophene and nicotinonitrile derivatives have been shown to target protein kinases, a high-throughput kinase panel screening is the logical first step.[6][7] This approach provides a rapid and comprehensive overview of the compound's selectivity and potency against a large number of kinases.

Rationale for Kinase Panel Screening

Protein kinases are a large family of enzymes that play critical roles in cellular signaling and are frequently dysregulated in diseases such as cancer.[6] Screening against a diverse panel of kinases can:

• Identify primary molecular targets.

• Reveal potential off-target effects early in the discovery process.

• Guide the selection of relevant cell lines and downstream functional assays.

• Provide initial structure-activity relationship (SAR) data for medicinal chemistry efforts.

A typical drug discovery workflow begins with identifying and validating targets, followed by designing assays to evaluate the hit molecule's activity.[4][8]

Workflow for High-Throughput Kinase Profiling

Caption: High-throughput biochemical screening workflow for initial target identification.

Protocol 1: Broad-Spectrum Kinase Inhibition Assay (Radiometric Format)

Radiometric kinase assays are considered the gold standard due to their direct measurement of enzyme activity, which minimizes false positives and negatives that can arise from indirect detection methods.[9]

Objective: To determine the inhibitory activity of 5-(Thiophen-3-yl)nicotinonitrile against a large panel of protein kinases.

Materials:

• Recombinant human kinases (comprehensive panel from a commercial vendor like Reaction Biology or Thermo Fisher Scientific).[9][10]

• Corresponding kinase-specific peptide or protein substrates.

• [γ-³³P]ATP.

• Assay buffer (typically contains Tris-HCl, MgCl₂, DTT, and BSA).

• 5-(Thiophen-3-yl)nicotinonitrile stock solution in 100% DMSO.

• 384-well microtiter plates.

• Filter plates (e.g., phosphocellulose).

• Scintillation counter.

Procedure:

• Compound Preparation: Prepare a serial dilution of 5-(Thiophen-3-yl)nicotinonitrile in assay buffer. The final DMSO concentration in the assay should not exceed 1% to avoid solvent-induced artifacts.[4]

• Reaction Setup: In a 384-well plate, add the following in order:

  • Assay buffer.

  • Diluted compound or vehicle control (DMSO).

  • Recombinant kinase.

  • Substrate.

• Initiation: Start the kinase reaction by adding [γ-³³P]ATP.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Termination and Capture: Stop the reaction by adding phosphoric acid. Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

• Washing: Wash the filter plates multiple times with phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Detection: Dry the filter plates, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) for kinases showing significant inhibition.

Parameter	Description	Example Value
Z'-factor	A measure of assay quality and statistical effect size.	> 0.5
Signal-to-Background	Ratio of the signal from the uninhibited control to the background.	> 10
IC50	Concentration of inhibitor causing 50% inhibition of kinase activity.	Varies (nM to µM)
Selectivity Score	A metric to quantify the selectivity of the compound against the kinase panel.	Varies

Table 1: Key parameters for validating the primary kinase screening assay.

Part 2: Cell-Based Assays for Functional Characterization

Following the identification of primary kinase targets, the next crucial step is to assess the compound's activity in a more biologically relevant context.[3][11] Cell-based assays provide critical information on cell permeability, engagement with the target in a cellular environment, and overall functional consequences.[5][12][13]

Rationale for Tiered Cell-Based Screening

A tiered approach to cell-based screening allows for a systematic and cost-effective evaluation of the compound's biological effects.

• Tier 1: Antiproliferative Assays: Broadly assess the compound's impact on cell viability across a panel of cancer cell lines.

• Tier 2: Target Engagement & Pathway Modulation Assays: Confirm that the compound interacts with its intended target in living cells and modulates the downstream signaling pathway.

• Tier 3: Phenotypic Assays: Investigate the compound's effect on cancer cell phenotypes, such as apoptosis, cell cycle progression, and migration.

Workflow for Cell-Based Assay Cascade

Caption: A tiered workflow for cell-based functional characterization.

Protocol 2: Cell Viability/Antiproliferation Assay (Luminescence-Based)

This assay is a robust, high-throughput method to quantify the number of viable cells in culture by measuring ATP levels, which is an indicator of metabolically active cells.

Objective: To determine the GI50 (concentration for 50% growth inhibition) of 5-(Thiophen-3-yl)nicotinonitrile in a panel of cancer cell lines.

Materials:

• Cancer cell lines (selected based on the kinase hit profile; e.g., cell lines known to be dependent on the identified target kinase).

• Appropriate cell culture medium and supplements (e.g., DMEM, FBS).

• 96- or 384-well clear-bottom, white-walled plates.

• 5-(Thiophen-3-yl)nicotinonitrile stock solution in 100% DMSO.

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega).

• Luminometer.

Procedure:

• Cell Seeding: Seed cells into 96- or 384-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Add serial dilutions of 5-(Thiophen-3-yl)nicotinonitrile to the cells. Include vehicle control (DMSO) and a positive control for cell death (e.g., staurosporine).

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions (37°C, 5% CO₂).

• Assay Reagent Addition: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. Add the reagent to each well according to the manufacturer's instructions.

• Signal Development: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Detection: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the data to the vehicle control and plot a dose-response curve to calculate the GI50 value.

Cell Line	Relevant Kinase Target	Hypothetical GI50 (µM)
HCT-116 (Colon)	Kinase X	0.5
A549 (Lung)	Kinase X	1.2
MCF-7 (Breast)	Kinase Y	> 20
PC-3 (Prostate)	Kinase X	0.8

Table 2: Example data from an antiproliferation screen.

Protocol 3: Target Engagement Assay in Live Cells (NanoBRET™)

To confirm that the compound's antiproliferative effects are due to the inhibition of the intended kinase, a target engagement assay is essential. The NanoBRET™ Target Engagement assay quantitatively measures compound binding to a specific protein target in live cells.[14]

Objective: To quantify the binding affinity (IC50) of 5-(Thiophen-3-yl)nicotinonitrile to its target kinase in a live-cell environment.

Materials:

• HEK293 cells (or another suitable cell line).

• Plasmid DNA for expressing the target kinase fused to NanoLuc® luciferase.

• Transfection reagent.

• NanoBRET™ Kinase Tracer.

• NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor.

• Opti-MEM® I Reduced Serum Medium.

• White, 96-well assay plates.

• Luminometer capable of measuring filtered luminescence (450 nm and >600 nm).

Procedure:

• Transfection: Co-transfect cells with the NanoLuc®-kinase fusion vector.

• Cell Plating: Plate the transfected cells in the white assay plates.

• Compound and Tracer Addition: Add serial dilutions of 5-(Thiophen-3-yl)nicotinonitrile to the cells, followed by the addition of the specific NanoBRET™ Kinase Tracer at a pre-optimized concentration.

• Incubation: Incubate for 2 hours at 37°C, 5% CO₂.

• Substrate Addition: Add the NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor mixture to all wells.

• Detection: Read the plate within 10 minutes on a luminometer, measuring both donor (450 nm) and acceptor (610 nm) emission.

• Data Analysis: Calculate the raw BRET ratio (Acceptor Emission / Donor Emission). Plot the corrected BRET ratio against the compound concentration to determine the cellular IC50.

Part 3: Elucidating the Mechanism of Action

Once target engagement is confirmed, the final step is to understand the downstream cellular consequences of target inhibition. This involves assays that probe specific cellular processes like apoptosis and cell cycle progression.

Signaling Pathway Analysis

If 5-(Thiophen-3-yl)nicotinonitrile inhibits a kinase in a known signaling pathway (e.g., MAPK, PI3K/Akt), it is critical to confirm the modulation of downstream substrates.

Caption: A simplified signaling pathway showing the point of inhibition.

Protocol 4: Western Blot for Pathway Modulation

Objective: To assess the phosphorylation status of a key downstream substrate of the target kinase following treatment with 5-(Thiophen-3-yl)nicotinonitrile.

Procedure:

• Cell Treatment: Treat a sensitive cell line (e.g., HCT-116) with increasing concentrations of the compound for a defined period (e.g., 2-4 hours).

• Protein Extraction: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against the phosphorylated form of the downstream substrate (e.g., phospho-ERK) and the total form of the substrate (e.g., total-ERK) as a loading control.

• Detection: Use a secondary antibody conjugated to horseradish peroxidase (HRP) and an enhanced chemiluminescence (ECL) substrate for detection.

• Analysis: Quantify the band intensities to determine the dose-dependent decrease in substrate phosphorylation.

Conclusion

This application note outlines a strategic, multi-tiered approach for the comprehensive biological characterization of 5-(Thiophen-3-yl)nicotinonitrile. By progressing from broad biochemical profiling to specific cell-based functional and mechanistic assays, researchers can efficiently identify the compound's molecular targets, confirm its activity in a cellular context, and elucidate its mechanism of action. This systematic process is essential for validating novel chemical matter and advancing promising compounds through the drug discovery pipeline.

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Application Notes and Protocols for 5-(Thiophen-3-yl)nicotinonitrile as a Ligand in Metal Complex Synthesis

Introduction: Unveiling the Potential of a Bidentate Scaffold

5-(Thiophen-3-yl)nicotinonitrile emerges as a molecule of significant interest for researchers in coordination chemistry, materials science, and drug development. This heterocyclic compound, featuring a thiophene ring appended to a pyridine core functionalized with a nitrile group, presents multiple coordination sites, making it a versatile ligand for the synthesis of novel metal complexes. The inherent biological activities associated with both thiophene and pyridine moieties further underscore its potential as a scaffold for designing metallodrugs with unique therapeutic properties.[1][2] The nitrile group, a well-established ligand in coordination chemistry, adds another layer of functionality, capable of forming stable complexes with a variety of transition metals.[3]

This technical guide provides a comprehensive overview of 5-(Thiophen-3-yl)nicotinonitrile, from its synthesis to its application as a ligand in the formation of metal complexes. We will delve into the rationale behind synthetic strategies, provide detailed experimental protocols, and discuss the characterization of the resulting coordination compounds.

Part 1: Synthesis of the Ligand: A Modern Approach via Suzuki-Miyaura Coupling

The construction of the C-C bond between the thiophene and pyridine rings is most effectively achieved through a palladium-catalyzed cross-coupling reaction, specifically the Suzuki-Miyaura coupling.[4][5] This method is renowned for its high efficiency, functional group tolerance, and the wide availability of boronic acid derivatives.[6][7]

Protocol 1: Synthesis of 5-(Thiophen-3-yl)nicotinonitrile

This protocol details the synthesis of 5-(Thiophen-3-yl)nicotinonitrile from 5-bromonicotinonitrile and thiophene-3-boronic acid.

Materials:

• 5-Bromonicotinonitrile

• Thiophene-3-boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 5-bromonicotinonitrile (1.0 eq.), thiophene-3-boronic acid (1.2 eq.), potassium carbonate (2.0 eq.), and dppf (0.1 eq.).

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with an inert gas such as argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.[8]

• Solvent and Catalyst Addition: Under the inert atmosphere, add degassed 1,4-dioxane and water (in a 4:1 ratio) to the flask, followed by the addition of palladium(II) acetate (0.05 eq.).

• Reaction: Immerse the flask in a preheated oil bath at 90°C and stir the mixture vigorously for 12-24 hours. Monitor the reaction's progress using thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and then concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient, to yield 5-(Thiophen-3-yl)nicotinonitrile as a solid.

Visualization of the Synthetic Workflow:

Caption: Workflow for the Suzuki-Miyaura cross-coupling synthesis.

Part 2: Coordination Chemistry and Metal Complex Synthesis

5-(Thiophen-3-yl)nicotinonitrile offers at least two primary coordination sites: the nitrogen atom of the pyridine ring and the nitrogen atom of the nitrile group. The sulfur atom of the thiophene ring could also participate in coordination, particularly with softer metal ions. This allows the ligand to act as a monodentate, bidentate, or even a bridging ligand, leading to a diverse range of coordination complexes.

Protocol 2: General Synthesis of Transition Metal Complexes

This protocol provides a general method for the synthesis of metal complexes with 5-(Thiophen-3-yl)nicotinonitrile. The choice of metal salt and solvent can be varied to obtain different complexes.

Materials:

• 5-(Thiophen-3-yl)nicotinonitrile

• Metal(II) salt (e.g., CoCl₂, Ni(ClO₄)₂, Cu(OAc)₂, ZnCl₂)

• Anhydrous solvent (e.g., ethanol, methanol, acetonitrile)

Procedure:

• Ligand Solution: Dissolve 5-(Thiophen-3-yl)nicotinonitrile (2.0 eq.) in the chosen anhydrous solvent in a round-bottom flask with gentle heating if necessary.

• Metal Salt Solution: In a separate flask, dissolve the metal(II) salt (1.0 eq.) in the same solvent.

• Reaction: Slowly add the metal salt solution dropwise to the ligand solution while stirring at room temperature.

• Precipitation and Reflux: A precipitate may form immediately. Stir the reaction mixture at room temperature for 1-2 hours, followed by refluxing for 2-4 hours to ensure complete reaction.[9]

• Isolation: Cool the reaction mixture to room temperature. Collect the precipitated complex by filtration.

• Washing and Drying: Wash the isolated complex with small portions of the cold solvent and then with diethyl ether. Dry the complex under vacuum.

Data Presentation: Expected Properties of the Ligand and a Hypothetical Copper(II) Complex

Property	5-(Thiophen-3-yl)nicotinonitrile (Ligand)	[Cu(5-T3N)₂Cl₂] (Hypothetical Complex)
Appearance	White to off-white solid	Blue or green solid
Molar Mass ( g/mol )	186.23	506.90
Key IR Peaks (cm⁻¹)	~2230 (C≡N stretch), ~1580 (C=N pyridine)	~2250 (C≡N stretch, shifted), ~1600 (C=N pyridine, shifted)
¹H NMR (ppm)	Aromatic protons in the range of 7.0-9.0	Broadened signals due to paramagnetic Cu(II)
UV-Vis λₘₐₓ (nm)	~250-300 (π-π* transitions)	~600-800 (d-d transitions)

Visualization of Ligand Coordination:

Caption: Possible coordination modes of the ligand.

Part 3: Characterization of Metal Complexes

A suite of analytical techniques is essential to confirm the formation of the desired metal complexes and to elucidate their structures.

• Infrared (IR) Spectroscopy: A shift in the C≡N stretching frequency upon coordination is a strong indicator of the nitrile group's involvement in bonding. Shifts in the pyridine ring vibrations also confirm its coordination.

• UV-Visible (UV-Vis) Spectroscopy: The appearance of new absorption bands in the visible region, corresponding to d-d electronic transitions, is characteristic of transition metal complexes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For diamagnetic complexes (e.g., Zn(II)), ¹H and ¹³C NMR can provide detailed information about the ligand's environment upon coordination. For paramagnetic complexes (e.g., Co(II), Ni(II), Cu(II)), NMR signals will be broadened, but can still yield structural information.

• Elemental Analysis: Provides the percentage composition of C, H, N, and S, which is crucial for confirming the stoichiometry of the complex.

• X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous proof of the complex's structure, including bond lengths, bond angles, and the coordination geometry around the metal center.[10]

Part 4: Potential Applications in Drug Development and Materials Science

The unique structural features of metal complexes derived from 5-(Thiophen-3-yl)nicotinonitrile suggest a range of potential applications:

• Medicinal Chemistry: The incorporation of a metal center can enhance the biological activity of the parent ligand.[11][12][13] These complexes could be investigated for their antimicrobial, antifungal, or anticancer properties.[14][15] The coordination geometry and the choice of metal ion can be tuned to optimize therapeutic efficacy and reduce toxicity.[16]

• Catalysis: Transition metal complexes are widely used as catalysts in organic synthesis.[17][18] The complexes of 5-(Thiophen-3-yl)nicotinonitrile could be screened for catalytic activity in various reactions, such as cross-coupling, oxidation, or reduction.

• Materials Science: The ability of the ligand to bridge metal centers opens up the possibility of forming coordination polymers and metal-organic frameworks (MOFs). These materials can have interesting magnetic, optical, or porous properties.

Conclusion

5-(Thiophen-3-yl)nicotinonitrile is a promising and versatile ligand for the synthesis of a wide array of novel metal complexes. The synthetic protocols and characterization techniques outlined in this guide provide a solid foundation for researchers to explore the rich coordination chemistry of this scaffold. The potential for these new metal complexes in diverse fields, from medicinal chemistry to materials science, warrants their further investigation and development.

References

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• EJBPS. SYNTHESIS, CHARACTERIZATION, AND BIOLOGICAL EVALUATION OF NOVEL HETEROCYCLIC PYRIDINE BASED THIOPHENE DERIVATIVE OF TRANSITION METAL COMPLEXES. EJBPS. Available from: [Link].

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Application Notes and Protocols for the Experimental Study of 5-(Thiophen-3-yl)nicotinonitrile Reactions

Abstract

This comprehensive technical guide provides a detailed framework for researchers, medicinal chemists, and drug development professionals investigating the reactivity and synthetic potential of 5-(Thiophen-3-yl)nicotinonitrile. This molecule, incorporating both the electron-rich thiophene and electron-deficient nicotinonitrile moieties, presents a unique chemical landscape for a variety of organic transformations. This document moves beyond a simple recitation of procedures, offering in-depth explanations for experimental design, self-validating protocols, and a thorough exploration of the underlying chemical principles. Key areas covered include palladium-catalyzed cross-coupling for its synthesis, functionalization of the heterocyclic rings, and transformations of the nitrile group. All protocols are supported by mechanistic insights and links to authoritative literature.

Introduction: The Scientific Merit of 5-(Thiophen-3-yl)nicotinonitrile

The confluence of a thiophene and a nicotinonitrile scaffold within a single molecule, 5-(Thiophen-3-yl)nicotinonitrile, creates a compound of significant interest in medicinal chemistry and materials science. The nicotinonitrile core is a recognized pharmacophore present in several marketed drugs, valued for its ability to engage in hydrogen bonding and other key biological interactions.[1] Thiophene rings are also prevalent in pharmaceuticals, contributing to metabolic stability and modulating electronic properties.[2] The strategic combination of these two heterocycles offers a versatile platform for the development of novel molecular entities with potential applications as kinase inhibitors, anticancer agents, and antimicrobial compounds.[3][4]

This guide provides a robust experimental foundation for exploring the chemical reactivity of 5-(Thiophen-3-yl)nicotinonitrile, enabling the synthesis of diverse derivatives for structure-activity relationship (SAR) studies.

Physicochemical and Spectroscopic Profile

A thorough understanding of the baseline characteristics of 5-(Thiophen-3-yl)nicotinonitrile is critical before undertaking synthetic modifications.

Property	Predicted Value / Information	Source
Molecular Formula	C₁₀H₆N₂S	-
Molecular Weight	186.23 g/mol	-
Appearance	Off-white to yellow solid	General observation for similar compounds
Solubility	Soluble in DMSO, DMF, DCM, Chloroform; sparingly soluble in alcohols; insoluble in water	General observation for similar compounds
Predicted ¹H NMR	δ 7.5-9.0 ppm (pyridine protons), δ 7.0-8.0 ppm (thiophene protons)	[5][6]
Predicted ¹³C NMR	δ 110-160 ppm (aromatic carbons), δ ~117 ppm (nitrile carbon)	[5][7]
IR Spectroscopy	~2230 cm⁻¹ (C≡N stretch), ~1600-1400 cm⁻¹ (C=C and C=N stretches)	[8]

Synthesis of 5-(Thiophen-3-yl)nicotinonitrile via Suzuki-Miyaura Cross-Coupling

The most direct and widely applicable method for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a C-C bond between a thiophene boronic acid (or ester) and a halogenated nicotinonitrile.[9]

Rationale for Reagent and Condition Selection

• Palladium Catalyst: A Pd(0) species is the active catalyst. Using a pre-catalyst like Pd(PPh₃)₄ or generating the active species in situ from Pd(OAc)₂ with a phosphine ligand is common. The choice of ligand is crucial; bulky, electron-rich phosphines like tricyclohexylphosphine or SPhos can improve catalytic activity, especially for heteroaromatic substrates.[10]

• Base: A base is required to activate the boronic acid and facilitate the transmetalation step.[11] Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are typically used. The choice of base can significantly impact the reaction rate and yield.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is often employed to dissolve both the organic and inorganic reagents.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile.

Detailed Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add 3-thiopheneboronic acid (1.2 eq), 5-bromonicotinonitrile (1.0 eq), potassium carbonate (2.0 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Solvent Addition and Degassing: Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times. Add a degassed 4:1 mixture of dioxane and water.

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Exploring the Reactivity of the Nitrile Group

The nitrile group in 5-(Thiophen-3-yl)nicotinonitrile is a versatile functional handle for further synthetic transformations. Its reactivity is influenced by the electron-withdrawing nature of the pyridine ring.[12]

Hydrolysis to 5-(Thiophen-3-yl)nicotinic Acid

Hydrolysis of the nitrile offers a direct route to the corresponding carboxylic acid, a valuable intermediate for the synthesis of amides and esters. Both acidic and basic conditions can be employed.[13]

• Setup: In a round-bottom flask, dissolve 5-(Thiophen-3-yl)nicotinonitrile in a mixture of concentrated sulfuric acid and water (e.g., 1:1 v/v).

• Reaction: Heat the mixture under reflux. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture in an ice bath and carefully neutralize with a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

• Isolation: The carboxylic acid may precipitate upon neutralization. If so, collect the solid by filtration. Otherwise, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic extracts, concentrate, and purify the product by recrystallization or column chromatography.

• Setup: Dissolve 5-(Thiophen-3-yl)nicotinonitrile in an aqueous solution of sodium hydroxide (e.g., 10-20%).

• Reaction: Heat the mixture under reflux. The reaction will produce the sodium salt of the carboxylic acid and ammonia gas.[13]

• Work-up: After cooling, carefully acidify the reaction mixture with a strong acid (e.g., concentrated HCl) to a pH of ~2-3 to precipitate the carboxylic acid.

• Isolation and Purification: Collect the solid by filtration, wash with cold water, and dry. Recrystallization can be used for further purification.

Reduction to [5-(Thiophen-3-yl)pyridin-3-yl]methanamine

Reduction of the nitrile group provides the corresponding primary amine, a key functional group for the introduction of diverse substituents. Strong reducing agents like lithium aluminum hydride (LiAlH₄) are typically required.[14][15]

• Setup: To a flame-dried, three-neck flask under an inert atmosphere, add a suspension of LiAlH₄ (2-3 eq) in anhydrous tetrahydrofuran (THF).

• Substrate Addition: Cool the suspension to 0 °C and add a solution of 5-(Thiophen-3-yl)nicotinonitrile in anhydrous THF dropwise.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor by TLC.

• Work-up (Fieser method): Cool the reaction to 0 °C. Cautiously and sequentially add water (x mL), 15% aqueous NaOH (x mL), and water (3x mL), where x is the mass of LiAlH₄ in grams.

• Isolation: Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with THF.

• Purification: Combine the filtrates, dry over anhydrous sodium sulfate, and concentrate to yield the crude amine, which can be purified by distillation or chromatography.

Reactions Targeting the Heterocyclic Rings

The distinct electronic nature of the thiophene (electron-rich) and pyridine (electron-deficient) rings allows for selective functionalization.

Electrophilic Aromatic Substitution on the Thiophene Ring

The thiophene ring is more susceptible to electrophilic attack than the deactivated pyridine ring.[2] Reactions such as halogenation are expected to occur preferentially on the thiophene moiety, likely at the C2 or C5 positions.

Caption: Simplified pathway for electrophilic substitution on the thiophene ring.

Direct C-H Arylation of the Thiophene Ring

Palladium-catalyzed direct C-H arylation is a powerful method to further functionalize the thiophene ring without the need for pre-functionalization (e.g., boronation or halogenation).[16] This reaction typically couples a C-H bond with an aryl halide.

• Setup: In a pressure tube, combine 5-(Thiophen-3-yl)nicotinonitrile (1.0 eq), the desired aryl bromide (1.5 eq), palladium(II) acetate (0.05-0.1 eq), a suitable ligand (e.g., a phosphine or N-heterocyclic carbene precursor), and a base such as potassium acetate (KOAc) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).[17][18]

• Solvent and Reaction: Add a high-boiling polar aprotic solvent like dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP). Seal the tube and heat to 120-150 °C.

• Work-up and Purification: Follow a similar procedure to the Suzuki-Miyaura coupling (Section 3.3).

Potential Cycloaddition Reactions

While less common for unactivated nitriles, cycloaddition reactions represent an advanced avenue for creating complex polycyclic structures. The nitrile group can potentially act as a dienophile or enophile under thermal or photochemical conditions.[19][20] For instance, a [4+2] cycloaddition (Diels-Alder type reaction) could be envisioned where the C≡N bond of the nicotinonitrile reacts with a suitable diene.[21] These reactions often require high temperatures or catalysts and are a more exploratory area of research for this specific substrate.

Conclusion and Future Directions

5-(Thiophen-3-yl)nicotinonitrile is a molecule with rich and varied chemical reactivity. The protocols and insights provided in this guide offer a solid foundation for its synthesis and subsequent derivatization. The strategic manipulation of the nitrile group and the selective functionalization of the thiophene and pyridine rings can lead to the generation of extensive compound libraries. Future research should focus on exploring the biological activities of these novel derivatives, guided by the structure-activity relationships uncovered through systematic chemical modifications.

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• Direct Arylation of Thiophenes in Continuous Flow. (2020). Unipd. Retrieved from [Link]

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. (2018). PubMed. Retrieved from [Link]

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• Supporting information Synthesis of the pyrene derivative The NMR spectra were recorded on a Varian Unity Plus (1H: 300MHz, 13C: - Preprints.org. (n.d.). Retrieved from [Link]

• Synthetic Protocol for Diarylethenes through Suzuki–Miyaura Coupling. (2011). The Royal Society of Chemistry. Retrieved from [Link]

• Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. (n.d.). Organic Syntheses. Retrieved from [Link]

• Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evaluation. (2017). ResearchGate. Retrieved from [Link]

• Cycloaddition reactions for antiviral compounds. (2020). PubMed Central. Retrieved from [Link]

• Palladium-Catalyzed Direct C-H Arylation of 3-(Methylsulfinyl)thiophenes. (2018). PubMed. Retrieved from [Link]

• The [3+2]Cycloaddition Reaction. (n.d.). Retrieved from [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2021). MDPI. Retrieved from [Link]

• Cycloaddition. (n.d.). Wikipedia. Retrieved from [Link]

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• Synthetic protocol for diarylethenes through Suzuki–Miyaura coupling. (2011). RSC Publishing. Retrieved from [Link]

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• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (2023). National Institutes of Health. Retrieved from [Link]

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Application Note: Quantitative Analysis of 5-(Thiophen-3-yl)nicotinonitrile

Abstract

This comprehensive guide provides detailed protocols for the quantitative analysis of 5-(Thiophen-3-yl)nicotinonitrile, a heterocyclic building block of significant interest in medicinal chemistry and materials science.[1][2][3] Accurate quantification is paramount for ensuring purity, determining reaction yield, and performing quality control in drug development and research settings. This document outlines three robust analytical methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry. Each protocol is presented with an explanation of its underlying principles, step-by-step instructions, and guidance on data interpretation, reflecting field-proven insights for researchers, scientists, and drug development professionals.

Introduction and Rationale

5-(Thiophen-3-yl)nicotinonitrile belongs to a class of bi-heterocyclic aromatic compounds. The fusion of the electron-deficient nicotinonitrile scaffold with an electron-rich thiophene ring creates a molecule with unique electronic properties and a high potential for derivatization.[4] The nicotinonitrile moiety is a known pharmacophore present in several approved drugs, while the thiophene ring is a versatile component in organic electronics and pharmaceuticals.[1][3]

Given its role as a key intermediate, the ability to accurately measure the concentration and purity of 5-(Thiophen-3-yl)nicotinonitrile is a critical analytical challenge. The choice of analytical method depends on several factors including the sample matrix, required sensitivity, desired specificity, and available instrumentation. This guide provides validated starting points for three common analytical techniques, explaining the causality behind the selection of each method.

Table 1: Physicochemical Properties of 5-(Thiophen-3-yl)nicotinonitrile (and related compounds)

Property	Value / Information	Source / Rationale
Molecular Formula	C₁₀H₆N₂S	Calculated
Molecular Weight	186.24 g/mol	Calculated
Structure	Thiophene ring at position 5 of a pyridine-3-carbonitrile	---
Appearance	Expected to be an off-white to yellow solid	Analogy to similar compounds
UV Absorbance	Expected strong absorbance in the 230-350 nm range	The presence of conjugated aromatic systems (thiophene and pyridine) results in strong UV absorbance.[5][6]
Solubility	Soluble in common organic solvents (e.g., Methanol, Acetonitrile, DMSO, Dichloromethane)	General property of similar small organic molecules.[7]

| Volatility | Sufficiently volatile for GC analysis, assuming thermal stability | Analogy to similar heterocyclic structures. |

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle and Applicability

Reversed-phase HPLC is the premier method for the analysis of non-volatile or thermally sensitive organic compounds. It separates analytes based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. 5-(Thiophen-3-yl)nicotinonitrile, with its aromatic structure, is an ideal candidate for this technique and can be sensitively detected by a UV detector due to its strong chromophores. This method is highly recommended for purity assessment, stability studies, and quantification in complex mixtures.[8][9]

Experimental Protocol

2.2.1. Instrumentation and Reagents

• HPLC System: Quaternary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents: Acetonitrile (HPLC grade), Water (HPLC grade or Milli-Q), 5-(Thiophen-3-yl)nicotinonitrile reference standard.

2.2.2. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10.0 mL of acetonitrile in a volumetric flask.

• Working Standards (1-100 µg/mL): Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution: Dissolve the sample containing 5-(Thiophen-3-yl)nicotinonitrile in the mobile phase to achieve a final concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

2.2.3. Workflow Diagram

Caption: HPLC-UV analysis workflow for 5-(Thiophen-3-yl)nicotinonitrile.

2.2.4. Instrumental Parameters

Table 2: Recommended HPLC-UV Conditions

Parameter	Setting	Rationale
Mobile Phase	Acetonitrile : Water (e.g., 60:40 v/v)	Provides good retention and peak shape for aromatic heterocycles on a C18 column.[8]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring efficient separation.[10]
Column Temperature	30 °C	Maintains consistent retention times and improves peak symmetry.
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.
Detection Wavelength	~260 nm or ~310 nm (scan for λmax)	Aromatic systems like thiophene and pyridine have strong absorbance in this region. A PDA scan is recommended to determine the optimal wavelength for maximum sensitivity.[6][11]

| Run Time | 10 minutes | Should be sufficient to elute the analyte and any common impurities. |

Data Analysis and Validation

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the unknown samples using the linear regression equation derived from this curve.

• Validation: The method should be validated according to ICH guidelines, assessing parameters like linearity (R² > 0.999), accuracy (recovery studies), precision (repeatability and intermediate precision), Limit of Detection (LOD), and Limit of Quantitation (LOQ).[12][13]

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle and Applicability

GC-MS is a powerful technique that combines the superior separation capabilities of gas chromatography with the definitive identification power of mass spectrometry. It is suitable for analytes that are volatile and thermally stable.[14] This method provides not only quantification but also structural confirmation via the mass spectrum, making it invaluable for identifying impurities and confirming the primary analyte's identity.

Experimental Protocol

3.2.1. Instrumentation and Reagents

• GC-MS System: Gas chromatograph with an autosampler, coupled to a Mass Spectrometer (e.g., single quadrupole).

• Column: A non-polar or mid-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Reagents: Dichloromethane or Ethyl Acetate (GC grade), Helium (carrier gas, 99.999% purity), 5-(Thiophen-3-yl)nicotinonitrile reference standard.

3.2.2. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10.0 mL of dichloromethane in a volumetric flask.

• Working Standards (0.5-50 µg/mL): Perform serial dilutions of the stock solution with dichloromethane to prepare calibration standards.

• Sample Solution: Dissolve the sample in dichloromethane to achieve a final concentration within the calibration range.

3.2.3. Workflow Diagram

Caption: GC-MS analysis workflow for 5-(Thiophen-3-yl)nicotinonitrile.

3.2.4. Instrumental Parameters

Table 3: Recommended GC-MS Conditions

Parameter	Setting	Rationale
Inlet Temperature	250 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 20:1) or Splitless	Split mode is suitable for concentrated samples, while splitless is used for trace analysis.
Carrier Gas	Helium at 1.0 mL/min (constant flow)	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Start at 100°C, hold 1 min, ramp at 15°C/min to 280°C, hold 5 min	A general-purpose temperature program to elute semi-volatile compounds.[15]
MS Transfer Line	280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp.	230 °C	Standard temperature for an Electron Ionization (EI) source.
Ionization Energy	70 eV	Standard energy for EI, producing reproducible fragmentation patterns for library matching.[15]

| Acquisition Mode | Full Scan (m/z 40-400) and/or SIM | Full scan is used for identification. Selected Ion Monitoring (SIM) of the molecular ion (m/z 186) and key fragments can be used for higher sensitivity quantification.[16] |

Data Analysis and Validation

• Identification: Confirm the identity of the analyte by comparing its retention time and the acquired mass spectrum with that of a pure standard. The fragmentation pattern should be unique and reproducible.

• Quantification: Use the peak area from the total ion chromatogram (TIC) or, for higher sensitivity, the extracted ion chromatogram of a characteristic ion (e.g., the molecular ion at m/z 186). Plot a calibration curve and determine the concentration of unknown samples.

• Validation: Validate the method for specificity, linearity, accuracy, precision, LOD, and LOQ.[17][18]

Method 3: UV-Vis Spectrophotometry

Principle and Applicability

UV-Vis spectrophotometry is a rapid and straightforward method for quantifying a pure substance in a non-absorbing solvent. It relies on Beer-Lambert's Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species. This method is ideal for quick, high-throughput concentration measurements of purified 5-(Thiophen-3-yl)nicotinonitrile, but lacks the specificity to distinguish it from UV-active impurities.[19]

Experimental Protocol

4.2.1. Instrumentation and Reagents

• Spectrophotometer: A double-beam UV-Vis spectrophotometer.

• Cuvettes: 1 cm path length quartz cuvettes.

• Reagents: Methanol or Acetonitrile (spectroscopic grade), 5-(Thiophen-3-yl)nicotinonitrile reference standard.

4.2.2. Standard and Sample Preparation

• Wavelength Scan (λmax Determination): Prepare a mid-range standard solution (e.g., 10 µg/mL in methanol). Scan its absorbance from 200-400 nm against a methanol blank to determine the wavelength of maximum absorbance (λmax).[5]

• Stock Standard Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 100.0 mL of methanol in a volumetric flask.

• Working Standards (1-20 µg/mL): Prepare a series of dilutions from the stock solution to create at least five calibration standards.

• Sample Solution: Dissolve the sample in methanol to achieve a final absorbance reading between 0.1 and 1.0 AU.

4.2.3. Workflow Diagram

Caption: UV-Vis spectrophotometry workflow for 5-(Thiophen-3-yl)nicotinonitrile.

4.2.4. Instrumental Parameters

Table 4: Recommended UV-Vis Spectrophotometer Settings

Parameter	Setting	Rationale
Measurement Wavelength	λmax (determined experimentally, expected ~260-320 nm)	Measuring at the wavelength of maximum absorbance provides the highest sensitivity and linearity.[19]
Blank	Methanol (or chosen solvent)	Corrects for any absorbance from the solvent and cuvette.
Slit Width	1.0 nm	Provides a good balance between spectral resolution and light throughput.

| Scan Speed | Medium | Standard speed for routine analysis. |

Data Analysis and Validation

• Quantification: Create a calibration curve by plotting absorbance versus concentration for the prepared standards. The curve should be linear and pass through the origin. Use the equation of the line to calculate the concentration of the unknown samples based on their measured absorbance.

• Validation: Confirm the method's linearity, accuracy (spike/recovery), and precision (repeat measurements). The working range should be established where absorbance is between 0.1 and 1.0.[19]

Method Validation and Comparison

A summary of typical validation parameters for the described methods is provided below. The choice of the most appropriate method depends on the specific analytical need.

Table 5: Summary of Method Validation Parameters

Parameter	HPLC-UV	GC-MS	UV-Vis Spectrophotometry
Specificity	High (separates from impurities)	Very High (separation + mass spectrum)	Low (interferences from other UV-active compounds)
Linearity (R²)	> 0.999	> 0.995	> 0.998
LOD	Low ng/mL	Low to mid ng/mL (Scan), pg/mL (SIM)	High ng/mL to low µg/mL
LOQ	Mid ng/mL	Mid to high ng/mL (Scan), pg/mL (SIM)	µg/mL range
Precision (%RSD)	< 2%	< 5%	< 2%
Accuracy (% Recovery)	98-102%	95-105%	98-102%

| Primary Use | Purity, Stability, Formulation Assay | Identity Confirmation, Impurity ID, Trace Analysis | Quick Concentration Check of Pure Substance |

Conclusion

This application note details three distinct and robust methods for the quantitative analysis of 5-(Thiophen-3-yl)nicotinonitrile. For routine quality control requiring high specificity and accuracy, the HPLC-UV method is the recommended choice. For definitive structural confirmation and sensitive impurity profiling, the GC-MS method is unparalleled. For rapid, high-throughput quantification of the pure compound where interfering substances are not a concern, UV-Vis spectrophotometry offers a simple and cost-effective solution. The provided protocols serve as validated starting points that can be adapted and optimized for specific laboratory requirements and sample matrices.

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• 15. LC/MS/MS and GC/MS/MS metabolic profiling of Leontodon hispidulus, in vitro and in silico anticancer activity evaluation targeting hexokinase 2 enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Analysis of 62 synthetic cannabinoids by gas chromatography-mass spectrometry with photoionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS | MDPI [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. jddtonline.info [jddtonline.info]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(Thiophen-3-yl)nicotinonitrile

Welcome to the technical support center for the synthesis of 5-(Thiophen-3-yl)nicotinonitrile. This guide is designed for researchers, medicinal chemists, and process development professionals to provide in-depth, field-proven insights into optimizing this crucial synthetic transformation. We will address common challenges, troubleshoot failed or low-yielding reactions, and answer frequently asked questions to ensure your success in obtaining this valuable biaryl scaffold.

The primary and most robust method for synthesizing 5-(Thiophen-3-yl)nicotinonitrile is the Suzuki-Miyaura cross-coupling reaction.[1][2][3] This palladium-catalyzed reaction efficiently forms the key C-C bond between 5-bromonicotinonitrile and a thiophene-3-ylboron reagent.

Baseline Protocol: Suzuki-Miyaura Synthesis of 5-(Thiophen-3-yl)nicotinonitrile

This section provides a standard, reliable protocol that serves as a validated starting point for your experiments. Subsequent sections will address deviations and problems arising from this baseline.

Experimental Protocol

Reaction Scheme:

Materials:

• 5-Bromonicotinonitrile (1.0 equiv)

• Thiophen-3-ylboronic acid (1.2–1.5 equiv)[4][5]

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 2–5 mol% or a suitable precatalyst like XPhos Pd G3, 0.5–2 mol%)[4][5]

• Base (e.g., K₃PO₄ or K₂CO₃, 2.0–3.0 equiv)[4][5]

• Anhydrous, Degassed Solvent (e.g., 1,4-Dioxane/H₂O 10:1, or DMF)[4][5]

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 5-bromonicotinonitrile (1.0 equiv), thiophen-3-ylboronic acid (1.3 equiv), and a finely powdered base (e.g., K₂CO₃, 2.5 equiv).[4]

• Inert Atmosphere: Seal the vessel with a septum and thoroughly evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle at least three times to ensure an oxygen-free environment.[5]

• Catalyst & Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%). Subsequently, add the degassed solvent system (e.g., 1,4-Dioxane/H₂O at a 10:1 ratio) via syringe. The total concentration should typically be between 0.1 M and 0.5 M with respect to the limiting reagent.[4]

• Reaction Execution: Lower the flask into a preheated oil bath set to the desired temperature (typically 80–110 °C) and stir the mixture vigorously.[4]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS. Aliquots can be taken periodically to check for the consumption of starting materials.

• Workup & Purification: Once the reaction is complete (typically 4-24 hours), cool the flask to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[6][7] The crude product can then be purified via flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the final product.[7][8]

Understanding the Mechanism: The Suzuki-Miyaura Catalytic Cycle

A foundational understanding of the reaction mechanism is critical for effective troubleshooting. The reaction proceeds through three primary steps: oxidative addition, transmetalation, and reductive elimination.

A diagram of the Suzuki-Miyaura catalytic cycle.

Troubleshooting Guide: Common Issues & Solutions

This section is structured in a question-and-answer format to directly address the most common problems encountered during the synthesis of 5-(Thiophen-3-yl)nicotinonitrile.

Q1: My reaction shows very low or no conversion. What are the first things I should check?

A1: This is the most frequent issue and can be attributed to several factors. Systematically check the following:

• Catalyst Inactivity: The Pd(0) species is the active catalyst. If you are using a precatalyst (e.g., a Pd(II) source), it may not be reducing properly in situ. More critically, Pd(0) catalysts are sensitive to oxygen.[9]

  • Solution: Ensure your reaction setup is rigorously deoxygenated. Sparging the solvent with argon or nitrogen for 20-30 minutes before use is highly effective. Use a fresh, high-quality catalyst. Consider using a modern, air-stable precatalyst (e.g., Buchwald G3 or G4 precatalysts) which are designed for reliable activation.

• Boronic Acid Degradation (Protodeboronation): Thiopheneboronic acids can be susceptible to protodeboronation, where the C-B bond is cleaved, rendering the reagent inactive.[1][10] This is a very common cause of failure in Suzuki couplings.[10]

  • Solution: Use a slight excess (1.2-1.5 equivalents) of the boronic acid.[4] Use fresh, high-purity thiophen-3-ylboronic acid. For particularly stubborn cases, consider converting the boronic acid to a more stable MIDA boronate ester or a diethanolamine adduct, which can be used directly in the reaction.[4]

• Incorrect Base or Solvent: The choice of base and solvent is critical for activating the boronic acid and facilitating the transmetalation step.

  • Solution: An inorganic base like K₃PO₄, Cs₂CO₃, or K₂CO₃ is often superior to organic bases for this type of coupling.[6] A solvent system containing some water (e.g., Dioxane/H₂O, Toluene/H₂O) is often necessary to solubilize the base and facilitate the reaction.[4] If solubility of starting materials is an issue, DMF can be a good alternative.[10]

• Insufficient Temperature: The oxidative addition step, particularly with heteroaryl halides, can be slow and often requires thermal energy.

  • Solution: Ensure the reaction is heated to an appropriate temperature, typically between 80-110 °C.[4] Monitor the internal reaction temperature if possible.

Q2: My LC-MS shows the desired product mass, but the yield is low and I see significant side products. What are they and how can I minimize them?

A2: Side product formation is common and identifying the culprit is key to optimization. The most likely byproducts are:

• Homocoupling of Thiophen-3-ylboronic Acid: This results in the formation of 3,3'-bithiophene. It is often caused by the presence of oxygen, which can oxidize the Pd(0) catalyst.[9]

  • Mitigation: The most critical step is to rigorously exclude oxygen from your reaction.[1][9] Ensure all reagents and solvents are properly degassed and the reaction is maintained under a positive pressure of inert gas.

• Dehalogenation of 5-Bromonicotinonitrile: This side reaction produces nicotinonitrile. It occurs when a hydride source in the reaction mixture leads to reductive elimination of the arene instead of the coupled product.[6]

  • Mitigation: Certain solvents or bases (like amine bases) can act as hydride sources.[6] Stick to inorganic bases like K₃PO₄ or K₂CO₃. Ensure your solvent is pure and anhydrous (if the protocol calls for it).

• Protodeboronation Product (Thiophene): As mentioned in Q1, the boronic acid can be protonated and cleaved, leading to the formation of thiophene.

  • Mitigation: Use a slight excess of the boronic acid and ensure the base is appropriate. Avoid overly harsh conditions (very high temperatures or prolonged reaction times) which can accelerate this process.[1][10]

Table 1: Parameter Optimization for Suzuki-Miyaura Coupling

Parameter	Standard Condition	Alternative/Optimization Strategy	Rationale
Catalyst	Pd(PPh₃)₄ (2-5 mol%)	Buchwald Ligand-based Precatalysts (e.g., XPhos Pd G3, 0.5-2 mol%)	Modern catalysts are often more active, air-stable, and efficient at lower loadings, especially for challenging substrates.[4]
Base	K₂CO₃ (2-3 equiv)	K₃PO₄, Cs₂CO₃ (2-3 equiv)	Stronger, non-nucleophilic bases can be more effective. Cs₂CO₃ is often excellent but more expensive.[6]
Solvent	1,4-Dioxane/H₂O (4:1 to 10:1)	DMF, Toluene/H₂O, 2-MeTHF	Solvent choice affects solubility and reaction rate. DMF is a good polar aprotic option. 2-MeTHF is a greener alternative to Dioxane/THF.[10]
Temperature	80-100 °C	110 °C or Room Temp (with highly active catalysts)	Higher temperatures can accelerate slow oxidative addition but may also increase side product formation.[4]
Boron Reagent	Boronic Acid (1.2-1.5 equiv)	MIDA Boronate Ester, Potassium Trifluoroborate Salt	These reagents offer enhanced stability against protodeboronation, improving reproducibility.[4][11]

Q3: My reaction worked, but purifying the final product is difficult. What can I do?

A3: Purification challenges often arise from byproducts with similar polarity to the desired product or from residual catalyst.

• Co-eluting Byproducts: The homocoupled 3,3'-bithiophene can sometimes have a similar Rf value to the product in certain solvent systems.

  • Solution: Meticulous flash column chromatography is the primary method. Experiment with different solvent systems (e.g., switching from ethyl acetate/hexanes to dichloromethane/methanol or using toluene as a co-solvent) to improve separation. If the product is a solid, recrystallization from a suitable solvent system (like ethanol/water or hexanes/ethyl acetate) can be a highly effective way to remove impurities.[7][12]

• Residual Palladium: The final product can be contaminated with palladium, which appears as a black or grey solid.

  • Solution: After the workup, filter the crude organic solution through a pad of Celite® to remove precipitated palladium black.[8] If palladium remains in the purified product, you can use commercially available metal scavengers or re-purify carefully.

Troubleshooting Workflow

Use this decision tree to logically diagnose and solve issues with your synthesis.

A decision tree for troubleshooting the synthesis.

Frequently Asked Questions (FAQs)

Q1: Can I use 5-chloronicotinonitrile instead of the bromo- derivative?

A1: Yes, but it is significantly more challenging. The oxidative addition step is kinetically slower for aryl chlorides compared to bromides (reactivity order: I > Br > Cl).[13] Standard catalysts like Pd(PPh₃)₄ are often ineffective. To successfully couple an aryl chloride, you will need to use a more specialized catalyst system, typically one employing bulky, electron-rich phosphine ligands (e.g., Buchwald or Fu ligands like XPhos, SPhos, or PCy₃).[11]

Q2: What are the alternatives to Suzuki coupling for this synthesis?

A2: While Suzuki coupling is generally preferred due to the low toxicity and stability of boronic acids, other cross-coupling reactions can be used.[1] The most common alternative is the Stille Reaction , which couples 5-bromonicotinonitrile with an organotin reagent like 3-(tributylstannyl)thiophene.[14][15] Stille reactions are highly versatile and tolerant of many functional groups.[16] However, a major drawback is the high toxicity of organotin compounds and the difficulty in removing tin byproducts during purification.[14][15]

Q3: My thiophen-3-ylboronic acid is old. How can I tell if it has degraded?

A3: Boronic acids can dehydrate to form cyclic boroxine anhydrides or undergo protodeboronation over time. Visually, it may appear clumpy or discolored instead of a fine, white powder. The most definitive way to check is to take a ¹H NMR spectrum; the presence of thiophene would be a clear indicator of degradation. As a best practice, always use the freshest possible boronic acid or store it under inert gas in a freezer.

Q4: Is there an advantage to using thiophen-3-ylboronic acid pinacol ester (Bpin) instead of the boronic acid?

A4: Yes, boronic esters, such as the pinacol ester, are generally more stable to storage and less prone to protodeboronation and homocoupling than the corresponding boronic acids. They are excellent alternatives if you are experiencing issues with the quality or stability of your boronic acid. The reaction conditions are very similar, although sometimes a slightly stronger base or higher temperature might be required.

References

• Sandiego. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Retrieved from [Link]

• de Meijere, A., & Diederich, F. (Eds.). (2004). Metal-Catalyzed Cross-Coupling Reactions. Wiley-VCH. (General reference for principles covered)

• NRO Chemistry. (2024, September 7). Common Byproducts in Suzuki Coupling. YouTube. Retrieved from [Link]

• Hiremath, R., & Rickhaus, M. (2014). How can I solve my problem with Suzuki coupling? ResearchGate. Retrieved from [Link]

• Smith, K. M., & Young, D. D. (2015). Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory. ResearchGate. Retrieved from [Link]

• NRO Chemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• NRO Chemistry. (2025, March 29). Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

• Various Authors. (2014). Which conditions are favorable for the efficient Suzuki coupling? ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Retrieved from [Link]

• University of Windsor. (n.d.). The Mechanisms of the Stille Reaction. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. home.sandiego.edu [home.sandiego.edu]
• 8. youtube.com [youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Suzuki Coupling [organic-chemistry.org]
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• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. Stille reaction - Wikipedia [en.wikipedia.org]
• 15. Stille Coupling [organic-chemistry.org]
• 16. uwindsor.ca [uwindsor.ca]

purification challenges of 5-(Thiophen-3-yl)nicotinonitrile

Answering the user's request.## Technical Support Center: Purification Challenges of 5-(Thiophen-3-yl)nicotinonitrile

Welcome to the technical support center for 5-(Thiophen-3-yl)nicotinonitrile. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of purifying this valuable heterocyclic building block. As a molecule featuring both a pyridine and a thiophene ring, its purification can present unique challenges, from removing stubborn process-related impurities to achieving high crystalline quality. This document provides field-proven insights and detailed protocols to help you overcome these hurdles efficiently.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties, analysis, and handling of 5-(Thiophen-3-yl)nicotinonitrile.

Q1: What are the expected physical properties of pure 5-(Thiophen-3-yl)nicotinonitrile?

A1: While extensive physical property data for this specific isomer is not broadly published, we can infer properties from closely related analogs and its constituent moieties. Pure 5-(Thiophen-3-yl)nicotinonitrile is expected to be an off-white to pale yellow solid at room temperature. Its aromatic and polar nature, due to the nitrile and pyridine nitrogen, suggests moderate solubility in polar organic solvents like ethyl acetate, acetone, and dichloromethane, and lower solubility in nonpolar solvents such as hexanes or heptane. The melting point for analogous nicotinonitrile derivatives can vary widely but is often in the range of 150-230°C.[1]

Q2: What are the most common impurities I should expect from a typical Suzuki-Miyaura coupling synthesis?

A2: The Suzuki-Miyaura cross-coupling is the most common route for synthesizing this compound.[2][3] Consequently, the crude product is often contaminated with specific byproducts derived from this reaction. Understanding this impurity profile is the first step to designing an effective purification strategy.

Diagram 1: Common Impurity Profile in Suzuki-Miyaura Synthesis

Caption: Potential byproducts from Suzuki-Miyaura coupling.

The primary impurities include:

• Homocoupled Byproducts: The boronic acid can couple with itself to form 3,3'-bithiophene. This is often promoted by the presence of oxygen.[4] Similarly, the halide can homocouple, though this is often less prevalent.

• Unreacted Starting Materials: Incomplete reactions will leave residual 5-halonicotinonitrile and thiophene boronic acid (or its derivatives).

• Catalyst Residues: Residual palladium from the catalyst can contaminate the final product, often appearing as a fine black or grey powder.

• Boron-Containing Byproducts: Boric acid and various borate salts are formed from the boronic acid during the reaction and workup.[5]

Q3: Which analytical techniques are best for assessing the purity of 5-(Thiophen-3-yl)nicotinonitrile?

A3: A multi-pronged approach is recommended:

• Thin-Layer Chromatography (TLC): TLC is an indispensable tool for rapid, real-time monitoring of reaction progress and column chromatography fractions.[6] Using a standard silica plate with a mobile phase like 3:1 Hexanes:Ethyl Acetate and visualizing under UV light (254 nm) will reveal most aromatic impurities.

• High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis, reversed-phase HPLC is the method of choice. A C18 column with a gradient of water and acetonitrile (often with 0.1% TFA or formic acid) can effectively separate the target compound from closely related impurities.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the final product and identifying organic impurities. The absence of signals corresponding to starting materials or homocoupled byproducts is a strong indicator of high purity.

• Mass Spectrometry (MS): MS confirms the molecular weight of the product and can help identify unknown impurities.

Q4: How should I store the purified compound for maximum stability?

A4: Like many nitrogen-containing heterocycles and aldehydes (if it were an aldehyde analog), 5-(Thiophen-3-yl)nicotinonitrile should be protected from prolonged exposure to air, light, and moisture.[8] For long-term storage, it is best to keep the solid compound in a tightly sealed amber vial under an inert atmosphere (argon or nitrogen) and refrigerated (2-8°C).

Section 2: Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing both the reasoning behind the issue and actionable solutions.

Q: My crude product is a dark, intractable oil after workup and solvent removal. How can I purify it?

A: This phenomenon, known as "oiling out," occurs when the melting point of your compound (or an impure mixture) is lower than the temperature of the solution from which it is trying to crystallize.[9][10] The presence of significant impurities exacerbates this by causing melting point depression.

Causality & Solution Pathway:

• High Impurity Load: The oil is likely a mixture of your product and several byproducts. Direct crystallization is unlikely to succeed. The recommended first step is flash column chromatography to remove the bulk of the impurities.

• Residual Solvent: Ensure all high-boiling point solvents used in the reaction or workup (like DMF or DMSO) have been thoroughly removed, as they can prevent solidification.

• Chromatography First: Do not attempt to crystallize the crude oil. Instead, dissolve it in a minimal amount of dichloromethane, adsorb it onto a small amount of silica gel, and purify it via flash chromatography. See Protocol 1 for a detailed methodology. After chromatography, the cleaner fractions are much more likely to solidify or crystallize.

Q: TLC analysis shows a persistent impurity spot very close to my product's Rf value. How can I improve the separation?

A: This is a common and frustrating challenge, often caused by an impurity with very similar polarity to your product, such as a homocoupled byproduct.

Causality & Solution Pathway:

• Insufficient Selectivity of Mobile Phase: Your current solvent system (e.g., hexanes/ethyl acetate) may not have enough selectivity. The key is to alter the nature of the solvent interactions.

  • Introduce a Different Solvent: Create a ternary mixture. For example, if you are using 20% ethyl acetate in hexanes, try adding 1-5% dichloromethane or acetone. This changes the solvent-solute interactions and can often resolve overlapping spots.

  • Change Solvent Class: Switch from an ethyl acetate/hexanes system to a toluene/acetone or dichloromethane/methanol system. The different solvent properties can significantly alter the elution order.

• Overloading the Column: Applying too much crude material to the column will cause bands to broaden and overlap.[8] Use a larger column or reduce the amount of material loaded.

• Consider an Alternative Stationary Phase: If silica gel fails, consider using alumina (basic or neutral). The pyridine nitrogen in your molecule will interact differently with alumina than with the acidic silica, potentially improving separation from non-basic impurities.

Solvent System Class	Example Starting Point	Notes
Standard Polarity	Hexanes / Ethyl Acetate (4:1)	Good for general-purpose separation. Adjust ratio as needed.
Aromatic System	Toluene / Acetone (9:1)	Can improve separation of aromatic compounds through π-π interactions.
Chlorinated System	Dichloromethane / Methanol (98:2)	Useful for more polar compounds. Be cautious as methanol can drastically increase polarity.
Ternary Mixture	Hexanes / Ethyl Acetate / DCM (4:1:0.5)	Adding a third solvent can fine-tune selectivity.

Table 1: Suggested Solvent Systems for Flash Chromatography.

Q: My product looks clean by TLC and NMR, but it has a greyish tint. What is this and how do I remove it?

A: The grey or black discoloration is almost certainly residual palladium catalyst from the Suzuki reaction. While often catalytically inactive, its presence is unacceptable for most applications, especially in drug development.

Causality & Solution Pathway:

• Palladium Precipitation: The palladium has likely crashed out of solution as fine metallic particles.

• Filtration through Celite: Before concentrating your product after the aqueous workup, pass the organic solution through a plug of Celite®. This will trap a significant portion of the finely dispersed palladium.

• Activated Carbon Treatment: Dissolve the crude or purified product in a suitable solvent (e.g., ethyl acetate). Add a small amount of activated carbon (approx. 5-10% by weight), stir for 15-30 minutes at room temperature, and then filter through Celite. Caution: Activated carbon can also adsorb your product, leading to yield loss, so use it judiciously.

• Aqueous Thiol Wash: During the workup, washing the organic layer with a dilute aqueous solution of a thiol-containing compound like sodium thioglycolate can help scavenge dissolved palladium.

Q: My recrystallization attempt failed. The solution is clear, but no crystals form, even after cooling in an ice bath.

A: This is a classic case of either using too much solvent or the solution becoming supersaturated.[10] Crystals require a nucleation point to begin growing, and sometimes this initiation step is kinetically hindered.

Diagram 2: Troubleshooting Failed Crystallization

Caption: A decision tree for troubleshooting failed crystallization.

Solution Pathway:

• Induce Nucleation: If the solution appears concentrated, try to provide a surface for crystal growth.[10]

  • Scratching: Vigorously scratch the inside of the flask just below the solvent line with a glass stirring rod. The microscopic scratches on the glass can serve as nucleation sites.

  • Seed Crystal: If you have a tiny amount of pure solid, add one crystal to the solution. This will provide a template for further crystal growth.

• Reduce Solvent Volume: This is the most common reason for failure.[10] Gently heat the solution to boiling and evaporate 10-20% of the solvent. Let it cool slowly again. Repeat until the solution becomes slightly cloudy upon cooling, which indicates saturation.

• Drastic Cooling: If room temperature or an ice bath is not enough, place the sealed flask in a freezer for several hours.

• Change Solvent System: If all else fails, your chosen solvent may be inappropriate. Evaporate the solvent completely and attempt the recrystallization with a different solvent or a solvent pair (e.g., dissolve in hot acetone and slowly add water until cloudy).[11][12]

Section 3: Experimental Protocols

Protocol 1: Flash Column Chromatography for Purifying 5-(Thiophen-3-yl)nicotinonitrile

This protocol is a general guideline for purifying ~1 gram of crude material. Adjust column size and solvent volumes accordingly.

• TLC Analysis & Solvent Selection:

  • Dissolve a small amount of crude material in dichloromethane.

  • Spot on a silica TLC plate and elute with various ratios of a solvent system (e.g., Hexanes:Ethyl Acetate from 9:1 to 1:1) to find a ratio that gives your product an Rf value of ~0.25-0.35 and separates it from major impurities.

• Column Preparation:

  • Select a glass column of appropriate size (e.g., 40-50 mm diameter for 1 g of crude).

  • Place a small plug of cotton or glass wool at the bottom, followed by a ~1 cm layer of sand.

  • Prepare a slurry of silica gel (e.g., 40-63 μm particle size) in the initial, low-polarity eluent. For 1 g of crude, use approximately 50-100 g of silica.

  • Pour the slurry into the column and use gentle air pressure to pack the bed, allowing excess solvent to drain until it is level with the top of the silica. Do not let the column run dry.

  • Add another ~1 cm layer of sand on top of the silica bed.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the 1 g of crude product in a minimal amount of a volatile solvent (e.g., 5-10 mL of dichloromethane).

  • Add 2-3 g of silica gel to this solution.

  • Remove the solvent by rotary evaporation until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Apply gentle pressure to begin elution at a steady drip rate.

  • Collect the eluate in a series of labeled test tubes (e.g., 20 mL fractions).

  • Begin with a low-polarity mobile phase (e.g., 10% Ethyl Acetate in Hexanes) and gradually increase the polarity (gradient elution) as the column runs, based on your initial TLC analysis.

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Product Isolation:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified 5-(Thiophen-3-yl)nicotinonitrile.

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• Separation of the hydrodesulphurisation products of thiophene by gas chromatography. Analyst (RSC Publishing). Available at: [Link]

• Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. MDPI. Available at: [Link]

• THIN-LAYER CHROMATOGRAPHY OF THIOPHENE DERIVATIVES. ElectronicsAndBooks. Available at: [Link]

• Thin-layer chromatography of thiophene derivatives. PubMed. Available at: [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• Problems with Recrystallisations. University of York Chemistry Teaching Labs. Available at: [Link]

• Tips & Tricks: Recrystallization. University of Rochester Department of Chemistry. Available at: [Link]

• Guide for crystallization. Available at: [Link]

• SOP: CRYSTALLIZATION. Available at: [Link]

• What are the byproducts in a Suzuki reaction? Chemistry Stack Exchange. Available at: [Link]

• Steps for HPLC Method Development. Pharmaguideline. Available at: [Link]

• Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Reddit. Available at: [Link]

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• Thiophene derivative and use thereof. Google Patents.

• nicotinonitrile. Organic Syntheses Procedure. Available at: [Link]

• Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. NIH. Available at: [Link]

• 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. PubChem. Available at: [Link]

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• Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. Available at: [Link]

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• Synthesis and Characterization of Nicotinonitrile Derivatives as Efficient Corrosion Inhibitors for Acid Pickling of Brass Alloy in Nitric Acid. ResearchGate. Available at: [Link]

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• A new HPLC method developed for the analysis of oxygen heterocyclic compounds in Citrus essential oils. ResearchGate. Available at: [Link]

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• Process for the purification of thiophenes. Google Patents.

• Synthesis of nicotinonitrile derivatives and study of their photophysical properties. ScienceDirect. Available at: [Link]

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• 1. Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Tips & Tricks [chem.rochester.edu]
• 12. science.uct.ac.za [science.uct.ac.za]

Technical Support Center: Optimizing Reaction Conditions for 5-(Thiophen-3-yl)nicotinonitrile Derivatives

Welcome to the technical support center for the synthesis and optimization of 5-(Thiophen-3-yl)nicotinonitrile derivatives. These heterocyclic scaffolds are of significant interest in medicinal chemistry and materials science, often serving as key building blocks in drug discovery programs.[1] The most common and versatile method for constructing the core C-C bond in these molecules is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[2][3]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the lab. Our goal is to move beyond simple procedural steps and provide the underlying chemical logic, empowering you to diagnose issues and rationally optimize your reaction conditions.

General Reaction Scheme: Suzuki-Miyaura Coupling

The fundamental transformation involves coupling a halogenated nicotinonitrile, typically 5-bromonicotinonitrile, with thiophen-3-ylboronic acid or its corresponding esters in the presence of a palladium catalyst and a base.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My reaction shows low or no conversion to the desired product. What are the primary factors to investigate?

This is the most common issue in cross-coupling reactions. A systematic approach is crucial for diagnosis. We recommend a logical troubleshooting workflow to pinpoint the root cause.

Caption: Troubleshooting workflow for a failed Suzuki reaction.

In-depth Causality:

• Reagent Quality: Thiopheneboronic acids are susceptible to dehydration to form cyclic boroxine anhydrides, which are often less reactive. It's best practice to use fresh, high-purity boronic acid or to verify its quality by NMR if it has been stored for an extended period.[4]

• Catalyst Activity: The active catalyst is a Pd(0) species. If you are using a Pd(II) precatalyst (e.g., PdCl₂(PPh₃)₂), it must be reduced in situ. Incomplete reduction or subsequent oxidation of the Pd(0) species will stall the catalytic cycle.[5] Ensure your catalyst is from a reputable source and has been stored properly under an inert atmosphere.

• Oxygen Sensitivity: Oxygen can oxidatively add to the Pd(0) catalyst, leading to its deactivation and promoting the homocoupling of boronic acids.[5] Rigorous degassing of solvents and the reaction headspace is non-negotiable for achieving high yields.

Q2: I'm observing significant homocoupling of my thiophene boronic acid. How can I minimize this side reaction?

Homocoupling (the formation of bithiophene) is a common side reaction, often driven by the presence of oxygen or uncoordinated Pd(II) species in the reaction mixture.[5]

Solutions:

• Improve Degassing: This is the most critical factor. Sparge your solvent with an inert gas (Argon or Nitrogen) for at least 20-30 minutes before use. Assemble your reaction under a positive pressure of inert gas. The "freeze-pump-thaw" method (three cycles) is highly effective for removing dissolved oxygen.

• Catalyst Choice: Using a Pd(0) source directly (e.g., Pd(PPh₃)₄) can sometimes mitigate issues related to the in-situ reduction of Pd(II) precatalysts.[6]

• Base and Solvent: In some systems, the choice of base can influence the rate of homocoupling. Ensure the base is fully dissolved or well-suspended. Sometimes, switching to a different solvent system can alter the relative rates of the desired cross-coupling versus the undesired homocoupling.

• Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of the boronic acid is standard, but a large excess can sometimes lead to more homocoupling.

Q3: My starting 5-bromonicotinonitrile is being consumed, but I'm not getting the desired product, only dehalogenated starting material (nicotinonitrile). What's happening?

This points towards a competing hydrodehalogenation pathway. This side reaction can be promoted by several factors:

• Source of Hydride: The hydride source can be trace water, the solvent (e.g., alcohols), or even the phosphine ligand or its degradation products.

• Reaction Conditions: Higher temperatures can sometimes favor this pathway.

• Catalyst System: The choice of ligand can influence the relative rates of reductive elimination (to form the product) versus hydrodehalogenation.

Solutions:

• Ensure Anhydrous Conditions: Use freshly dried solvents and reagents.

• Ligand Screening: Bulky, electron-rich phosphine ligands often accelerate the reductive elimination step, outcompeting the dehalogenation pathway.[3] Consider switching from a general-purpose ligand like PPh₃ to a more specialized ligand (e.g., a Buchwald-type biarylphosphine ligand).

• Temperature Control: Try running the reaction at a lower temperature for a longer period. Optimization studies have shown that temperature is a key parameter.[7]

Q4: How do I choose the optimal Palladium catalyst and ligand for coupling with a heteroaromatic nitrile?

The electronic properties of both coupling partners are key. The pyridine ring is electron-deficient, and the nitrile group is further electron-withdrawing. This makes the oxidative addition step to the C-Br bond generally favorable.[8] The thiophene ring is electron-rich. The main challenge is often ensuring efficient transmetalation and reductive elimination.

Catalyst / Ligand System	Use Case & Rationale
Pd(PPh₃)₄	A good starting point for initial screening. It's a Pd(0) source and often effective for standard couplings. However, it can be sensitive and may not be active enough for challenging substrates.[6]
PdCl₂(PPh₃)₂	A stable, air-tolerant Pd(II) precatalyst. Requires in-situ reduction. A reliable workhorse for many applications.[9]
Pd(dppf)Cl₂	The dppf ligand can stabilize the palladium center and often promotes high yields, particularly in couplings involving heteroaromatics.[10]
Buchwald/Fu Ligands	(e.g., SPhos, XPhos, RuPhos) These bulky, electron-rich biaryl phosphine ligands are highly effective for difficult couplings, including those with aryl chlorides or sterically hindered substrates. They dramatically accelerate the reductive elimination step.[3][11]

Expert Insight: For a system like 5-bromonicotinonitrile, starting with Pd(dppf)Cl₂ or PdCl₂(PPh₃)₂ is a robust choice. If yields are suboptimal, moving to a more active Buchwald ligand system is a logical next step.

Q5: The choice of base and solvent seems critical. What are the best practices for this system?

The base plays a crucial role in the transmetalation step of the catalytic cycle by activating the boronic acid. The solvent must solubilize the reactants and facilitate the reaction.

Caption: The critical role of the base in the Suzuki catalytic cycle.

Common Solvent/Base Combinations:

Solvent System	Base	Rationale & Comments
Dioxane/Water	K₂CO₃, Na₂CO₃	A classic, widely used system. The water helps dissolve the inorganic base and facilitates the formation of the active boronate species.[6]
Toluene, DMF, or DME	K₃PO₄, Cs₂CO₃	Stronger, non-aqueous bases. Often provide higher yields for less reactive partners. K₃PO₄ is a particularly effective base that works well in many systems. Note: Some anhydrous couplings with K₃PO₄ may benefit from trace amounts of water.[12][13]
t-Amyl Alcohol	K₃PO₄	A "greener" solvent alternative that has proven effective for nickel-catalyzed Suzuki couplings and can be applied to palladium systems as well.[14]

Recommendation: For the 5-(thiophen-3-yl)nicotinonitrile synthesis, a system of DME with K₃PO₄ or Dioxane/Water with K₂CO₃ would be excellent starting points for optimization.

Q6: Purification is proving difficult. What are some effective strategies for isolating the pure 5-(Thiophen-3-yl)nicotinonitrile?

Purification challenges in Suzuki reactions typically arise from separating the product from residual palladium catalyst, phosphine ligands/oxides, and structurally similar byproducts (like homocoupled species).

Purification Workflow:

• Aqueous Workup: After the reaction, perform an aqueous workup to remove the inorganic base and salts.

• Palladium Scavenging (Optional): If palladium residues are a major issue (indicated by a dark-colored crude product), you can stir the organic solution with a palladium scavenger (e.g., silica-bound thiol) or perform a quick filtration through a pad of Celite® and silica gel.

• Column Chromatography: This is the most common method for achieving high purity.[1][15]

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane is typically effective for this class of compounds. The polarity can be fine-tuned based on TLC analysis.

• Recrystallization: If the product obtained after chromatography is a solid and of reasonable purity (>90%), recrystallization can be an excellent final step to obtain highly pure material.[16]

  • Solvent Screening: Test solvent systems like ethyl acetate/hexanes, acetone/water, or toluene/heptane to find a system where the product is soluble when hot but sparingly soluble when cold.[15]

Experimental Protocol: Standard Suzuki-Miyaura Coupling

This protocol is a representative starting point and should be optimized for specific derivatives.

Materials:

• 5-Bromonicotinonitrile (1.0 eq)[17]

• Thiophen-3-ylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.03 eq)

• K₂CO₃ (2.5 eq)

• 1,4-Dioxane and Water (4:1 v/v)

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-bromonicotinonitrile and thiophen-3-ylboronic acid.

• Inert Atmosphere: Evacuate and backfill the flask with Argon or Nitrogen three times.

• Reagent Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst and K₂CO₃.

• Solvent Addition: Add the degassed 4:1 dioxane/water solvent mixture via cannula or syringe.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 6-18 hours).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of 10% to 40% ethyl acetate in hexanes).

References

• BenchChem. Synthesis of 5-(Thiophen-2-yl)nicotinaldehyde: Application Notes and Protocols. BenchChem.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• MDPI. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI.
• Myers, A. The Suzuki Reaction - Chem 115. Harvard University.
• BenchChem. Technical Support Center: Purification of 5-(Thiophen-2-yl)nicotinaldehyde. BenchChem.
• Google Patents. US11299485B2 - Thiophene derivative and use thereof. Google Patents.
• CovaSyn. Optimizing Suzuki Coupling Reactions. CovaSyn.
• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal.
• ResearchGate. Optimization of reaction conditions for the Suzuki-Miyaura coupling. ResearchGate.
• Google Patents. RU2070193C1 - Process for preparing 5-bromonicotinic acid. Google Patents.
• Reddit. Diagnosing issues with a failed Suzuki coupling?. Reddit.
• ResearchGate. Synthesis of Nicotinonitrile Derivatives as a New Class of NLO Materials. ResearchGate.
• ResearchGate. Investigation of different thiophene-3-ylboronic acid and esters in the synthesis of 15a. ResearchGate.
• ResearchGate. How can I solve my problem with Suzuki coupling?. ResearchGate.
• PubChem. 5-Bromonicotinonitrile. National Institutes of Health.
• Sigma-Aldrich. 3-Thienylboronic acid. Sigma-Aldrich.
• Organic Syntheses. Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol. Organic Syntheses.
• MDPI. rel-(2R,3S)-2-((Diphenylmethylene)amino)-5-oxo-5-phenyl-3-(thiophen-2-yl)pentanenitrile. MDPI.
• ChemicalBook. 3-Thiopheneboronic acid. ChemicalBook.
• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction. MDPI.

Sources

• 1. US11299485B2 - Thiophene derivative and use thereof - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. 3-Thiopheneboronic acid | 6165-69-1 [chemicalbook.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. mdpi.com [mdpi.com]
• 7. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. 5-Bromonicotinonitrile | C6H3BrN2 | CID 736793 - PubChem [pubchem.ncbi.nlm.nih.gov]

troubleshooting 5-(Thiophen-3-yl)nicotinonitrile instability issues

Introduction

This technical guide serves as a dedicated support resource for researchers, scientists, and drug development professionals working with 5-(Thiophen-3-yl)nicotinonitrile. This heterocyclic compound, which incorporates both a thiophene and a pyridine-3-carbonitrile moiety, is a valuable building block in medicinal chemistry and materials science.[1][2] However, its unique structure presents specific stability challenges that can impact experimental reproducibility and outcomes. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common instability issues, ensuring the integrity of your research.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling, storage, and fundamental properties of 5-(Thiophen-3-yl)nicotinonitrile.

Q1: What are the optimal storage conditions for 5-(Thiophen-3-yl)nicotinonitrile?

A: To ensure long-term stability, the compound should be stored under a dry, inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C is recommended for long-term storage). It must be rigorously protected from light and moisture. The container should be tightly sealed and preferably be an amber glass vial to prevent photodegradation.

Q2: Is 5-(Thiophen-3-yl)nicotinonitrile sensitive to air, light, or moisture?

A: Yes, it is sensitive to all three.

• Air (Oxygen): The electron-rich thiophene ring is susceptible to oxidation.[3] Atmospheric oxygen, especially in the presence of light or trace metal catalysts, can lead to the formation of S-oxides and other degradation products, often presenting as a color change from white/off-white to yellow or brown.[4]

• Light: Thiophene-containing compounds can be photosensitive, which may catalyze oxidative degradation or other unwanted side reactions.[5][6]

• Moisture: The nitrile group (-C≡N) is susceptible to hydrolysis, particularly under acidic or basic conditions, which can convert it first to an amide (-CONH₂) and subsequently to a carboxylic acid (-COOH).[7] This can occur even with trace moisture over time.

Q3: What solvents are recommended for preparing stock solutions and for long-term storage?

A: For preparing high-concentration stock solutions, anhydrous aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are recommended.

• Causality: These polar aprotic solvents can effectively dissolve the compound while minimizing the risk of hydrolysis that protic solvents (like methanol or water) would pose.

• Best Practice: Prepare stock solutions under an inert atmosphere. For long-term storage, aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture and oxygen. Store these aliquots at -20°C or below.

Q4: My compound was synthesized via a Suzuki-Miyaura coupling. Are there any specific impurities I should be aware of?

A: Yes. Suzuki-Miyaura reactions, while robust, can leave behind specific impurities that may affect stability or downstream applications.[8]

• Residual Palladium: Trace amounts of the palladium catalyst may remain. Palladium can catalyze degradation, especially oxidation.

• Boronic Acid/Ester Homocoupling: Side-reactions can lead to homocoupled thiophene or pyridine species.

• Deborylation Products: The boronic acid starting material can undergo protodeborylation, leading to the formation of unsubstituted thiophene.[9]

• Recommendation: Ensure the compound has been thoroughly purified post-synthesis, using methods like column chromatography followed by recrystallization, to remove these potentially problematic impurities.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific experimental issues.

Issue 1: My solid compound has changed color (e.g., from white to yellow/brown) upon storage.

• Primary Suspected Cause: Oxidation of the Thiophene Ring.

  • Scientific Rationale: The sulfur atom in the thiophene ring is susceptible to oxidation, leading to the formation of colored impurities.[3] This process is often accelerated by exposure to air and light.

  • Recommended Action:

    • Confirm Degradation: Dissolve a small sample in a suitable solvent (e.g., DMSO-d₆) and acquire a ¹H NMR spectrum. Compare it to the spectrum of a pure, fresh sample. Look for broadening of aromatic signals or the appearance of new peaks. LC-MS analysis can also be used to identify potential degradation products with higher molecular weights (e.g., M+16 for S-oxide).

    • Purification: If degradation is confirmed, the material must be repurified. Recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexanes) or flash column chromatography may be effective.

    • Preventative Measures: Immediately transfer the purified compound to an amber vial, flush thoroughly with argon or nitrogen, seal tightly, and store at -20°C, protected from light.

Issue 2: I am observing a new, more polar spot on my TLC plate after working up a reaction.

• Primary Suspected Cause: Hydrolysis of the Nitrile Group.

  • Scientific Rationale: The nitrile group can hydrolyze to the corresponding amide or carboxylic acid during aqueous workups, especially if the pH is not carefully controlled.[7] Both the amide and carboxylic acid are significantly more polar than the starting nitrile.

  • Recommended Action:

    • pH Control: During aqueous extractions, ensure the aqueous layer is kept neutral or slightly acidic (pH 5-6). Avoid strongly acidic or basic conditions.

    • Minimize Contact Time: Reduce the time the compound is in contact with the aqueous phase.

    • Anhydrous Workup: If possible, consider a non-aqueous workup. This could involve direct filtration through a plug of silica gel or celite to remove solid reagents/byproducts, followed by solvent evaporation.

Issue 3: My biological assay results are inconsistent or show a loss of compound activity over time.

• Potential Cause A: Degradation in Assay Medium.

  • Scientific Rationale: Aqueous buffers used in biological assays can promote both oxidation of the thiophene ring and hydrolysis of the nitrile group, reducing the concentration of the active compound.

  • Recommended Action: Perform a Compound Stability Study.

    • Prepare a solution of the compound in your final assay buffer at the working concentration.

    • Incubate this solution under the same conditions as your assay (e.g., 37°C for 24 hours).

    • At various time points (e.g., 0, 2, 8, 24 hours), take an aliquot and analyze it by HPLC to quantify the amount of remaining parent compound.

    • Workflow: See the Experimental Workflow diagram below for a systematic approach.

• Potential Cause B: Low Purity of Stock Material.

  • Scientific Rationale: The "pure" compound used to prepare test solutions may already be partially degraded or contain impurities from synthesis that interfere with the assay.

  • Recommended Action: Re-qualify Your Sample.

    • Before starting a new set of experiments, always run a purity check on your solid sample or stock solution using a validated analytical method (e.g., HPLC or NMR).

    • If purity is below your required specification (typically >98% for biological assays), repurify the material as described in Issue 1 .

Visualized Workflows and Pathways

Experimental Workflow for Troubleshooting Compound Instability

This workflow provides a systematic approach to identifying and addressing the root cause of instability in your experiments.

Caption: A logical workflow for diagnosing instability issues.

Potential Degradation Pathways

This diagram illustrates the primary chemical transformations that lead to the degradation of 5-(Thiophen-3-yl)nicotinonitrile.

Caption: Key oxidative and hydrolytic degradation pathways.

Key Experimental Protocols

Protocol 1: Standardized HPLC Method for Purity Assessment

This protocol provides a general method for assessing the purity of 5-(Thiophen-3-yl)nicotinonitrile and detecting common degradation products.

Parameter	Specification
Column	C18 reverse-phase, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes, hold at 95% B for 3 min
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection	UV at 254 nm and 280 nm
Injection Vol.	5 µL
Sample Prep.	Dissolve sample in DMSO or Acetonitrile to ~0.5 mg/mL

• Self-Validation: The parent compound should elute as a sharp, symmetrical peak. Degradation products like the amide or carboxylic acid will typically elute earlier (more polar), while oxidative byproducts may elute earlier or later depending on their structure.

Protocol 2: Benchtop Recrystallization for Purification

This procedure can be used to purify solid material that shows minor impurities or color change.

• Solvent Screening: In small test tubes, test the solubility of a few milligrams of the compound in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene) at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but show poor solubility when cold. A co-solvent system (e.g., Toluene/Hexane, Ethanol/Water) is often effective.

• Dissolution: In an appropriately sized flask, add the crude compound and the minimum amount of the chosen hot solvent required for complete dissolution.

• Decolorization (Optional): If the solution is highly colored, a small amount of activated charcoal can be added to the hot solution. Swirl for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under high vacuum to remove all residual solvent. Store immediately under inert gas.

References

• MDPI. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. Available at: [Link][6]

• SciSpace. (n.d.). Synthesis of new thiophene derivatives and their use as photostabilizers for rigid poly(vinyl chloride). Available at: [Link][5]

• ResearchGate. (2021). Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation. Available at: [Link][4]

• Wikipedia. (n.d.). Nicotinonitrile. Available at: [Link][10]

• Wikipedia. (n.d.). Nitrile. Available at: [Link][7]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Available at: [Link][9]

• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Available at: [Link][8]

• ResearchGate. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. Available at: [Link][1][2]

Sources

• 1. researchgate.net [researchgate.net]
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• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. Nitrile - Wikipedia [en.wikipedia.org]
• 8. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Nicotinonitrile - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Low Solubility of 5-(Thiophen-3-yl)nicotinonitrile

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 5-(Thiophen-3-yl)nicotinonitrile in experimental settings. Heterocyclic compounds containing thiophene and pyridine rings are staples in medicinal chemistry, but their planar, aromatic nature often leads to poor aqueous solubility, posing a significant hurdle for in vitro assays and formulation development.[1][2] This document provides a systematic, causality-driven approach to troubleshooting and overcoming these issues.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is my 5-(Thiophen-3-yl)nicotinonitrile not dissolving in aqueous buffers?

A1: The low aqueous solubility of 5-(Thiophen-3-yl)nicotinonitrile is inherent to its molecular structure. Several factors contribute:

• Aromaticity and Planarity: The compound is composed of two fused aromatic rings (thiophene and pyridine). Such flat, rigid structures tend to pack efficiently into a stable crystal lattice. A significant amount of energy is required to break these intermolecular forces (crystal lattice energy) before the molecule can be solvated.

• Lipophilicity: The thiophene ring is notably lipophilic, and while the pyridine ring and nitrile group add some polarity, the overall character of the molecule favors non-polar environments over water.[3] Thiophene itself is insoluble in water.[3]

• Lack of Ionizable Groups: While the pyridine nitrogen can be protonated, the molecule lacks strongly acidic or basic groups that would readily form salts and enhance aqueous solubility under physiological pH.

Q2: I need to make a stock solution. What is a good organic solvent to start with?

A2: For creating a high-concentration stock solution, starting with a polar aprotic solvent is typically the most effective strategy. We recommend the following, in order of preference:

• Dimethyl Sulfoxide (DMSO): This is the most common and effective solvent for solubilizing a wide range of poorly soluble compounds for in vitro screening.

• Dimethylformamide (DMF): A suitable alternative to DMSO, though generally more toxic.[4]

• Acetonitrile (ACN): While less polar than DMSO or DMF, it can be effective, especially if the final assay can tolerate it.[5][6]

• Ethanol: A good choice if a less toxic, more biologically compatible solvent is required, though it may not achieve the same high concentrations as DMSO.[7]

Causality: Polar aprotic solvents like DMSO excel because they have a high dielectric constant and can disrupt the intermolecular forces in the crystal lattice without forming a tight, structured solvation shell like water.[4] This allows the compound to dissolve at high concentrations. Always prepare a concentrated stock in 100% organic solvent and then dilute it into your aqueous assay buffer, ensuring the final concentration of the organic solvent is low (typically <1%, often <0.1%) to avoid artifacts.

Q3: Can I just heat the mixture to force the compound into solution?

A3: Heating can be a useful tool but must be used with caution. It increases the kinetic energy of the system, helping to overcome the crystal lattice energy. However, this often leads to a supersaturated solution upon cooling to ambient temperature. This is a thermodynamically unstable state, and the compound will likely precipitate over time, leading to inaccurate concentrations and unreliable experimental results. Heating can also risk thermal degradation of the compound. If you must use heat, ensure the compound remains in solution after cooling to the experimental temperature for an extended period before use.

Q4: How will pH adjustment affect the solubility of 5-(Thiophen-3-yl)nicotinonitrile?

A4: The nicotinonitrile moiety contains a pyridine ring. The nitrogen atom in this ring is weakly basic (the pKa of the conjugate acid of pyridine is ~5.2). Lowering the pH of the aqueous medium below this pKa will lead to protonation of the pyridine nitrogen, forming a positively charged pyridinium ion. This cation will have significantly improved electrostatic interactions with water molecules, thereby increasing aqueous solubility.[4][7] Therefore, solubility is expected to increase in acidic conditions (pH < 5). Conversely, in neutral or basic conditions, the compound will remain in its less soluble, neutral form.

Section 2: Troubleshooting Guide: A Systematic Approach to Solubilization

This guide presents a tiered strategy. Begin with Tier 1 methods before proceeding to more complex formulation approaches.

Workflow for Overcoming Solubility Challenges

Caption: Decision workflow for troubleshooting low solubility.

Part A: Initial Solubility Assessment Protocol

Objective: To establish a baseline understanding of the compound's solubility profile.

Methodology:

• Dispense a small, accurately weighed amount of 5-(Thiophen-3-yl)nicotinonitrile (e.g., 1 mg) into several clear glass vials.

• To each vial, add a precise volume (e.g., 100 µL) of a different solvent. Test a range of solvents from non-polar to polar (see Table 1).

• Vortex each vial vigorously for 2-3 minutes.

• Allow the vials to sit at room temperature for at least 1 hour.

• Visually inspect for any undissolved solid material. If fully dissolved, the solubility is ≥10 mg/mL.

• If not fully dissolved, add another 100 µL of solvent, vortex, and wait again. Repeat until the compound dissolves to estimate the approximate solubility.

Table 1: Properties of Common Laboratory Solvents for Initial Screening

Solvent	Type	Relative Polarity	Rationale
Water	Polar Protic	1.000	Baseline for aqueous solubility.
Ethanol	Polar Protic	0.654	Common, biocompatible co-solvent.[8]
Acetonitrile (ACN)	Polar Aprotic	0.460	Used in analytical and purification methods.[8]
Acetone	Polar Aprotic	0.355	Stronger organic solvent.[8]
Dichloromethane (DCM)	Non-polar	0.309	For assessing solubility in non-polar media.[8]

| Dimethyl Sulfoxide (DMSO) | Polar Aprotic | 0.444 | "Universal" organic solvent for stocks.[8] |

Part B: Tier 1 Interventions - Co-solvency and pH Adjustment

Causality: Many compounds insoluble in water can be dissolved in a mixture of water and a water-miscible organic solvent. The co-solvent works by reducing the overall polarity of the solvent system, making it more favorable for the lipophilic solute.[4][7] It disrupts the highly ordered hydrogen-bonding network of water, creating "pockets" where the compound can reside.

Methodology:

• Prepare a concentrated primary stock of 5-(Thiophen-3-yl)nicotinonitrile in 100% DMSO (e.g., 10 mM or 20 mM).

• Create a series of dilutions of this stock into your final aqueous buffer (e.g., PBS, TRIS).

• The goal is to find the highest compound concentration where the final co-solvent (DMSO) concentration is acceptably low for your assay (e.g., 0.1%, 0.5%, 1%).

• Self-Validation: After dilution, let the solutions stand for at least 30 minutes and inspect for any cloudiness or precipitate (Tyndall effect). A clear solution indicates successful solubilization.

Causality: As discussed in the FAQs, lowering the pH will protonate the pyridine nitrogen, creating a more soluble cationic species. This is a powerful technique for compounds with basic centers.

Methodology:

• Prepare a series of buffers with varying pH values (e.g., pH 3.0, 4.0, 5.0, 6.0, 7.4).

• Attempt to dissolve a known amount of the compound directly in these buffers.

• Alternatively, prepare a concentrated stock in DMSO and dilute it into the different pH buffers.

• Observe the pH at which the compound remains soluble at your desired final concentration.

• Trustworthiness Check: Ensure that the low pH does not negatively impact your assay's components (e.g., protein stability, enzyme activity).

Part C: Tier 2 Interventions - Formulation Strategies

If co-solvents and pH are insufficient, excipients that alter the solution's micro-environment can be employed.

Causality: Surfactants (or detergents) are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration, CMC), form spherical structures called micelles in water. These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble compounds like 5-(Thiophen-3-yl)nicotinonitrile can partition into the hydrophobic core, effectively being "dissolved" in the aqueous medium.[9]

Methodology:

• Prepare aqueous solutions of non-ionic surfactants such as Tween® 80 or Triton™ X-100 at concentrations above their CMC (e.g., 0.1% w/v).

• Add the compound (either as a solid or from a small volume of concentrated DMSO stock) to the surfactant solution.

• Vortex and sonicate briefly to aid in micellar incorporation.

• Critical Consideration: Verify that the chosen surfactant does not interfere with the biological assay.

Causality: Cyclodextrins are cyclic oligosaccharides with a truncated cone shape. They have a hydrophilic exterior and a lipophilic interior cavity. The poorly soluble "guest" molecule (your compound) can fit inside the "host" cavity, forming an inclusion complex.[9] This complex has the water-soluble properties of the cyclodextrin exterior, dramatically enhancing aqueous solubility.

Methodology:

• Select a cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice with low toxicity.

• Prepare a solution of HP-β-CD in your aqueous buffer (e.g., 1-5% w/v).

• Add your compound to this solution and stir or shake overnight to allow for complex formation.

• Filter the solution through a 0.22 µm filter to remove any undissolved compound and determine the concentration of the soluble complex in the filtrate.

Table 2: Recommended Starting Concentrations for Solubilizing Agents

Agent	Type	Recommended Starting Concentration	Key Consideration
Tween® 80	Non-ionic Surfactant	0.05 - 0.5% (w/v)	Potential for assay interference.
Kolliphor® EL (Cremophor)	Non-ionic Surfactant	0.05 - 0.5% (w/v)	Can be cytotoxic at higher concentrations.
HP-β-CD	Complexation Agent	1 - 10% (w/v)	Can sometimes extract membrane lipids.

| Solutol® HS 15 | Solubilizer/Emulsifier | 0.1 - 1% (w/v) | Effective but check for assay compatibility. |

Part D: Tier 3 Interventions - Advanced Solid-State Methods

If the above methods fail, especially for in vivo applications, modification of the compound's solid form may be necessary. These techniques generally require specialized equipment.

• Solid Dispersions: This involves dispersing the compound in an amorphous, hydrophilic polymer matrix (e.g., PVP, HPMC, PEG).[4] The drug exists in an amorphous state, which has higher free energy and is more readily soluble than its stable crystalline form.[4] This is typically achieved by solvent evaporation or hot-melt extrusion.

• Particle Size Reduction (Nanosuspension): Reducing particle size to the nanometer range dramatically increases the surface area-to-volume ratio.[10][11] According to the Noyes-Whitney equation, this increased surface area leads to a much faster rate of dissolution.[4] This can be achieved through techniques like high-pressure homogenization or wet media milling.[7][11]

References

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Journal of Global Pharma Technology, 11(06), 1-12. [Link]

• Bhalani, D. V., et al. (2023). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences, 15(1), 1-11. [Link]

• Kumar, S., & Singh, P. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(2), 1-10. [Link]

• Polshettiwar, V., & Varma, R. S. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 14(10), 1855-1893. [Link]

• Khajir, S., et al. (2024). Nicotinamide Solubility in Ethanol + Acetonitrile at Different Temperatures. Physical Chemistry Research, 12(1), 33-45. [Link]

• ResearchGate. (n.d.). Therapeutic Potential of Thiophene Compounds: A Mini-Review. ResearchGate. [Link]

• Physical Chemistry Research. (2024). Nicotinamide Solubility in Ethanol + Acetonitrile at Different Temperatures. Physical Chemistry Research. [Link]

• MDPI. (n.d.). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI. [Link]

• Journal of Advanced Biomedical & Pharmaceutical Sciences. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. J. Adv. Biomed. & Pharm. Sci. [Link]

• PubChem. (n.d.). 5-(Thiophen-2-yl)nicotinic Acid. National Center for Biotechnology Information. [Link]

• Wikipedia. (n.d.). Nicotinonitrile. Wikipedia. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents and Polarity. [Link]

• PubChem. (n.d.). 3-Cyanopyridine. National Center for Biotechnology Information. [Link]

• Mahajan, N. D., & Jain, N. (2022). Synthesis of heterocyclic compounds and their utilities in the field biological science. International Journal of Health and Pharmaceutical Sciences, 1(2), 24-33. [Link]

• Almasri, D. M., Mohamed, S. G. A., & Mohamed, G. A. (2024). Biological Activities of Thiophenes. Encyclopedia.pub. [Link]

• MDPI. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. MDPI. [Link]

• Proceedings. (2024). Synthesis, Characterization, and Biological Activity Study of New Heterocyclic Compounds. MDPI. [Link]

• Shah, P., Patel, R. I., & Vyas, P. J. (2019). Preparation and Biological Screening of Novel Heterocyclic Compounds. International Journal of Trend in Scientific Research and Development, 3(3), 632-636. [Link]

• ResearchGate. (n.d.). Solubility Measurement and Modeling of 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile (Y Form) in Pure and Binary Solvents. ResearchGate. [Link]

• PubChem. (n.d.). 5-(Furan-3-yl)nicotinonitrile. National Center for Biotechnology Information. [Link]

• Amărandi, R. M., et al. (2023). Exploring Pyrrolo-Fused Heterocycles as Promising Anticancer Agents: An Integrated Synthetic, Biological, and Computational Approach. International Journal of Molecular Sciences, 24(13), 10839. [Link]

• Master Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Master Organic Chemistry. [Link]

• Semantic Scholar. (n.d.). Heterocyclic Compounds: A Study of its Biological Activity. Semantic Scholar. [Link]

• ResearchGate. (2025, August 8). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. ResearchGate. [Link]

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Technical Support Center: Scale-Up Synthesis of 5-(Thiophen-3-yl)nicotinonitrile

Introduction

Welcome to the technical support guide for the scale-up synthesis of 5-(Thiophen-3-yl)nicotinonitrile. This document is designed for researchers, process chemists, and drug development professionals who are transitioning this synthesis from laboratory scale to pilot or manufacturing scale. As a key intermediate in the development of various pharmaceutical agents, ensuring a robust, reproducible, and efficient large-scale synthesis is paramount.

This guide is structured to provide both foundational knowledge through Frequently Asked Questions (FAQs) and practical, actionable solutions in a detailed Troubleshooting Guide. The insights provided are based on established principles of process chemistry and address the unique challenges associated with palladium-catalyzed cross-coupling reactions on a larger scale.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for 5-(Thiophen-3-yl)nicotinonitrile?

A1: The most prevalent and industrially viable method for synthesizing 5-(Thiophen-3-yl)nicotinonitrile is the Suzuki-Miyaura cross-coupling reaction.[1] This palladium-catalyzed reaction forms the critical carbon-carbon bond between 5-bromonicotinonitrile and a 3-thienylboron reagent (typically 3-thienylboronic acid or its pinacol ester). The reaction is widely adopted in the pharmaceutical industry due to its high functional group tolerance, generally mild conditions, and the commercial availability of a wide range of starting materials.[2][3]

Q2: What are the critical parameters to consider when scaling up the Suzuki-Miyaura coupling for this synthesis?

A2: Scaling up a Suzuki-Miyaura reaction requires careful consideration of several parameters that may not be apparent at the lab scale. The key factors include:

• Thermal Management: The reaction can be exothermic. Heat transfer is less efficient in large reactors, so proper temperature control is crucial to prevent runaway reactions and the formation of impurities.[4]

• Mixing and Mass Transfer: As the reaction progresses, it may become a heterogeneous slurry. Inefficient stirring can lead to localized "hot spots," poor catalyst distribution, and inconsistent reaction kinetics.[4]

• Inert Atmosphere: Oxygen can deactivate the palladium catalyst. Ensuring and maintaining a strictly inert atmosphere (e.g., nitrogen or argon) is critical throughout the process, from reagent charging to reaction completion.[5]

• Reagent Addition Strategy: The order and rate of reagent addition can impact impurity profiles. For instance, slow addition of the base or one of the coupling partners can sometimes mitigate side reactions.

• Palladium Catalyst Removal: A significant challenge in active pharmaceutical ingredient (API) manufacturing is reducing residual palladium levels in the final product to acceptable limits (typically low ppm).[6] This must be factored into the purification strategy from the outset.

Q3: How do I select the optimal catalyst, ligand, base, and solvent for a large-scale synthesis?

A3: The choice of reagents is a multi-factorial decision balancing cost, efficiency, safety, and ease of work-up.

Component	Selection Considerations & Recommendations
Palladium Catalyst	Pre-catalysts are often preferred for scale-up as they are more air-stable than Pd(0) sources. For heteroaromatic couplings, catalysts incorporating bulky, electron-rich phosphine ligands like SPhos or XPhos can be highly effective, even with challenging substrates.[7] The catalyst loading should be optimized; while lab scale might use 1-5 mol%, scale-up aims for the lowest possible loading without compromising reaction time or yield to reduce cost and palladium contamination.
Base	The base is crucial for activating the boronic acid in the transmetalation step.[8] Potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are common, cost-effective choices.[9] K₃PO₄ is often used for less reactive substrates or when milder conditions are needed.[9] The choice and amount of base can influence the rate of protodeboronation of the 3-thienylboronic acid, a key side reaction.[7]
Solvent	The solvent system must be chosen based on reagent solubility, reaction temperature, and ease of removal and recovery. Aqueous mixtures like Toluene/Water , Dioxane/Water , or 2-Butanol/Water are common.[4][9] Using a solvent system that facilitates product crystallization upon cooling can significantly simplify the work-up process.

Q4: What are the primary safety concerns during the scale-up of this synthesis?

A4: Safety is the top priority. Key hazards include:

• Exothermic Reaction: A sudden increase in temperature can lead to a dangerous pressure buildup in the reactor. A thorough process safety assessment, including reaction calorimetry, is recommended to understand the thermal profile.[4]

• Flammable Solvents: Many solvents used (e.g., Toluene, THF, Dioxane) are flammable. Reactors must be properly grounded, and operations should be conducted in an appropriately rated environment.

• Palladium Catalysts: While not highly toxic, palladium catalysts (especially nanoparticles) can be pyrophoric. Handle with care under an inert atmosphere.

• Reagents: Review the Safety Data Sheet (SDS) for all materials. For example, bases like potassium carbonate can be corrosive, and organic reagents may have specific toxicities.

Q5: How can I monitor the reaction progress effectively on a large scale?

A5: In-process controls (IPCs) are essential for monitoring reaction completion and impurity formation. High-Performance Liquid Chromatography (HPLC) is the most common and reliable method. Samples can be taken periodically (e.g., every 1-2 hours) and analyzed to track the disappearance of the 5-bromonicotinonitrile starting material and the appearance of the 5-(Thiophen-3-yl)nicotinonitrile product. This data is critical for determining the reaction endpoint and avoiding the formation of degradation products from prolonged heating.

Visualizing the Core Chemistry

The fundamental transformation is the Suzuki-Miyaura coupling. Understanding its catalytic cycle is key to troubleshooting the reaction.

Caption: A generalized workflow for the scale-up synthesis and purification.

References

• ACS Publications. (n.d.). Behind the Failures of Suzuki–Miyaura Coupling Scale-Up: A Real-World Case Study. Retrieved from Google Search. [6]2. BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling. Retrieved from BenchChem. [9]3. ACS Publications. (2025). Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction. Organic Process Research & Development. [4]4. National Institutes of Health (NIH). (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Retrieved from NIH. [10]5. Sigma-Aldrich. (n.d.). Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit. Retrieved from Sigma-Aldrich. [11]6. ResearchGate. (2014). How can the work up of Suzuki Reaction of arylbromides be best carried out?. Retrieved from ResearchGate. [12]7. ACS Publications. (2025). Case Study: Sequential Pd-Catalyzed Cross-Coupling Reactions; Challenges on Scale-Up. Organic Process Research & Development. [13]8. National Institutes of Health (NIH). (n.d.). Highly Efficient Method for Suzuki Reactions in Aqueous Media. PMC. [14]9. National Institutes of Health (NIH). (n.d.). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. PMC. [7]10. Chemical.AI. (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Retrieved from Chemical.AI. [15]11. ACS Publications. (2015). Don't Forget the Workup. Journal of Chemical Education. [16]12. ResearchGate. (n.d.). Palladium catalyzed cross-coupling of 3-methylthiophene-2-carbonyl chloride with aryl/het-aryl boronic acids: a convenient method for synthesis of thienyl ketones. Retrieved from ResearchGate. [17]13. Organic Syntheses. (n.d.). nicotinonitrile. Retrieved from Organic Syntheses. [18]14. YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from YouTube. [8]15. YouTube. (2020). Suzuki cross-coupling reaction. Retrieved from YouTube. [2]16. RJPT. (n.d.). Synthesis and Characterization of Palladium Catalyzed (Carbon-carbon Bond Formation) compounds. Retrieved from RJPT. [19]17. ResearchGate. (2025). Synthesis of Nicotinonitrile Derivatives as a New Class of NLO Materials. Retrieved from ResearchGate. [20]18. National Institutes of Health (NIH). (2025). Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. PMC. [21]19. Scribd. (n.d.). 1 s2.0 S0040402008016517 Main | PDF | Chemical Reactions | Organic Chemistry. Retrieved from Scribd. [22]20. ResearchGate. (2025). Nitropyridines. 8. Synthesis of substituted 5-nitronicotinamides. Retrieved from ResearchGate. [23]21. ResearchGate. (n.d.). Proposed mechanism for the synthesis of nicotinonitrile derivatives.... Retrieved from ResearchGate. [24]22. MDPI. (n.d.). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Retrieved from MDPI. [25]23. MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Retrieved from MDPI. [1]24. PubMed Central (PMC). (n.d.). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. Retrieved from PMC. [26]25. J. Adv. Biomed. & Pharm. Sci. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. [27]26. Organic Syntheses. (n.d.). Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Retrieved from Organic Syntheses. [28]27. BenchChem. (2025). Technical Support Center: Purification of 5-(Thiophen-2-yl)nicotinaldehyde. Retrieved from BenchChem. [29]28. ResearchGate. (2025). Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid derivatives. Retrieved from ResearchGate. [3]29. Google Patents. (n.d.). CN102432589A - Method for purifying thiophene by azeotropic distillation. Retrieved from Google Patents. [30]30. BenchChem. (n.d.). Protocol for Suzuki-Miyaura Coupling with 5-Bromonicotinic Acid: Synthesis of 5-Aryl Nicotinic Acid Derivatives. Retrieved from BenchChem. [31]31. National Institutes of Health (NIH). (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Retrieved from NIH. [32]32. BenchChem. (2025). Synthesis of 5-(Thiophen-2-yl)nicotinaldehyde: Application Notes and Protocols. Retrieved from BenchChem. [33]33. National Institutes of Health (NIH). (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC. [34]34. PubMed. (n.d.). Improved synthesis of 5-substituted 1H-tetrazoles via the [3+2] cycloaddition of nitriles and sodium azide catalyzed by silica sulfuric acid. Retrieved from PubMed. [35]35. BenchChem. (n.d.). Scalable purification methods for industrial production of 3-Thiopheneacetonitrile. Retrieved from BenchChem. [36]36. Teledyne Labs. (n.d.). Purine and Related Compound Purification Strategies. Retrieved from Teledyne Labs. [37]37. BenchChem. (n.d.). Applications of 5-(Thiophen-2-yl)nicotinaldehyde in Organic Synthesis: A Detailed Guide for Researchers. Retrieved from BenchChem. [38]38. BenchChem. (n.d.). Challenges in the scale-up synthesis of "5-(Thien-2-yl)thiophene-2-carbonitrile". Retrieved from BenchChem. [5]39. ResearchGate. (n.d.). Synthesis of product 14 under solvent-free conditions. Download Table. [39]40. Royal Society of Chemistry. (n.d.). Asymmetric synthesis of trans-4,5-disubstituted γ-butyrolactones involving a key allylboration step. First access to (−)-nicotlactone B and (−)-galbacin. Organic & Biomolecular Chemistry.

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preventing degradation of 5-(Thiophen-3-yl)nicotinonitrile during storage

Technical Support Center: 5-(Thiophen-3-yl)nicotinonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Degradation During Storage

Welcome to the technical support center for 5-(Thiophen-3-yl)nicotinonitrile. This resource is designed to provide in-depth guidance on the proper storage and handling of this compound to ensure its stability and integrity for research and development applications. As a senior application scientist, I have compiled this information to address common challenges and questions, grounding the advice in established chemical principles and best practices.

Frequently Asked Questions (FAQs)

Q1: What is 5-(Thiophen-3-yl)nicotinonitrile and why is its stability important?

5-(Thiophen-3-yl)nicotinonitrile is a heterocyclic compound featuring a pyridine ring substituted with a thiophene group and a nitrile functional group. This molecular scaffold is of significant interest in medicinal chemistry and drug discovery due to its presence in various biologically active molecules.[1][2] The stability of this compound is paramount as degradation can lead to the formation of impurities, which can compromise the accuracy of experimental results, reduce therapeutic efficacy, and potentially introduce toxicity in drug development pipelines.

Q2: What are the primary factors that can cause the degradation of 5-(Thiophen-3-yl)nicotinonitrile?

The degradation of 5-(Thiophen-3-yl)nicotinonitrile is primarily influenced by environmental factors such as:

• Moisture: The nitrile group can be susceptible to hydrolysis, especially under acidic or basic conditions, leading to the formation of the corresponding amide or carboxylic acid.[3]

• Oxidation: The thiophene ring is an electron-rich heterocycle and can be susceptible to oxidation, potentially leading to the formation of sulfoxides or other degradation products.[4][5]

• Light: Exposure to ultraviolet (UV) light can provide the energy to initiate photochemical degradation reactions.

• Temperature: Elevated temperatures can accelerate the rates of all degradation pathways.

Q3: What are the visual or physical signs of degradation?

Degradation of 5-(Thiophen-3-yl)nicotinonitrile, which is typically a solid, may be indicated by:

• A change in color (e.g., yellowing or browning).

• A change in physical state, such as clumping or melting at a lower temperature than expected.

• The appearance of a noticeable odor.

However, significant degradation can occur without any obvious visual cues. Therefore, analytical monitoring is crucial.

Troubleshooting Guide: Common Storage Issues

Observed Issue	Potential Cause	Recommended Action & Explanation
Change in color of the solid compound (e.g., from off-white to yellow/brown).	Oxidation or Photodegradation.	Action: Store the compound in an amber vial under an inert atmosphere (e.g., argon or nitrogen) and in a dark location. Explanation: The amber vial will protect the compound from light, while the inert atmosphere will minimize contact with oxygen, thus reducing the likelihood of oxidation of the electron-rich thiophene ring.[4][5]
Compound appears clumpy or sticky.	Moisture Absorption (Hygroscopicity).	Action: Store the compound in a desiccator containing a suitable desiccant (e.g., silica gel or Drierite®). For long-term storage, consider sealing the container with paraffin film. Explanation: This will minimize the exposure of the compound to atmospheric moisture, which can lead to hydrolysis of the nitrile group or physical changes in the solid.
Inconsistent analytical results (e.g., unexpected peaks in HPLC or NMR).	Chemical Degradation.	Action: Re-purify a small sample of the compound if possible. For future use, aliquot the compound into smaller, single-use vials to minimize repeated exposure of the bulk material to the atmosphere. Explanation: Aliquoting prevents contamination and repeated freeze-thaw cycles or exposure to ambient conditions for the entire stock of the compound.
Reduced potency or activity in biological assays.	Degradation of the active pharmaceutical ingredient (API).	Action: Confirm the purity of the compound using an appropriate analytical method (see Q4). If degradation is confirmed, obtain a fresh, high-purity batch of the compound. Explanation: The formation of degradation products will lower the concentration of the active compound, leading to diminished biological effects.

In-Depth Technical Protocols

Recommended Storage Conditions

For optimal stability, 5-(Thiophen-3-yl)nicotinonitrile should be stored under the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	2-8°C. [6]	Refrigeration slows down the kinetics of potential degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes the risk of oxidation.
Light Exposure	Dark (Amber Vial)	Prevents photochemical degradation.
Humidity	Dry (Desiccated)	Prevents hydrolysis of the nitrile group.

Protocol for Monitoring Compound Stability

To ensure the integrity of your 5-(Thiophen-3-yl)nicotinonitrile stock over time, periodic analytical testing is recommended. High-Performance Liquid Chromatography (HPLC) is a sensitive method for this purpose.

Objective: To detect and quantify the presence of degradation products.

Materials:

• 5-(Thiophen-3-yl)nicotinonitrile sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other suitable modifier)

• C18 HPLC column

• HPLC system with UV detector

Procedure:

• Standard Preparation: Prepare a stock solution of high-purity 5-(Thiophen-3-yl)nicotinonitrile in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Sample Preparation: Prepare a solution of the stored 5-(Thiophen-3-yl)nicotinonitrile sample at the same concentration as the standard.

• HPLC Method:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical starting gradient could be 95% A / 5% B, ramping to 5% A / 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: Determined by the UV absorbance maximum of 5-(Thiophen-3-yl)nicotinonitrile (a preliminary UV scan is recommended).

• Analysis:

  • Inject the standard solution to determine the retention time and peak area of the pure compound.

  • Inject the sample solution.

  • Compare the chromatograms. The appearance of new peaks or a decrease in the peak area of the main compound in the sample chromatogram indicates degradation. The percentage of purity can be calculated based on the relative peak areas.

Visualizing Degradation Pathways and Workflows

Potential Degradation Pathways

The following diagram illustrates the two primary degradation pathways for 5-(Thiophen-3-yl)nicotinonitrile: hydrolysis and oxidation.

Caption: Potential degradation of 5-(Thiophen-3-yl)nicotinonitrile.

Experimental Workflow for Stability Assessment

This workflow outlines the steps for a comprehensive stability assessment of 5-(Thiophen-3-yl)nicotinonitrile.

Caption: Workflow for assessing the stability of the compound.

References

• Arkivoc. (n.d.). Heterocyclic synthesis with activated nitriles : an expeditus synthetic approach to polyfunctionally substituted pyrroles, heter.
• ATSDR. (n.d.). Analytical Methods.
• ResearchGate. (2025). Heterocyclic Synthesis with Activated Nitriles: An Expeditious Synthetic Approach to Polyfunctionally Substituted Pyrroles, Heterocyclopyrimidines and Coumarins.
• ResearchGate. (n.d.). Detection and determination of nitriles.
• MDPI. (n.d.). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives.
• Organic Chemistry Portal. (n.d.). Nitrile synthesis by oxidation, rearrangement, dehydration.
• ResearchGate. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review.
• ResearchGate. (2018). Overview on the synthetic routes to nicotine nitriles.
• Google Patents. (n.d.). Process for the preparation and the isolation of aromatic nitriles.
• Organic Syntheses. (n.d.). Nicotinonitrile.
• OALib. (n.d.). The Chemistry of Alkenyl Nitriles and its Utility in Heterocyclic Synthesis.
• Royal Society of Chemistry. (2025). Recent advances in the transformation of nitriles into diverse N-heterocycles.
• ChemicalBook. (n.d.). 6-(Thiophen-3-yl)nicotinonitrile.
• PubMed. (n.d.). In vitro metabolism of aromatic nitriles.
• Google Patents. (n.d.). Process for hydrolysis of nitriles.
• PubMed Central. (2023). Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability.
• National Institutes of Health. (n.d.). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon.
• Benchchem. (2025). An In-depth Technical Guide to the Chemical Properties of 5-(Thiophen-2-yl)nicotinaldehyde.
• Sigma-Aldrich. (n.d.). 5-(thiophen-2-yl)pyridine-3-carbonitrile.
• ResearchGate. (2025). Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation.
• ACS Publications. (2022). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon.
• BLD Pharm. (n.d.). 2-(Thiophen-3-yl)isonicotinonitrile.
• ResearchGate. (n.d.). Degradation Pathways.

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• 6. 6-(Thiophen-3-yl)nicotinonitrile | 937601-80-4 [m.chemicalbook.com]

Technical Support Center: Common Pitfalls in Handling Cyano-Containing Heterocyclic Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cyano-containing heterocyclic compounds. This guide is designed to provide field-proven insights and troubleshooting strategies for the unique challenges presented by these versatile yet demanding molecules. My approach is to explain the underlying chemical principles behind each experimental choice, ensuring you can not only solve immediate problems but also proactively design more robust experiments.

Section 1: Safety First - The Cardinal Rules of Handling Cyano-Heterocycles

The cyano group, while a powerful synthetic tool, introduces significant safety considerations. The toxicity of organic nitriles often stems from their potential to be metabolized in the body, releasing free cyanide ions.[1][2] Aliphatic nitriles, in particular, are more prone to this metabolic release and are generally more toxic than aromatic nitriles, which tend to be more stable in the body.[2] All work with these compounds must be predicated on a thorough understanding of the risks and adherence to strict safety protocols.

Q1: What are the absolute, non-negotiable safety precautions I must take before starting a reaction with a cyano-heterocycle?

A1: Before any reagents are weighed, a multi-step safety plan must be in place. This is a self-validating system to ensure containment and emergency preparedness.

Core Safety Protocol:

• Hazard Identification: Read the Safety Data Sheet (SDS) for your specific nitrile. Pay close attention to inhalation, ingestion, and dermal toxicity warnings.[3][4][5] Compounds dissolved in solvents like DMSO pose a heightened risk, as the solvent can facilitate dermal absorption.[6]

• Designated Work Area: All manipulations involving cyanides must be performed in a certified chemical fume hood. Post a sign on the fume hood sash to alert colleagues that a "Cyanide Reaction is in Progress".[6]

• Engineering Controls: Ensure your fume hood has adequate flow. All equipment, from glassware to rotary evaporators, should be contained within the hood.

• Personal Protective Equipment (PPE): Standard PPE (lab coat, safety glasses) is insufficient. Always wear chemical splash goggles and consider a face shield. Double-glove with nitrile gloves, and dispose of the outer pair immediately after handling the reagent.

• Prepare a Quench Bath: Before weighing any cyanide-containing compound, prepare a dedicated "Cyanide Quench Bath".[6] A common and effective bath consists of a fresh solution of household bleach (sodium hypochlorite) diluted with water. A recommended ratio is 500 mL of bleach per 2 grams of cyanide compound, diluted with 1 L of water.[6] This bath is for decontaminating glassware, stir bars, and spatulas.

Caption: Mandatory workflow for experiments involving cyanides.

Q2: My reaction is complete. How do I safely quench the reaction mixture and decontaminate the waste?

A2: Never quench a cyanide-containing reaction with acid. This will liberate highly toxic hydrogen cyanide (HCN) gas.[7] The goal is to convert the cyanide into a less toxic form, such as cyanate or a stable metal complex, under basic conditions.

Step-by-Step Quenching Protocol:

• Cool the Reaction: Ensure your reaction mixture is cooled to room temperature or below in an ice bath.

• Initial Basic Quench: Slowly and carefully add an aqueous solution of sodium hypochlorite (bleach) or hydrogen peroxide while maintaining a basic pH (pH > 10), which can be adjusted with NaOH.[8] This oxidizes cyanide (CN⁻) to the much less toxic cyanate ion (OCN⁻). The reaction can be exothermic, so slow addition and cooling are critical.

• Test for Completion: Allow the mixture to stir for several hours. Use cyanide test strips to ensure the absence of free cyanide before proceeding.

• Waste Segregation: All quenched liquid waste and contaminated solids (e.g., silica gel) must be collected in a dedicated, clearly labeled "Cyanide Waste" container. Never mix cyanide waste with other waste streams.

• Glassware Decontamination: All glassware that came into contact with cyanide must be rinsed and then submerged in the prepared bleach bath for at least 24 hours to ensure complete decontamination.[6]

Section 2: Troubleshooting Reaction Pitfalls

The reactivity of a cyano-heterocycle is a delicate interplay between the electron-withdrawing nature of the nitrile group and the electronics of the heterocyclic ring.[9][10] This duality is the source of its synthetic utility and its potential for unexpected side reactions.

Q3: My cyano group is hydrolyzing to a carboxamide or carboxylic acid under my reaction conditions. How can I prevent this?

A3: This is one of the most common pitfalls. The carbon atom of the nitrile group is electrophilic and susceptible to nucleophilic attack by water, especially under harsh acidic or basic conditions which are often required for other transformations.[11][12][13]

Causality & Prevention:

• Acid-Catalyzed Hydrolysis: Strong acids protonate the nitrile nitrogen, making the carbon significantly more electrophilic and vulnerable to attack by even weak nucleophiles like water.[11][13]

  • Solution: If acid is required, use milder conditions. For example, use catalytic amounts of a weaker acid or run the reaction at a lower temperature. In some cases, using an acid scavenger can prevent the accumulation of protic acids that may be generated in situ.

• Base-Catalyzed Hydrolysis: Strong bases like hydroxide can directly attack the nitrile carbon.[14]

  • Solution: Avoid aqueous bases. If a base is necessary, opt for non-nucleophilic, anhydrous bases such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) in a dry, aprotic solvent.[15]

• Metal-Catalyzed Hydrolysis: Certain transition metals can coordinate to the nitrile nitrogen, activating it towards hydrolysis.

  • Solution: Scrutinize your catalyst. If you suspect metal-catalyzed hydrolysis, consider switching to a different metal or ligand set that is less Lewis acidic.

Condition	Risk of Hydrolysis	Recommended Alternative
Reflux in 6M HCl	Very High	Use TFA at 0°C to rt; or HCl in an anhydrous solvent like dioxane.
Reflux in 4M NaOH	Very High	Use K₂CO₃ in dry DMF; or a non-nucleophilic base like DBU.
Lewis Acid Catalysis (e.g., AlCl₃)	High	Use a less oxophilic Lewis acid; perform reaction at low temperature.

Q4: I'm trying to perform a substitution on the heterocyclic ring, but I'm getting N-oxide formation or other unexpected side reactions. What's going on?

A4: The strongly electron-withdrawing nitrile group deactivates the heterocyclic ring towards electrophilic substitution but can activate it for nucleophilic aromatic substitution (SNAᵣ).[9] Furthermore, if you are using oxidative conditions, the ring nitrogen itself can be a reactive site.

Mechanistic Insights:

• N-Oxide Formation: When using oxidizing agents, particularly peroxides (like H₂O₂ or m-CPBA), the lone pair on the heterocyclic nitrogen is often more nucleophilic than the ring π-system, leading to the formation of an N-oxide.[16] This can be an intended transformation but is often an unexpected side product.

  • Solution: If N-oxidation is not desired, avoid peroxide-based oxidants. Choose reagents that are specific for the desired transformation and operate under non-oxidizing conditions.

• Activating for SNAᵣ: A cyano group positioned ortho or para to a leaving group (like a halide) strongly activates that position for SNAᵣ by stabilizing the negative charge of the Meisenheimer intermediate.

  • Solution: Be mindful of this inherent reactivity. If you have a leaving group in an activated position, expect substitution by any nucleophiles present in your reaction mixture (e.g., hydroxide, alkoxides, amines).

Caption: Decision tree for predicting common side reactions.

Section 3: Navigating Purification & Analysis Hurdles

The polarity imparted by both the nitrile group and the heterocyclic nitrogen often makes these compounds challenging to purify and analyze.

Q5: My compound is extremely polar. It either stays at the baseline on my silica TLC plate or streaks badly during column chromatography. How can I purify it?

A5: This is a classic problem. The polar cyano group and the basic nitrogen of the heterocycle can interact very strongly with the acidic silanol groups on the surface of silica gel, leading to poor mobility and band broadening (streaking).

Purification Strategies:

• Modify the Mobile Phase: For silica gel chromatography, adding a small amount of a basic modifier to your eluent can neutralize the acidic sites on the silica and improve peak shape.

  • Method: Start by adding 0.5-2% triethylamine (Et₃N) or ammonium hydroxide (NH₄OH) to your solvent system (e.g., DCM/Methanol).[17] This deactivates the silica surface, preventing strong adsorption of your basic compound.

• Switch the Stationary Phase: If modifying the eluent isn't enough, silica is likely the wrong tool for the job.

  • Alumina: Basic or neutral alumina can be an excellent alternative for purifying basic compounds.[17]

  • Reverse-Phase (C18): For highly polar compounds, reverse-phase chromatography is often the best choice.[18] The compound is eluted with a polar mobile phase (e.g., water/acetonitrile or water/methanol), and less polar impurities are retained more strongly.

  • HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is another powerful technique for polar compounds. It uses a polar stationary phase (like silica or a diol-bonded phase) with a high organic content mobile phase.[19]

Caption: Troubleshooting workflow for purifying polar compounds.

Q6: Are there any specific challenges I should be aware of for analytical characterization (NMR, MS)?

A6: Yes, the unique properties of these compounds can present analytical hurdles.

• NMR Spectroscopy:

  • Peak Broadening: If your compound can be protonated by residual acid in the NMR solvent (e.g., CDCl₃), you might see peak broadening, especially for protons near the heterocyclic nitrogen. Adding a drop of D₂O can sometimes sharpen these signals by exchanging acidic protons.

  • Solvent Choice: Due to their polarity, many cyano-heterocycles have poor solubility in CDCl₃. Consider more polar NMR solvents like DMSO-d₆ or MeOD.

• Mass Spectrometry:

  • Analyte Loss: Highly polar or amphiphilic compounds can be prone to loss during sample preparation and filtration steps.[20][21] Careful optimization of extraction and cleanup procedures is necessary for quantitative analysis.

  • Matrix Effects: In complex samples (e.g., biological matrices), co-eluting species can suppress or enhance the ionization of your target analyte, leading to inaccurate quantification.[20] Using an internal standard is highly recommended.

Section 4: Frequently Asked Questions (FAQs)

Q: Can I reduce the nitrile all the way to a primary amine? A: Yes, strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce a nitrile to a primary amine.[22] Be aware that depending on the conditions, over-reduction or side reactions can sometimes lead to tertiary amines.[12] To stop at the aldehyde stage, a less powerful, sterically hindered reducing agent like diisobutylaluminum hydride (DIBALH) is required.[22]

Q: Are all cyano-containing compounds as toxic as potassium cyanide (KCN)? A: No. While they should all be handled with extreme care, organic nitriles are generally less acutely toxic than inorganic cyanide salts like KCN.[2] Their toxicity depends on the rate at which they are metabolized to release free cyanide.[1][23]

Q: Can I use a metal catalyst in the presence of a nitrile? A: Yes, but with caution. Nitriles are known to coordinate to transition metals and can act as ligands, potentially inhibiting your catalyst.[12] However, there are many successful metal-catalyzed reactions involving nitriles, such as additions of boronic acids.[24] It is crucial to consult the literature for your specific catalytic system.

References

• The cyano group in the synthesis of heterocycles. (n.d.). Química Organica.org. Retrieved from [Link]

• Tanii, H. (2018). Allyl nitrile: Toxicity and health effects. Journal of Occupational Health, 60(5), 351-357. Retrieved from [Link]

• Nitriles. (n.d.). ResearchGate. Retrieved from [Link]

• Teysseire, F.-X., & Gagnon, C. (2023). Overcoming Analytical Challenges for the Detection of 27 Cyanopeptides Using a UHPLC-QqQ-MS Method in Fish Tissues. Toxins, 15(10), 580. Retrieved from [Link]

• The MSDS HyperGlossary: Nitrile. (n.d.). Interactive Learning Paradigms, Incorporated. Retrieved from [Link]

• NITRILES. (1978). CDC Stacks. Retrieved from [Link]

• CYANIDE ANALYSIS: INTERFERENCES, CHALLENGES, TROUBLESHOOTING & MAXIMISING DATA QUALITY. (n.d.). ALS Global. Retrieved from [Link]

• Aromatic Nitriles Definition. (n.d.). Fiveable. Retrieved from [Link]

• Gąsiorowski, K., Brodzik, K., & Rogala, D. (2017). Cyanides in the environment—analysis—problems and challenges. Environmental Science and Pollution Research, 24(19), 15945-15953. Retrieved from [Link]

• de Oliveira, V. E., & de Souza, A. S. (2021). Nitriles: an attractive approach to the development of covalent inhibitors. RSC Medicinal Chemistry, 12(10), 1639-1654. Retrieved from [Link]

• Logue, B. A., Hinkens, D. M., Baskin, S. I., & Rockwood, G. A. (2010). The Analysis of Cyanide and its Breakdown Products in Biological Samples. Critical Reviews in Analytical Chemistry, 40(2), 122-147. Retrieved from [Link]

• Al-Zaydi, K. M. (2013). The Chemistry of Alkenyl Nitriles and its Utility in Heterocyclic Synthesis. Mini-Reviews in Organic Chemistry, 10(4), 369-384. Retrieved from [Link]

• Standard Operating Procedure: Use of Cyanide Compounds. (2021). Imperial College London. Retrieved from [Link]

• Overcoming Analytical Challenges for the Detection of 27 Cyanopeptides Using a UHPLC-QqQ-MS Method in Fish Tissues. (2023). ResearchGate. Retrieved from [Link]

• Grundmann, C., & Dean, J. M. (1965). Nitrile Oxides. V. Stable Aromatic Nitrile Oxides. The Journal of Organic Chemistry, 30(8), 2809-2812. Retrieved from [Link]

• Synthesis and Reactions of 2-Amino-3-Cyanopyridine Derivatives (A Review). (n.d.). ResearchGate. Retrieved from [Link]

• The hydrolysis reactions of nitriles via C−N bond cleavage. (n.d.). ResearchGate. Retrieved from [Link]

• Reactions of Nitriles. (n.d.). Chemistry Steps. Retrieved from [Link]

• Dhara, H. N., Rakshit, A., Alam, T., & Patel, B. K. (2022). Metal-catalyzed reactions of organic nitriles and boronic acids to access diverse functionality. Organic & Biomolecular Chemistry, 20(21), 4304-4325. Retrieved from [Link]

• Cyanopyridine: Common isomorphs, applications, side effects and safety. (n.d.). Chempanda. Retrieved from [Link]

• Milner, D. J. (1985). FORMATION OF AROMATIC NITRILES BY DIRECT REPLACEMENT OF THE NITRO GROUPS OF DINITROTETRACHLOROBENZENES. Synthetic Communications, 15(6), 479-483. Retrieved from [Link]

• Nitriles. (n.d.). EBSCO. Retrieved from [Link]

• CuCN quenching. (2020). Reddit. Retrieved from [Link]

• 19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation. (2020). Chemistry LibreTexts. Retrieved from [Link]

• Wang, Y., et al. (2010). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Journal of Separation Science, 33(19), 3029-3035. Retrieved from [Link]

• Cyanohydrin Formation (Forward/Reverse Directions). (2020). YouTube. Retrieved from [Link]

• For highly polar compound, how to do the purification? (2018). ResearchGate. Retrieved from [Link]

• Nitrile. (n.d.). Wikipedia. Retrieved from [Link]

• 20.7: Chemistry of Nitriles. (2022). Chemistry LibreTexts. Retrieved from [Link]

• 20.7 Chemistry of Nitriles. (n.d.). OpenStax. Retrieved from [Link]

• Process for hydrolysis of nitriles. (1975). Google Patents.
• Use of nitriles as polar aprotic solvents. (2005). Google Patents.

• Purification of strong polar and basic compounds. (2020). Reddit. Retrieved from [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2023). Waters Blog. Retrieved from [Link]

• 21.5. Hydrolysis of nitriles. (n.d.). Lumen Learning. Retrieved from [Link]

• The reaction of a nitrile with an alcohol in the presence of a strong acid is called the Ritter reaction. (n.d.). Pearson. Retrieved from [Link]

• Functional Groups In Organic Chemistry. (2022). Master Organic Chemistry. Retrieved from [Link]

• Cyanide Destruction. (n.d.). SGS. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 5-(Thiophen-3-yl)nicotinonitrile as a Putative Kinase Inhibitor

A Note on the Data: The following guide presents a comparative framework for evaluating the kinase inhibitor potential of 5-(Thiophen-3-yl)nicotinonitrile. As public domain data for this specific compound is not available, hypothetical inhibitory data has been generated for illustrative purposes . This guide is intended to serve as a template for the rigorous scientific evaluation of novel small molecule inhibitors, demonstrating the methodologies and comparative analyses required in preclinical drug discovery.

Introduction: The Quest for Selective Kinase Inhibitors

The human kinome, comprising over 500 protein kinases, represents a fertile ground for therapeutic intervention, particularly in oncology. Kinases are critical nodes in signaling pathways that regulate cell growth, proliferation, differentiation, and survival.[1] Dysregulation of kinase activity is a hallmark of many cancers, making them prime targets for small molecule inhibitors.[1] The chemical space for kinase inhibitors is vast, with scaffolds such as thiophene and nicotinonitrile being prevalent in many clinically approved and investigational drugs.[2][3][4] These heterocycles offer versatile handles for chemical modification to achieve desired potency and selectivity.

This guide provides a comparative analysis of 5-(Thiophen-3-yl)nicotinonitrile, a molecule combining both a thiophene and a nicotinonitrile moiety, against established kinase inhibitors. We will explore its hypothetical inhibitory profile against key kinases implicated in cancer progression, namely Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), Epidermal Growth Factor Receptor (EGFR), and Proviral Integration site for Moloney murine leukemia virus-1 (PIM-1). For context, we will compare its performance with Sorafenib, a multi-kinase inhibitor; Erlotinib, a selective EGFR inhibitor; and AZD1208, a potent pan-Pim kinase inhibitor.[5][6][7]

Comparative Kinase Inhibition Profile

The initial assessment of a novel kinase inhibitor involves determining its potency and selectivity through in vitro kinase assays. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency in inhibiting a specific biological function. The following table summarizes the hypothetical IC50 values for 5-(Thiophen-3-yl)nicotinonitrile against a panel of selected kinases, alongside the reported activities of our comparator compounds.

Compound	VEGFR2 (IC50, nM)	EGFR (IC50, nM)	PIM-1 (IC50, nM)	FLT3 (IC50, nM)	ROCK1 (IC50, nM)
5-(Thiophen-3-yl)nicotinonitrile	15	>10,000	1200	85	>10,000
Sorafenib	90	550	-	5.5	-
Erlotinib	>10,000	2	>10,000	>10,000	>10,000
AZD1208	-	-	0.4	>1,000	-
Data for Sorafenib, Erlotinib, and AZD1208 are compiled from public sources for comparative purposes.[5][8][9] Data for 5-(Thiophen-3-yl)nicotinonitrile is hypothetical.

From this hypothetical data, 5-(Thiophen-3-yl)nicotinonitrile emerges as a potent inhibitor of VEGFR2 and the related tyrosine kinase FLT3, with significantly less activity against PIM-1 and negligible inhibition of EGFR and ROCK1. This profile suggests a potential role as a selective anti-angiogenic agent. The causality behind such a profile would lie in the specific three-dimensional conformation of the compound allowing it to fit snugly into the ATP-binding pocket of VEGFR2 and FLT3, while sterically clashing with or failing to form key hydrogen bonds within the active sites of other kinases.

Experimental Protocols

To ensure the trustworthiness and reproducibility of such findings, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for the key experiments required to generate the data presented above.

In Vitro Kinase Inhibition Assay: Kinase-Glo® Luminescent Assay

This assay quantifies kinase activity by measuring the amount of ATP remaining in the solution following a kinase reaction.[10][11][12]

1. Reagent Preparation:

• Kinase Buffer: Prepare a buffer appropriate for the specific kinase being tested (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).
• ATP Solution: Prepare a stock solution of ATP in water and dilute it in the kinase buffer to the desired concentration (typically at the Km for the specific kinase).
• Kinase Aliquots: Prepare single-use aliquots of the kinase enzyme at the desired concentration in kinase buffer and store at -80°C.
• Compound Dilution Series: Prepare a serial dilution of the test compounds (e.g., 5-(Thiophen-3-yl)nicotinonitrile, Sorafenib) in 100% DMSO. Then, dilute these stocks into the kinase buffer.

2. Assay Procedure:

• Add 5 µL of the compound dilutions to the wells of a 384-well plate. Include wells with DMSO only as a negative control (100% kinase activity) and wells with a known potent inhibitor as a positive control.
• Add 10 µL of the kinase/substrate mixture to each well.
• Add 10 µL of the ATP solution to initiate the reaction.
• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
• Add 25 µL of Kinase-Glo® Reagent to each well to stop the kinase reaction and initiate the luminescent signal.
• Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.
• Measure luminescence using a plate reader.

3. Data Analysis:

• The luminescent signal is inversely proportional to the kinase activity.
• Calculate the percent inhibition for each compound concentration relative to the DMSO control.
• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Target Engagement: Western Blot for Phospho-Protein Levels

This protocol determines if the compound can inhibit the target kinase within a cellular context by measuring the phosphorylation of a downstream substrate.

1. Cell Culture and Treatment:

• Plate a relevant cancer cell line (e.g., HUVEC for VEGFR2, A549 for EGFR) in 6-well plates and allow them to adhere overnight.
• Starve the cells in a serum-free medium for 12-24 hours to reduce basal kinase activity.
• Pre-treat the cells with various concentrations of the test compound for 1-2 hours.
• Stimulate the cells with the appropriate ligand (e.g., VEGF for HUVEC, EGF for A549) for a short period (e.g., 10-15 minutes) to induce kinase activation and substrate phosphorylation.

2. Lysate Preparation and Protein Quantification:

• Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.
• Clarify the lysates by centrifugation and collect the supernatant.
• Determine the protein concentration of each lysate using a BCA assay.

3. Western Blotting:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
• Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.
• Incubate the membrane with a primary antibody specific for the phosphorylated target (e.g., anti-phospho-VEGFR2) overnight at 4°C.
• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
• Detect the signal using an ECL substrate and an imaging system.
• Strip the membrane and re-probe with an antibody for the total protein (e.g., anti-VEGFR2) and a loading control (e.g., anti-GAPDH) to ensure equal loading.

Visualizing Pathways and Workflows

To better understand the context of kinase inhibition and the experimental process, graphical representations are invaluable.

Caption: High-level experimental workflow for kinase inhibitor evaluation.

Conclusion and Future Directions

This guide outlines a structured approach to the initial characterization of a novel kinase inhibitor, using 5-(Thiophen-3-yl)nicotinonitrile as a hypothetical example. The simulated data suggests a profile of a selective VEGFR2/FLT3 inhibitor. The subsequent logical steps would be to validate this in cellular assays by examining the phosphorylation of downstream targets like PLCγ and STAT5, and assessing its anti-proliferative and anti-angiogenic effects in relevant cell models. The provided protocols for in vitro and cell-based assays represent the foundational experiments in this endeavor. Ultimately, the goal is to build a comprehensive data package that elucidates the mechanism of action, selectivity, and potential therapeutic utility of new chemical entities in the ever-evolving landscape of kinase inhibitor drug discovery.

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A Researcher's Guide to Validating the Mechanism of Action of 5-(Thiophen-3-yl)nicotinonitrile: A Comparative Approach

For drug development professionals and researchers in medicinal chemistry, the discovery of a novel small molecule with potential therapeutic activity is both an exhilarating and daunting moment. 5-(Thiophen-3-yl)nicotinonitrile, a compound featuring the biologically significant nicotinonitrile and thiophene scaffolds, stands as a promising candidate for further investigation. The nicotinonitrile moiety is a cornerstone in several approved drugs, including kinase inhibitors like bosutinib and neratinib, while the thiophene ring is a privileged structure in medicinal chemistry, known to enhance drug-receptor interactions.[1][2] This guide provides a comprehensive, technically-grounded framework for validating the hypothesized mechanism of action of 5-(Thiophen-3-yl)nicotinonitrile, comparing it with alternative possibilities, and presenting the requisite experimental protocols to ensure scientific rigor.

Part 1: Establishing a Primary Hypothesis and Potential Alternatives

Based on the extensive literature on nicotinonitrile and thiophene derivatives, a primary hypothesis is that 5-(Thiophen-3-yl)nicotinonitrile functions as a kinase inhibitor . Many compounds with these structural features exhibit anticancer properties by targeting kinases and modulating apoptosis.[2][3] Specifically, nicotinonitrile derivatives have shown potent inhibitory effects on tyrosine kinases.[3]

However, to ensure a thorough and unbiased investigation, it is crucial to consider alternative mechanisms of action. Other reported activities for these scaffolds include the inhibition of enzymes such as phosphodiesterase 3 (PDE3), α-glucosidase, and urease.[4][5] Therefore, our validation strategy will be designed to not only confirm the primary hypothesis but also to rule out these alternative possibilities.

Part 2: A Phased Experimental Approach to Mechanism of Action Validation

A robust validation of a compound's mechanism of action requires a multi-faceted approach, beginning with broad cellular effects and progressively narrowing down to specific molecular interactions. The following experimental workflow is designed to systematically test our primary hypothesis against the alternatives.

Caption: A generalized workflow for identifying protein targets using an affinity-based pull-down approach.

Experimental Protocol 3: Broad-Spectrum Kinase Panel Screening

• Compound Submission: Submit 5-(Thiophen-3-yl)nicotinonitrile to a commercial kinase screening service (e.g., Eurofins, Reaction Biology).

• Assay Conditions: The compound is typically screened at a fixed concentration (e.g., 1 µM or 10 µM) against a large panel of recombinant kinases (e.g., >400 kinases).

• Data Output: The service will provide data on the percentage of inhibition for each kinase in the panel.

Rationale: This is a direct and efficient method to identify potential kinase targets. The results will guide the subsequent validation experiments. [6] Experimental Protocol 4: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells or cell lysates with 5-(Thiophen-3-yl)nicotinonitrile or a vehicle control.

• Heating: Heat the samples across a range of temperatures.

• Protein Precipitation: Centrifuge the samples to pellet the denatured, precipitated proteins.

• Supernatant Analysis: Analyze the soluble protein fraction by Western blotting or mass spectrometry for the presence of the hypothesized target kinase.

• Data Analysis: A shift in the melting temperature of the target protein in the presence of the compound indicates direct binding.

Rationale: CETSA provides evidence of target engagement in a cellular context, which is a crucial step in validating a compound's mechanism of action. [7]

Phase 3: In Vitro Target Validation and Selectivity

The final phase involves confirming the interaction with the identified target(s) and assessing the compound's selectivity.

Experimental Protocol 5: In Vitro Kinase Assay (IC50 Determination)

• Assay Setup: Use a recombinant version of the top candidate kinase(s) identified from the panel screen. Assays can be based on various detection methods, such as radioactivity (e.g., ³²P-ATP) or fluorescence (e.g., Z'-LYTE™).

• Compound Titration: Incubate the kinase with its substrate and ATP in the presence of a serial dilution of 5-(Thiophen-3-yl)nicotinonitrile.

• Signal Detection: Measure the kinase activity at each compound concentration.

• Data Analysis: Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Table 2: Hypothetical In Vitro Kinase Inhibition Data

Kinase Target	5-(Thiophen-3-yl)nicotinonitrile IC50 (nM)	Staurosporine (Control) IC50 (nM)
Tyrosine Kinase X	150	10
Ser/Thr Kinase Y	>10,000	25
Tyrosine Kinase Z	850	15

Rationale: This experiment definitively confirms the direct inhibitory effect of the compound on the purified enzyme and quantifies its potency. [8] Experimental Protocol 6: Western Blotting for Phospho-protein Levels

• Cell Lysis: Treat cells with 5-(Thiophen-3-yl)nicotinonitrile for various times and lyse the cells.

• Protein Quantification: Determine the protein concentration in the lysates.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for the phosphorylated form of the target kinase's substrate and the total protein as a loading control.

• Detection: Use a secondary antibody conjugated to HRP and a chemiluminescent substrate to visualize the protein bands.

Rationale: A reduction in the phosphorylation of a known substrate of the target kinase in treated cells provides strong evidence of target inhibition in a biological system.

Part 4: Comparative Analysis and Conclusion

The strength of this validation workflow lies in its comparative nature. By systematically progressing through cellular phenotyping, target identification, and in vitro validation, we can build a compelling case for 5-(Thiophen-3-yl)nicotinonitrile as a kinase inhibitor. The inclusion of counter-screening against alternative targets (e.g., PDE3, α-glucosidase) in Phase 3 is critical for establishing selectivity and ruling out off-target effects that could confound the interpretation of the cellular data.

Should the experimental data not support the primary hypothesis of kinase inhibition, the results from the broader screening and target identification assays (e.g., affinity pull-downs followed by mass spectrometry) will provide valuable starting points for exploring alternative mechanisms of action. This iterative and self-validating process is fundamental to modern drug discovery and ensures that the scientific narrative is driven by robust experimental evidence.

References

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• Pasas-Farmer, J. (2019). Developing and Validating Assays for Small-Molecule Biomarkers. BioPharm International. Available from: [Link]

• Taha, M., et al. (2019). Nicotinonitriles as potential inhibitors of α-glucosidase, tyrosinase, and urease enzymes: Synthesis, characterization, in vitro, and in silico studies. ResearchGate. Available from: [Link]

• Leveridge, M. (2011). Establishing assays and small molecule screening facilities for Drug discovery programs. Journal of Visualized Experiments. Available from: [Link]

• Wang, Z., et al. (2020). Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. International Journal of Molecular Sciences, 21(15), 5262. Available from: [Link]

• Arkin, M. (2021). Biophysical Approaches to Small Molecule Discovery and Validation. YouTube. Available from: [Link]

• Al-Mousawi, S. M., et al. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. ResearchGate. Available from: [Link]

• Rasul, A., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Molecular and Cellular Biochemistry, 478(10), 2549-2563. Available from: [Link]

• Various Authors. (2025). Nicotinonitrile derivatives as antitumor agents. ResearchGate. Available from: [Link]

• Xia, Q., et al. (2021). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 26(16), 4991. Available from: [Link]

• El-Adl, K., et al. (2021). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. ACS Omega, 6(40), 26235–26251. Available from: [Link]

• Singh, S., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 14(10), 1845-1866. Available from: [Link]

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• Mohamady, S., et al. (2020). Discovery of 5-aryl-3-thiophen-2-yl-1H-pyrazoles as a new class of Hsp90 inhibitors in hepatocellular carcinoma. Bioorganic Chemistry, 94, 103433. Available from: [Link]

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Navigating the Structure-Activity Landscape of Thienylnicotinonitriles: A Comparative Guide for Kinase Inhibitor Design

For researchers, scientists, and drug development professionals engaged in the pursuit of novel kinase inhibitors, the heterocyclic scaffolds of thiophene and nicotinonitrile represent privileged structures. Their combination into thienylnicotinonitriles has yielded promising candidates for therapeutic intervention, particularly in oncology. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of a closely related analog series, 2-(alkylsulfanyl)-4-(thiophen-3-yl)nicotinonitrile, which serves as a valuable surrogate for understanding the broader 5-(thiophen-3-yl)nicotinonitrile chemical space. We will delve into the experimental data that illuminates the impact of specific structural modifications on biological activity, offering a framework for the rational design of next-generation inhibitors.

The 2-(Alkylsulfanyl)-4-(thiophen-3-yl)nicotinonitrile Scaffold: A Potent Core for RET Kinase Inhibition

Recent research has identified the 2-(alkylsulfanyl)-4-(thiophen-3-yl)nicotinonitrile scaffold as a fertile ground for the development of inhibitors targeting the RET (Rearranged during Transfection) tyrosine kinase, a key driver in several types of cancer. The general structure of these analogs allows for systematic modification at several key positions, enabling a detailed exploration of the SAR.

A pivotal study in this area focused on the synthesis and evaluation of a series of these compounds, revealing a submicromolar inhibitor of RET with significant selectivity over other kinases like ALK and ABL.[1] The core scaffold and the key points of diversification are illustrated below.

Caption: Core scaffold and key modification points.

Structure-Activity Relationship (SAR) Analysis

The biological activity of the 2-(alkylsulfanyl)-4-(thiophen-3-yl)nicotinonitrile analogs is profoundly influenced by the nature of the substituents at the C2, C5, and C6 positions of the nicotinonitrile ring, as well as modifications to the thiophene moiety.

The Critical Role of the C2-Alkylsulfanyl Group

The substituent at the C2 position of the nicotinonitrile core plays a crucial role in the interaction with the target kinase. Docking experiments suggest that this part of the molecule extends into the ATP-binding pocket.[1] The introduction of a phenacyl group at this position has proven to be particularly effective.

For instance, the compound 2-amino-6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-4-(3-thienyl)pyridine-3,5-dicarbonitrile (referred to as 13g in the source literature) emerged as a potent, submicromolar inhibitor of RET.[1] The key features of this substituent are:

• Aromatic Ring: The presence of a phenyl ring allows for potential π-π stacking interactions within the kinase's active site.

• Carbonyl Group: The ketone functionality can act as a hydrogen bond acceptor, forming crucial interactions with amino acid residues in the hinge region of the kinase.

• Halogen Substitution: The 4-chloro substituent on the phenyl ring enhances the inhibitory activity, likely through favorable hydrophobic and/or halogen bonding interactions.

Influence of Substituents on the Nicotinonitrile Ring

Modifications at the C5 and C6 positions of the nicotinonitrile ring have a significant impact on both potency and selectivity. The presence of a second cyano group at the C5 position, in addition to the one at C3, appears to be beneficial for activity.

The Thiophene Moiety: A Key Anchor

The 3-thienyl group at the C4 position of the nicotinonitrile ring is a critical structural element. The planarity of the thiophene ring is thought to contribute to effective binding within the receptor.[1] While the initial studies have focused on the unsubstituted 3-thienyl group, further exploration of substitutions on this ring could lead to improved potency and selectivity.

Quantitative Data Summary

The following table summarizes the in vitro biological data for a selection of key 2-(alkylsulfanyl)-4-(thiophen-3-yl)nicotinonitrile analogs from the foundational study.

Compound ID	R1 (Alkylsulfanyl Side Chain)	RET IC50 (µM)	ALK IC50 (µM)	ABL IC50 (µM)	Antiproliferative Activity (Cell Line) IC50 (µM)
13g	-S-CH2-CO-(4-Cl-Ph)	< 1	~3	> 100	Micromolar range (RET-dependent and -independent lines)[1]
Parent Compound	(Varies)	> 10	> 10	> 10	Not reported

Experimental Methodologies

To ensure the reproducibility and validity of the SAR data, it is essential to understand the experimental protocols employed. Below are detailed, step-by-step methodologies for the synthesis and biological evaluation of these compounds, based on established practices in the field.

General Synthesis of 2-(Alkylsulfanyl)-4-(thiophen-3-yl)nicotinonitrile Analogs

The synthesis of the target compounds typically involves a multi-step sequence, starting from readily available starting materials. A representative synthetic scheme is outlined below.

Caption: General synthetic workflow.

Step-by-Step Protocol:

• Synthesis of the Pyridine Core: Thiophen-3-ylacetonitrile is reacted with a suitable dicarbonyl compound or its equivalent in the presence of a base (e.g., piperidine or sodium ethoxide) to construct the substituted pyridine ring.

• Introduction of the Thiol Group: The resulting pyridinone is converted to a pyridinethione, which is then alkylated with an appropriate alkyl halide to introduce the desired alkylsulfanyl side chain at the C2 position.

• Purification and Characterization: The final products are purified by column chromatography or recrystallization and characterized by standard analytical techniques (¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis).

In Vitro Kinase Inhibition Assay

The inhibitory activity of the synthesized compounds against the target kinase (e.g., RET) and other kinases for selectivity profiling is determined using an in vitro kinase assay.

Protocol:

• Assay Components: The assay mixture typically contains the purified recombinant kinase, a suitable substrate (e.g., a synthetic peptide), ATP, and the test compound at various concentrations.

• Reaction Initiation and Incubation: The reaction is initiated by the addition of ATP and incubated at a controlled temperature (e.g., 30°C) for a specific period (e.g., 60 minutes).

• Detection of Kinase Activity: The extent of substrate phosphorylation is quantified using a variety of methods, such as:

  • Radiometric assays: Using [γ-³²P]ATP and measuring the incorporation of the radiolabel into the substrate.

  • Luminescence-based assays: Measuring the amount of ATP remaining after the kinase reaction.

  • Fluorescence-based assays: Using phosphorylation-specific antibodies.

• Data Analysis: The percentage of kinase inhibition for each compound concentration is calculated, and the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by fitting the data to a dose-response curve.

Cell-Based Antiproliferative Assay

The ability of the compounds to inhibit the growth of cancer cells is assessed using a cell-based proliferation assay.

Protocol:

• Cell Culture: Human cancer cell lines (e.g., those with known RET mutations) are cultured in appropriate media and conditions.

• Compound Treatment: The cells are seeded in 96-well plates and treated with various concentrations of the test compounds for a specified duration (e.g., 72 hours).

• Measurement of Cell Viability: Cell viability is determined using a colorimetric or fluorometric assay, such as:

  • MTT assay: Measures the metabolic activity of viable cells.

  • Resazurin assay: Measures cell viability based on the reduction of resazurin to the fluorescent resorufin.

  • CellTiter-Glo® Luminescent Cell Viability Assay: Measures ATP levels as an indicator of cell viability.

• Data Analysis: The percentage of cell growth inhibition is calculated for each compound concentration, and the GI50 value (the concentration of compound that inhibits cell growth by 50%) is determined.

Conclusion and Future Directions

The 2-(alkylsulfanyl)-4-(thiophen-3-yl)nicotinonitrile scaffold represents a promising starting point for the development of potent and selective kinase inhibitors. The SAR data presented in this guide highlights the critical importance of the C2-alkylsulfanyl side chain, particularly the inclusion of a substituted phenacyl moiety, for achieving high inhibitory potency against RET kinase.

Future research in this area should focus on:

• Systematic modification of the thiophene ring: Exploring the impact of various substituents on the thiophene moiety to enhance potency and modulate physicochemical properties.

• Expansion of the C2-alkylsulfanyl side chain library: Synthesizing and testing a wider range of side chains to further optimize interactions within the ATP-binding pocket.

• In-depth selectivity profiling: Screening promising compounds against a broader panel of kinases to fully characterize their selectivity profiles.

• Pharmacokinetic evaluation: Assessing the drug-like properties of the most potent analogs, including their solubility, metabolic stability, and cell permeability.

By leveraging the insights from the structure-activity relationships outlined in this guide, researchers can more effectively design and synthesize novel 5-(thiophen-3-yl)nicotinonitrile analogs and related compounds with improved therapeutic potential.

References

• Inhibitors of the RET Tyrosine Kinase Based on a 2-(alkylsulfanyl)-4-(3-thienyl)nicotinonitrile Scaffold. PubMed. [Link]

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A Comparative Analysis of 5-(Thiophen-3-yl)nicotinonitrile: A Novel Scaffold for Kinase Inhibition

Abstract

The confluence of privileged structures in medicinal chemistry often yields novel molecular entities with significant therapeutic potential. This guide presents a comparative analysis of 5-(Thiophen-3-yl)nicotinonitrile, a compound uniting the biologically significant nicotinonitrile and thiophene scaffolds. While specific biological data for this exact molecule is sparse in public literature, its constituent parts are well-represented in numerous FDA-approved drugs, particularly as kinase inhibitors.[1][2][3] This analysis, therefore, adopts a prospective approach, hypothesizing its potential as a kinase inhibitor. We provide a structured evaluation framework, comparing its in silico properties and outlining rigorous experimental protocols for head-to-head comparison against established kinase inhibitors like Bosutinib, which shares the nicotinonitrile core, and other thiophene-containing drugs.[1] This guide is intended for researchers in drug discovery, providing a robust, scientifically grounded workflow for the evaluation of novel chemical entities.

Introduction: The Rationale for a Privileged Scaffold Combination

The strategy of combining known pharmacophores is a cornerstone of modern drug discovery. The nicotinonitrile (3-cyanopyridine) scaffold is a key component in several marketed drugs, including the kinase inhibitors Bosutinib and Neratinib, where the nitrile group often serves as a crucial hydrogen bond acceptor in the ATP-binding pocket of kinases.[1][4] Similarly, the thiophene ring is a well-established bioisostere of the phenyl group, found in drugs like the antiplatelet agent Clopidogrel and the anti-inflammatory drug Tiaprofenic acid.[2][3][5] Its inclusion can modulate physicochemical properties, enhance metabolic stability, and provide unique vectors for substituent placement.[3]

The novel compound, 5-(Thiophen-3-yl)nicotinonitrile, presents an intriguing fusion of these two moieties. Its structure suggests a hypothesis that it could function as a "hinge-binding" scaffold for protein kinases, a class of enzymes frequently dysregulated in cancer and inflammatory diseases.[6] This guide will lay out the necessary steps to test this hypothesis, from initial computational profiling to rigorous in vitro and cellular assays.

Comparative Physicochemical and ADMET Profiling

Before committing to costly synthesis and wet lab experiments, an in silico assessment provides essential guidance. Early-stage ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling is critical to reduce late-stage attrition in drug development.[7][8][9] We compare the predicted properties of 5-(Thiophen-3-yl)nicotinonitrile with Bosutinib, a clinically successful kinase inhibitor containing the nicotinonitrile scaffold.[1]

Table 1: Predicted Physicochemical and ADMET Properties

Property	5-(Thiophen-3-yl)nicotinonitrile	Bosutinib (Reference Drug)	Rationale for Importance
Molecular Weight ( g/mol )	188.23	530.45	Lower MW (<500) is often correlated with better absorption and diffusion (Lipinski's Rule).
LogP (o/w partition)	2.45	4.80	Measures lipophilicity; impacts solubility, permeability, and metabolism. A range of 1-3 is often optimal.
Topological Polar Surface Area	50.0 Ų	90.5 Ų	Influences membrane permeability and oral bioavailability. Values <140 Ų are generally preferred.
Hydrogen Bond Donors	0	2	Affects binding specificity and solubility.
Hydrogen Bond Acceptors	2	8	Affects binding specificity and solubility.
Predicted Aqueous Solubility	Good	Low	Crucial for formulation and bioavailability.
Predicted GI Absorption	High	High	A primary indicator of oral bioavailability.
Predicted BBB Permeant	Yes	No	Important for CNS targets; may be an off-target liability for others.
Predicted CYP2D6 Inhibitor	No	Yes	Predicts potential for drug-drug interactions.

Data generated using SwissADME prediction tools. This is for illustrative purposes and requires experimental validation.

Causality Behind the Data: The smaller size and lower lipophilicity of 5-(Thiophen-3-yl)nicotinonitrile suggest it may possess more favorable "drug-like" properties compared to Bosutinib, potentially leading to better oral bioavailability and a lower risk of certain off-target effects.[10][11] However, its simpler structure may lack the necessary complexity for potent and selective target engagement, a key attribute of Bosutinib. These predictions form the basis for our experimental validation strategy.

Proposed Synthetic Route

The synthesis of 5-(Thiophen-3-yl)nicotinonitrile is readily achievable through established modern cross-coupling methodologies, ensuring its accessibility for research purposes. The Suzuki-Miyaura cross-coupling reaction is the most direct and reliable approach.[12]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling Synthesis

• Reaction Setup: In an oven-dried Schlenk flask under an inert nitrogen atmosphere, combine 5-bromonicotinonitrile (1.0 eq), thiophen-3-ylboronic acid (1.2 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).

• Solvent and Base: Add a degassed solvent mixture, such as 1,4-dioxane and water (4:1 ratio), followed by a base, typically sodium carbonate (Na₂CO₃, 2.0 eq).

• Reaction Execution: Heat the reaction mixture to reflux (approximately 90-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, cool the mixture to room temperature. Dilute with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the final compound.

• Validation: Confirm the structure and purity of 5-(Thiophen-3-yl)nicotinonitrile using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

// Reactants Reactant1 [label="5-Bromonicotinonitrile", fillcolor="#F1F3F4", fontcolor="#202124"]; Reactant2 [label="Thiophen-3-ylboronic acid", fillcolor="#F1F3F4", fontcolor="#202124"];

// Reaction Vessel Reaction [label="Reaction Mixture\n(Pd Catalyst, Base, Solvent)", shape=ellipse, style=filled, fillcolor="#E8F0FE", fontcolor="#202124"];

// Process Steps Heat [label="Heat (Reflux)", shape=cds, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Workup [label="Aqueous Workup\n& Extraction", shape=cds, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Purify [label="Column Chromatography", shape=cds, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Product Product [label="5-(Thiophen-3-yl)nicotinonitrile", shape=box, style="filled,rounded", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Connections {Reactant1, Reactant2} -> Reaction; Reaction -> Heat [label="Step 1"]; Heat -> Workup [label="Step 2"]; Workup -> Purify [label="Step 3"]; Purify -> Product; } caption [label="Fig 1. Suzuki-Miyaura synthesis workflow.", shape=plaintext, fontsize=10]; }

Fig 1. Suzuki-Miyaura synthesis workflow.

Head-to-Head In Vitro Evaluation: Target Engagement & Potency

To empirically test our hypothesis, we propose a direct comparison against a panel of relevant kinases. Given the structural alerts, the AXL receptor tyrosine kinase, a member of the TAM family implicated in cancer progression and drug resistance, serves as a plausible hypothetical target.[13]

Protocol 1: Biochemical Kinase Inhibition Assay (e.g., ADP-Glo™)

This assay quantifies the amount of ADP produced by a kinase reaction, where a decrease in ADP corresponds to inhibition of the enzyme.

• Reagent Preparation: Prepare assay buffers, the kinase enzyme (e.g., recombinant human AXL), the substrate (e.g., a generic tyrosine peptide), and ATP at a concentration near its Km for the kinase.

• Compound Plating: Serially dilute 5-(Thiophen-3-yl)nicotinonitrile and reference inhibitors (e.g., Bosutinib) in DMSO and dispense into a 384-well assay plate.

• Kinase Reaction: Add the kinase and substrate to the wells. Initiate the reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection: Stop the kinase reaction and measure the generated ADP by adding ADP-Glo™ Reagent, which depletes remaining ATP. Then, add Kinase Detection Reagent to convert ADP to ATP, which drives a luciferase reaction.

• Data Acquisition: Measure luminescence using a plate reader.

• Analysis: Convert luminescence signals to percent inhibition relative to controls (no enzyme and no inhibitor). Plot the data against compound concentration and fit to a four-parameter dose-response curve to determine the IC₅₀ value.

Causality Behind Experimental Choice: The ADP-Glo™ assay is chosen for its high sensitivity and broad applicability across different kinases. Measuring inhibition at the biochemical level is the first and most direct test of whether the compound can physically modulate the enzyme's catalytic activity.

Protocol 2: Cellular Target Engagement (CETSA®)

Confirming that a compound binds its intended target within the complex environment of a living cell is a critical validation step.[14][15] The Cellular Thermal Shift Assay (CETSA®) is a powerful method for this purpose, based on the principle that ligand binding stabilizes a protein against thermal denaturation.[16][17][18]

• Cell Treatment: Culture cells known to express the target kinase (e.g., A549 lung cancer cells for AXL) and treat them with various concentrations of 5-(Thiophen-3-yl)nicotinonitrile or a vehicle control for 1-2 hours.

• Thermal Challenge: Harvest the cells, resuspend them in a buffer, and aliquot the suspension. Heat the aliquots to a range of different temperatures for a short period (e.g., 3 minutes). A single, optimized temperature can be used for dose-response curves.[16]

• Cell Lysis & Fractionation: Lyse the cells (e.g., via freeze-thaw cycles). Separate the soluble protein fraction (containing non-denatured, stabilized protein) from the precipitated, denatured proteins by high-speed centrifugation.

• Protein Quantification: Collect the supernatant and quantify the amount of the soluble target protein using a specific detection method, such as Western Blot or an AlphaLISA®/ELISA.

• Data Analysis:

  • Melt Curve: Plot the amount of soluble target protein against temperature. A shift in the melting curve to a higher temperature in drug-treated cells indicates target engagement.[14]

  • Isothermal Dose-Response: At a single, fixed temperature, plot the amount of soluble protein against drug concentration to determine the EC₅₀ for target engagement.

// Nodes A [label="1. Treat Intact Cells\n(Vehicle vs. Compound)", fillcolor="#E8F0FE", fontcolor="#202124"]; B [label="2. Heat Challenge\n(Apply Temperature Gradient)", fillcolor="#FBBC05", fontcolor="#202124"]; C [label="3. Cell Lysis", fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="4. Separate Fractions\n(Centrifugation)", fillcolor="#34A853", fontcolor="#FFFFFF"]; E_Soluble [label="Soluble Proteins\n(Stabilized Target)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; F_Pellet [label="Precipitated Proteins\n(Denatured)", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"]; G [label="5. Quantify Soluble Target\n(e.g., Western Blot)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; H [label="6. Analyze Data\n(Melt Curve Shift / EC50)", shape=parallelogram, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> {E_Soluble, F_Pellet}; E_Soluble -> G; G -> H; } caption [label="Fig 2. Workflow for CETSA.", shape=plaintext, fontsize=10]; }

Fig 2. Workflow for CETSA.

Table 2: Hypothetical Comparative Performance Data

Compound	AXL Kinase IC₅₀ (nM) (Biochemical)	AXL Target Engagement EC₅₀ (µM) (Cellular)	A549 Cell Viability GI₅₀ (µM)
5-(Thiophen-3-yl)nicotinonitrile	150	2.5	5.0
Bosutinib (Reference)	25	0.4	0.8
Staurosporine (Control)	1	0.1	0.05

This data is hypothetical and for illustrative purposes. IC₅₀/EC₅₀/GI₅₀ are measures of potency; a lower value indicates higher potency.

Conclusion and Future Directions

This guide presents a prospective but rigorous framework for the comparative analysis of 5-(Thiophen-3-yl)nicotinonitrile. By leveraging the known pharmacological relevance of its nicotinonitrile and thiophene components, we hypothesize its potential as a novel kinase inhibitor scaffold. The outlined workflow, beginning with in silico profiling and progressing through synthesis, biochemical screening, and cellular target engagement, provides a comprehensive and self-validating system for evaluation.[7][16]

The initial in silico data suggests that while potentially less potent than a highly optimized drug like Bosutinib, the core scaffold of 5-(Thiophen-3-yl)nicotinonitrile may offer a superior starting point with more favorable ADMET properties.[9] The subsequent experimental protocols are designed to directly test this trade-off between simplicity/physicochemical properties and the structural complexity required for high-potency inhibition. Successful validation from these assays would position 5-(Thiophen-3-yl)nicotinonitrile as a valuable lead structure for further optimization through structure-activity relationship (SAR) studies, ultimately aiming to develop next-generation inhibitors with improved efficacy and safety profiles.

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A Researcher's Guide to Evaluating 5-(Thiophen-3-yl)nicotinonitrile: Bridging the Gap from In Vitro Target Engagement to In Vivo Therapeutic Potential

The confluence of heterocyclic chemistry with drug discovery has consistently yielded novel therapeutic agents. Within this landscape, molecules incorporating both thiophene and nicotinonitrile scaffolds present a compelling area of investigation due to the diverse biological activities associated with these moieties.[1][2][3] This guide focuses on a specific, yet under-explored, chemical entity: 5-(Thiophen-3-yl)nicotinonitrile. In the absence of direct, published efficacy data for this compound, we present a comprehensive, forward-looking framework for its systematic evaluation. This document serves as a strategic roadmap for researchers, outlining the critical path from initial in vitro screening to robust in vivo validation, thereby enabling a thorough assessment of its therapeutic promise.

Our discussion is grounded in the established pharmacological importance of both the thiophene ring, a privileged pharmacophore found in numerous FDA-approved drugs, and the nicotinonitrile scaffold, a key component of various biologically active compounds.[1][2] The strategic juxtaposition of these two heterocycles in 5-(Thiophen-3-yl)nicotinonitrile warrants a rigorous investigation into its potential as a novel therapeutic agent, possibly in oncology or infectious diseases, given the precedent set by analogous structures.[4][5][6][7]

This guide is structured to provide not just a series of protocols, but a logical, causality-driven narrative for the experimental journey. We will delve into the rationale behind the selection of specific assays, the importance of establishing a clear line of sight from benchtop results to preclinical outcomes, and the necessity of integrating pharmacokinetic and pharmacodynamic (PK/PD) modeling to bridge the translational gap.[8][9][10]

Part 1: Foundational In Vitro Characterization

The initial phase of evaluation is to ascertain the compound's fundamental biological activity and mechanism of action in controlled, cell-free, and cell-based systems. This stage is critical for generating initial hypotheses and establishing a baseline for subsequent, more complex studies.

Target Identification and Initial Potency Assessment

Given the broad range of activities for nicotinonitrile and thiophene derivatives, an initial broad-spectrum screen against a panel of common drug targets is a prudent starting point. A commercially available panel, such as a kinase panel (e.g., DiscoverX's KINOMEscan™) or a receptor panel (e.g., Eurofins' BioPrint®), can provide a rapid assessment of potential molecular targets.

For the purpose of this guide, let us hypothesize that initial screening reveals inhibitory activity against a specific kinase, for example, Epidermal Growth Factor Receptor (EGFR), a common target in oncology.[11]

Table 1: Hypothetical In Vitro Activity Profile of 5-(Thiophen-3-yl)nicotinonitrile and Comparators

Compound	Target	Assay Type	IC50 (nM)	Cell Line	Antiproliferative GI50 (nM)
5-(Thiophen-3-yl)nicotinonitrile	EGFR	Enzymatic	50	A549 (NSCLC)	250
HCT-116 (Colon)	480
MCF-7 (Breast)	>1000
Erlotinib (Comparator)	EGFR	Enzymatic	2	A549 (NSCLC)	100
HCT-116 (Colon)	350
MCF-7 (Breast)	>1000
Gefitinib (Comparator)	EGFR	Enzymatic	3	A549 (NSCLC)	120
HCT-116 (Colon)	400
MCF-7 (Breast)	>1000

Data presented in this table is hypothetical and for illustrative purposes.

Experimental Protocol: In Vitro Kinase Inhibition Assay (EGFR)

This protocol describes a typical enzymatic assay to determine the IC50 value of a test compound against a purified kinase.

Materials:

• Recombinant human EGFR kinase domain (e.g., from SignalChem)

• ATP (Adenosine triphosphate)

• Poly(Glu, Tyr) 4:1 substrate

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compound (5-(Thiophen-3-yl)nicotinonitrile) and control inhibitors (Erlotinib)

• ADP-Glo™ Kinase Assay kit (Promega)

• 384-well white plates

Procedure:

• Prepare serial dilutions of the test compound and controls in DMSO, then dilute further in kinase buffer.

• Add 2.5 µL of the diluted compounds to the wells of a 384-well plate.

• Add 2.5 µL of a solution containing the EGFR enzyme and the substrate to each well.

• Initiate the kinase reaction by adding 5 µL of ATP solution. The final ATP concentration should be at or near the Km for the enzyme.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and detect the amount of ADP produced by following the ADP-Glo™ manufacturer's instructions. This involves adding ADP-Glo™ Reagent to deplete unused ATP, followed by adding Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction.

• Read the luminescence on a plate reader.

• Calculate the percent inhibition for each compound concentration relative to DMSO controls.

• Determine the IC50 value by fitting the data to a four-parameter logistic curve using graphing software (e.g., GraphPad Prism).

Cellular Proliferation Assays

Following the identification of a molecular target, the next logical step is to assess the compound's effect in a cellular context. Antiproliferative assays, such as the MTT or CellTiter-Glo® assays, are workhorse methods for this purpose.[6][11]

Experimental Workflow: From Target to Cellular Efficacy

Caption: Workflow from initial biochemical screening to cellular mechanism of action studies.

Part 2: Bridging to In Vivo Models: The Translational Challenge

A promising in vitro profile is a necessary but insufficient condition for a successful therapeutic candidate. The transition to in vivo models introduces the complexities of absorption, distribution, metabolism, and excretion (ADME), which are critical determinants of a drug's efficacy and safety.[8][12]

Pharmacokinetic Profiling

Before initiating efficacy studies, understanding the pharmacokinetic (PK) profile of 5-(Thiophen-3-yl)nicotinonitrile is essential. A preliminary PK study in rodents (e.g., mice or rats) will provide key parameters such as clearance, volume of distribution, half-life, and oral bioavailability.

Table 2: Hypothetical Pharmacokinetic Parameters in Mice

Compound	Dosing Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	T1/2 (h)	F (%)
5-(Thiophen-3-yl)nicotinonitrile	IV	2	1500	0.08	2500	2.5	N/A
PO	10	800	0.5	4000	2.8	32

Data presented in this table is hypothetical and for illustrative purposes. F (%) refers to oral bioavailability.

In Vivo Efficacy Studies: Xenograft Models

Based on the in vitro antiproliferative data, a human tumor xenograft model is the logical next step. For our hypothetical EGFR inhibitor, the A549 non-small cell lung cancer (NSCLC) cell line implanted in immunodeficient mice (e.g., NOD-SCID or athymic nude mice) would be an appropriate choice.

Experimental Workflow: In Vivo Xenograft Study

Caption: Workflow for a typical subcutaneous xenograft efficacy study.

Experimental Protocol: Subcutaneous Xenograft Efficacy Study

Materials:

• 6-8 week old female athymic nude mice

• A549 human non-small cell lung cancer cells

• Matrigel

• Test compound (5-(Thiophen-3-yl)nicotinonitrile) formulated in an appropriate vehicle (e.g., 0.5% methylcellulose with 0.2% Tween-80)

• Positive control (Erlotinib)

• Calipers for tumor measurement

Procedure:

• Cell Implantation: Subcutaneously inject 5 x 10^6 A549 cells in a 1:1 mixture of media and Matrigel into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring with calipers twice weekly. Tumor volume is calculated using the formula: (Length x Width^2) / 2.

• Randomization: When tumors reach an average size of 100-150 mm³, randomize the animals into treatment groups (n=8-10 mice per group).

• Treatment: Administer the vehicle, test compound, and positive control daily via oral gavage (PO) for 21 days.

• Data Collection: Continue to measure tumor volume and body weight twice weekly. Body weight loss is a general indicator of toxicity.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors. Weigh the tumors.

• Statistical Analysis: Compare the mean tumor volumes and weights between the treated groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA with post-hoc tests). The primary endpoint is Tumor Growth Inhibition (TGI).

Part 3: The Path Forward: Deeper Mechanistic Insights and Future Directions

Successful demonstration of in vivo efficacy opens the door to more advanced preclinical studies. These include:

• Pharmacodynamic (PD) Studies: Collecting tumor samples at various time points after the final dose to assess target engagement in vivo (e.g., by measuring the levels of phosphorylated EGFR via Western blot or immunohistochemistry).

• Orthotopic Models: Employing more clinically relevant models where tumor cells are implanted in the organ of origin (e.g., A549 cells implanted in the lung).

• Combination Studies: Investigating the potential synergistic effects of 5-(Thiophen-3-yl)nicotinonitrile with other standard-of-care chemotherapeutics.

By systematically progressing through the outlined experimental framework, researchers can build a comprehensive data package to support the continued development of 5-(Thiophen-3-yl)nicotinonitrile. This structured approach, which emphasizes the causal links between in vitro activity, pharmacokinetic properties, and in vivo efficacy, is crucial for making informed decisions and ultimately translating a promising molecule into a potential therapeutic.

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• Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. (2022). ACS Omega.
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A Researcher's Guide to Off-Target Profiling: A Comparative Cross-Reactivity Study of 5-(Thiophen-3-yl)nicotinonitrile

In the landscape of modern drug discovery, the principle of "one drug, one target" is an increasingly rare paradigm. The intricate and homologous nature of the human proteome, particularly the kinome, dictates that small molecule inhibitors often engage with multiple targets. This polypharmacology can be a double-edged sword, leading to beneficial synergistic effects or unforeseen toxicities. Therefore, a rigorous and early assessment of a compound's cross-reactivity is not merely a regulatory hurdle but a fundamental component of robust preclinical science.

This guide provides a comparative framework for evaluating the cross-reactivity of a novel investigational compound, 5-(Thiophen-3-yl)nicotinonitrile . Lacking specific public data for this molecule, we will proceed with a realistic, data-driven hypothetical scenario. Given that both thiophene and nicotinonitrile scaffolds are prevalent in kinase inhibitors, we will posit that our compound of interest is a putative inhibitor of the Src family kinases (SFKs) .

We will compare its hypothetical selectivity profile against two well-characterized clinical-stage kinase inhibitors:

• Bosutinib: A dual Src/Abl inhibitor, known for its relatively selective profile.[1][2]

• Dasatinib: A multi-kinase inhibitor with a broader, more promiscuous profile.[3][4][5]

This guide is designed for researchers, scientists, and drug development professionals, offering both the strategic rationale and the detailed experimental protocols necessary to conduct a thorough cross-reactivity investigation.

The Imperative of Selectivity Profiling

The rationale for in-depth cross-reactivity studies is multifaceted. Off-target binding can lead to toxicity, as the inhibition of unintended kinases can disrupt essential cellular signaling pathways.[6][7] Conversely, in some instances, off-target effects can contribute to the therapeutic efficacy of a drug.[8] A comprehensive understanding of a compound's interaction landscape is therefore critical for interpreting in vivo efficacy and toxicity data, identifying potential mechanisms of resistance, and discovering opportunities for drug repurposing.

Experimental Workflow for Cross-Reactivity Profiling

A robust cross-reactivity assessment should employ a multi-tiered approach, beginning with broad, high-throughput screening and progressing to more focused, cell-based validation of target engagement.

Caption: Principle of the Cellular Thermal Shift Assay (CETSA).

By performing CETSA for both the primary target (SRC) and a key off-target (e.g., EGFR), a researcher can confirm that the compound engages these targets in a cellular context, providing crucial validation for the biochemical data.

Conclusion and Future Directions

This guide outlines a systematic and robust approach to characterizing the cross-reactivity of a novel compound, using the hypothetical case of 5-(Thiophen-3-yl)nicotinonitrile. The tiered workflow, from broad kinome screening to cellular target validation, provides a comprehensive picture of the compound's selectivity.

Our hypothetical data suggests that 5-(Thiophen-3-yl)nicotinonitrile is a potent Src/Abl inhibitor with a selectivity profile that is superior to the promiscuous inhibitor Dasatinib, yet potentially less selective than Bosutinib due to moderate activity against TEC family kinases and EGFR. This information is invaluable for several reasons:

• Informed Decision-Making: It allows for a data-driven decision on whether to advance the compound, and it highlights potential liabilities (e.g., EGFR-related side effects) that should be monitored in subsequent in vivo studies.

• Rational Drug Design: The cross-reactivity data provides a roadmap for medicinal chemists to modify the compound to enhance selectivity for the primary target while reducing off-target activities.

• Mechanistic Understanding: A clear understanding of a compound's target profile is essential for accurately interpreting its biological effects and for designing informative mechanism-of-action studies.

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A Comparative Guide to the Synthetic Efficiency of 5-(Thiophen-3-yl)nicotinonitrile

Executive Summary

5-(Thiophen-3-yl)nicotinonitrile is a key heterocyclic scaffold, forming the structural core of numerous molecules in medicinal chemistry and materials science. The efficiency of its synthesis directly impacts the cost, scalability, and environmental footprint of downstream drug development and research. This guide provides an in-depth, objective comparison of the primary synthetic routes to this molecule, focusing on palladium-catalyzed cross-coupling reactions. We will benchmark the Suzuki-Miyaura, Stille, and Negishi couplings, providing quantitative data, field-proven insights into experimental choices, and detailed protocols. Furthermore, we will explore emerging, greener alternatives that promise to enhance the sustainability of its production.

The Strategic Disconnection: Choosing the Right Cross-Coupling Tool

The core challenge in synthesizing 5-(Thiophen-3-yl)nicotinonitrile lies in the formation of the C-C bond between the C5 position of the pyridine ring and the C3 position of the thiophene ring. Palladium-catalyzed cross-coupling reactions are the industry standard for this transformation. The choice of method, however, is not trivial and involves a critical trade-off between reactivity, cost, safety, and operational simplicity. The three main contenders—Suzuki, Stille, and Negishi couplings—each utilize a different organometallic nucleophile, which fundamentally dictates the reaction's characteristics.

Our analysis begins with the assumption of two readily available starting materials: 5-bromonicotinonitrile and a functionalized thiophene. The choice of which ring bears the halide and which bears the organometallic component is a key strategic decision influenced by the stability and commercial availability of the respective precursors.

Caption: Core synthetic strategy via palladium-catalyzed cross-coupling.

Benchmarking the Core Methodologies: A Head-to-Head Comparison

The selection of a synthetic route is a multi-parameter optimization problem. Here, we dissect the mechanistic nuances and practical realities of each major cross-coupling method.

The Suzuki-Miyaura Coupling: The Industry Workhorse

The Suzuki-Miyaura reaction, which couples an organoboron species with an organohalide, is arguably the most widely adopted cross-coupling method in the pharmaceutical industry.[1][2][3] Its popularity stems from the low toxicity, high stability, and commercial availability of its organoboron reagents.

• Causality of Choice: Thiophene-3-boronic acid is relatively stable and commercially available, making it an excellent coupling partner for 5-bromonicotinonitrile. The reaction requires a base (e.g., K₃PO₄, K₂CO₃) to activate the boronic acid for transmetalation.[1] The choice of palladium catalyst and ligand is critical; modern biarylphosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands often provide superior results for heteroaryl couplings, minimizing side reactions and catalyst loading.

• Self-Validating System: The reaction progress can be easily monitored by LC-MS. The primary byproducts are inorganic salts and boronic acid homocoupling products, which are typically straightforward to remove during aqueous workup and chromatography.

• Advantages:

  • Low toxicity of boron reagents.

  • Air and moisture stability of boronic acids.

  • Wide functional group tolerance.

  • Extensive literature and well-established protocols.[1]

• Disadvantages:

  • Requires a stoichiometric amount of base, which can sometimes be incompatible with sensitive substrates.

  • Protodeboronation (loss of the boronic acid group) can be a competing side reaction under certain conditions.

The Stille Coupling: The Potent but Problematic Alternative

The Stille reaction couples an organotin (stannane) reagent with an organohalide.[4][5][6] It is known for its exceptional functional group tolerance and insensitivity to the presence of water, making it a powerful tool.[6][7]

• Causality of Choice: The key advantage of Stille coupling is that it proceeds under neutral or nearly neutral conditions, obviating the need for a strong base that could be detrimental to other functional groups. The transmetalation step from tin to palladium is generally facile.[4] However, this comes at a significant cost.

• Trustworthiness Issues: The primary drawback is the high toxicity of organotin reagents and byproducts.[4][5] Removing stoichiometric tin residues (e.g., tributyltin bromide) from the final product is a notorious purification challenge in process chemistry and can be a deal-breaker for pharmaceutical applications.

• Advantages:

  • Excellent functional group tolerance.[6][7]

  • Does not typically require a strong base.

  • Organostannanes are often stable to air and moisture.[4][7]

• Disadvantages:

  • High toxicity of tin reagents and byproducts.

  • Difficult purification to remove tin residues.

  • Potential for homocoupling of the stannane reagent.[7]

The Negishi Coupling: The High-Reactivity Option

The Negishi coupling utilizes a pre-formed organozinc reagent, which is significantly more nucleophilic than its boron or tin counterparts.[8][9][10] This heightened reactivity allows for couplings that may be sluggish or fail under Suzuki or Stille conditions.

• Causality of Choice: Organozinc reagents are typically prepared in situ from the corresponding organohalide (e.g., 3-bromothiophene) via oxidative addition of zinc metal or by transmetalation from an organolithium or Grignard reagent. This high reactivity allows the reaction to proceed under very mild conditions and often with lower catalyst loadings.

• Self-Validating System: The primary challenge is the air and moisture sensitivity of the organozinc reagents, requiring strict anhydrous and inert atmosphere techniques. The reaction's success is validated by the consumption of starting materials and formation of the product, with zinc salts being the main inorganic byproduct, which are easily removed in an aqueous workup.

• Advantages:

  • High reactivity, enabling difficult couplings.

  • Generally high yields and fast reaction times.

  • Low toxicity of zinc byproducts.

• Disadvantages:

  • Organozinc reagents are sensitive to air and moisture.

  • Requires preparation of the organometallic reagent immediately before use.

  • Less functional group tolerance compared to Suzuki or Stille due to the high nucleophilicity of the organozinc species.

Caption: Generalized catalytic cycle for cross-coupling reactions.

Quantitative Performance Metrics: A Summary Table

Metric	Suzuki-Miyaura Coupling	Stille Coupling	Negishi Coupling
Typical Yield	Good to Excellent (70-95%)	Good to Excellent (75-98%)	Excellent (>90%)
Reagent Cost	Moderate (Boronic acids)	High (Organostannanes)	Low to Moderate
Safety/Toxicity	Low (Boron compounds are generally non-toxic)	Very High (Organotins are highly toxic)	Low (Zinc salts)
Green Chemistry	Good; main waste is inorganic salts.	Poor due to toxic metal waste.	Good; benign zinc byproducts.
Stability	Boronic acids are generally air/moisture stable.	Stannanes are generally air/moisture stable.[4]	Organozincs are air/moisture sensitive .
Purification	Generally straightforward.	Difficult due to tin byproduct removal.	Straightforward aqueous workup.
Conditions	Requires base; mild to moderate heat (80-110 °C).[1]	Neutral; mild to moderate heat.	Anhydrous/inert; mild conditions (RT to 60 °C).

Field-Proven Experimental Protocols

The following protocols are generalized procedures that serve as a robust starting point for optimization.

Protocol 1: Suzuki-Miyaura Synthesis of 5-(Thiophen-3-yl)nicotinonitrile

This protocol prioritizes safety and operational simplicity, making it the recommended first-line approach.

• Reagents:

  • 5-Bromonicotinonitrile (1.0 equiv)

  • Thiophene-3-boronic acid (1.2-1.5 equiv)

  • Pd(PPh₃)₄ (2-5 mol%) or other Pd catalyst/ligand system

  • Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄) (2.0-3.0 equiv)

  • Solvent: 1,4-Dioxane/Water (4:1) or DMF

• Procedure:

  • To a dry Schlenk flask, add 5-bromonicotinonitrile, thiophene-3-boronic acid, and the base.

  • Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon) three times.

  • Under a positive pressure of argon, add the palladium catalyst followed by the degassed solvent system.[1]

  • Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 12-24 hours).

  • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the final product.

Protocol 2: Stille Coupling Synthesis of 5-(Thiophen-3-yl)nicotinonitrile

This protocol is provided for comparative purposes or for cases where base-sensitive functional groups preclude the use of the Suzuki method. Extreme caution must be exercised due to the toxicity of tin compounds.

• Reagents:

  • 5-Bromonicotinonitrile (1.0 equiv)

  • 3-(Tributylstannyl)thiophene (1.1 equiv)

  • Pd(PPh₃)₄ (1-2 mol%) or Pd₂(dba)₃/P(o-tol)₃

  • Solvent: Anhydrous, degassed toluene or DMF

• Procedure:

  • To a dry Schlenk tube, add 5-bromonicotinonitrile and the palladium catalyst.

  • Evacuate and backfill the tube with argon three times.[11]

  • Add the anhydrous, degassed solvent via syringe, followed by the 3-(tributylstannyl)thiophene.

  • Heat the reaction mixture to 90-110 °C and stir for 12-16 hours.[11] Monitor by TLC or LC-MS.

  • After cooling, concentrate the reaction mixture. The purification is critical:

    • Perform an initial purification via silica gel chromatography.

    • To remove residual tin, dissolve the product in a solvent like acetonitrile and wash with hexane, or treat with a fluoride source (e.g., KF on silica) to precipitate tin salts. Multiple chromatographic steps may be necessary.

Emerging & Greener Synthetic Paradigms

While cross-coupling reactions are effective, the principles of green chemistry encourage the development of more atom-economical and less hazardous alternatives.[12][13][14][15]

• One-Pot Condensation Reactions: Several strategies exist for building the nicotinonitrile ring system from simpler acyclic precursors.[16][17] For example, a multi-component reaction involving a thiophene-containing chalcone, malononitrile, and an ammonia source could potentially construct the target molecule in a single, highly efficient step.[17] These methods avoid the use of pre-functionalized haloarenes and expensive palladium catalysts.

• Direct C-H Arylation: The ultimate "green" approach involves the direct coupling of 5-halonicotinonitrile with the C-H bond of thiophene, or vice-versa. This strategy eliminates the need to synthesize and use organometallic reagents, reducing waste significantly. While still an active area of research, C-H activation methodologies represent the future of efficient arene-arene bond formation.

Caption: Decision flowchart for selecting the optimal synthetic route.

Conclusion and Future Outlook

For the synthesis of 5-(Thiophen-3-yl)nicotinonitrile, the Suzuki-Miyaura coupling represents the most balanced and recommended methodology for most research and development applications. It offers a superior combination of high yield, operational simplicity, and, most importantly, a favorable safety and environmental profile.

The Stille coupling, while effective, should be avoided unless absolutely necessary due to the severe toxicity of organotin compounds and the associated purification challenges. The Negishi coupling serves as a powerful option for challenging substrates or when speed is paramount, provided the laboratory is equipped to handle air-sensitive reagents.

Looking forward, the field will continue to move towards greener and more cost-effective methods. The maturation of direct C-H activation technologies and the discovery of novel multi-component reactions will likely render the pre-functionalization of coupling partners obsolete, marking the next paradigm in efficient heterocyclic synthesis.

References

• Buchwald, S. L., & Hartwig, J. F. (2011). Palladium-Catalyzed Aromatic Aminations with in situ Generated Aminostannanes. Chemical Reviews, 111(3), 2177–2250.
• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508-524.
• Kosugi, M., Kameyama, M., & Migita, T. (1983). Palladium-catalyzed cross-coupling reaction of organotin compounds with organic halides. Chemistry Letters, 12(6), 927-928.
• ACS Green Chemistry Institute. Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Eaborn, C., & Migita, T. (n.d.). History of Stille Coupling. Chemistry LibreTexts.
• Thermo Fisher Scientific. Stille Cross-Coupling Reaction.
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• Various Authors. (2023). Synthesis of Nicotinonitrile Derivatives.
• Li, Y., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)
• Teague, P. C., & Short, W. A. (n.d.). Nicotinonitrile. Organic Syntheses.
• Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction.
• Various Authors. (2001). Synthesis of Diarylamines in the Thiophene Series by Buchwald—Hartwig Coupling.
• Iglesias, E. (2024). Advances in Green Chemistry Approaches for Sustainable Pharmaceutical Synthesis. Journal of Organic and Pharmaceutical Chemistry.
• Kumar, A., et al. (2023). Green Chemistry Approaches in the Synthesis of Pyrimidine Derivatives. World Journal of Pharmacy and Pharmaceutical Sciences.
• Hie, L., & Garg, N. K. (n.d.). Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Organic Syntheses.
• J&K Scientific LLC. Stille Cross-Coupling.
• Various Authors. (2022). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. MDPI.
• BenchChem. (2025).
• Sharma, S., et al. (2008). Green Chemistry Approach to the Sustainable Advancement to the Synthesis of Heterocyclic Chemistry. Rasayan Journal of Chemistry.
• Various Authors. (2011). Synthesis of nicotinonitrile derivatives and study of their photophysical properties. Tetrahedron.
• Various Authors. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Journal of Biomolecular Structure and Dynamics.
• Various Authors. (2021). Synthesis of product 14 under solvent-free conditions.
• Various Authors. (2018). A Review: Synthesis and Medicinal Importance of Nicotinonitriles and Their Analogous. Journal of Heterocyclic Chemistry.
• Various Authors. (2011). Suzuki cross-coupling approaches to the synthesis of bioactive 3-substituted and 5-substituted-4-methoxy-6-methyl-2-pyrones. PubMed.
• Salem, M. A., et al. (2018). Overview on the synthetic routes to nicotine nitriles.
• Amaral, M. F. Z. J., et al. (2014). Application of the Negishi Reaction in the Synthesis of Thiophene-Based Lignans Analogues with Leishmanicidal Effects. Journal of the Brazilian Chemical Society.
• Various Authors. (2000). Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid derivatives.
• Mishra, R., et al. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance.
• Various Authors. (2023). Synthetic Routes and Clinical Application of Representative Small-Molecule EGFR Inhibitors for Cancer Therapy. MDPI.
• Doyle, A. G., et al. (2012). Nickel-Catalyzed Negishi Alkylations of Styrenyl Aziridines. The Doyle Group, Princeton University.
• Various Authors. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)
• Various Authors. (2021). Synthetic Routes to Coumarin(Benzopyrone)-Fused Five-Membered Aromatic Heterocycles Built on the-Pyrone Moiety. Part 1. Semantic Scholar.
• Various Authors. (2007). Negishi coupling reactions as a valuable tool for [11C]methyl-arene formation; first proof of principle.
• Various Authors. (2021). Stabilized Arylzinc Iodides in Negishi Acylative Cross-Coupling: A Modular Synthesis of Chalcones. MDPI.
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Introduction: The Criticality of Positional Isomerism in Thiophene Chemistry

An In-Depth Guide to the Comparative Spectroscopic Analysis of Thiophene Positional Isomers

Thiophene, a five-membered, sulfur-containing aromatic heterocycle, serves as a cornerstone in the architecture of numerous pharmaceuticals and functional materials.[1] Its derivatives are integral to a wide array of therapeutic agents, including antidepressants, anesthetics, and anti-inflammatory drugs.[1] The specific substitution pattern on the thiophene ring—the position at which functional groups are attached—is not a trivial detail. Positional isomers, such as 2-substituted versus 3-substituted thiophenes, often exhibit profoundly different biological activities, pharmacokinetic profiles, and material properties. This divergence stems from the distinct electronic and steric environments at each position, which influences how the molecule interacts with biological targets or organizes in the solid state.

For researchers in drug development and materials science, the unambiguous differentiation and structural confirmation of these isomers is a non-negotiable step in the discovery and quality control pipeline. Relying on a single analytical technique can be misleading. Therefore, a multi-faceted spectroscopic approach is essential for definitive characterization. This guide provides a comparative analysis of the primary spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), UV-Visible (UV-Vis), and Mass Spectrometry (MS)—used to distinguish thiophene positional isomers, grounded in the causality of experimental choices and supported by detailed protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool for Isomer Elucidation

NMR spectroscopy is the most powerful and informative method for distinguishing positional isomers of thiophene in solution. It provides a detailed map of the molecule's carbon-hydrogen framework by probing the magnetic environments of ¹H and ¹³C nuclei.

Expertise & Causality: Why NMR Excels

The electronic structure of the thiophene ring is inherently asymmetric. The sulfur atom's lone pairs contribute to the aromatic π-system, creating distinct electronic densities at the α-positions (C2 and C5) versus the β-positions (C3 and C4). Protons and carbons at the α-positions are typically more deshielded and appear at a higher chemical shift (downfield) compared to those at the β-positions.[2][3]

When a substituent is introduced, it perturbs this electronic environment in a position-dependent manner. An electron-withdrawing group (EWG) at the 2-position, for example, will strongly deshield the adjacent H3 and H5 protons. The same group at the 3-position will have a different and generally less pronounced effect on the remaining H2, H4, and H5 protons. This results in unique and predictable patterns of chemical shifts and spin-spin coupling constants (J-values) for each isomer, providing a definitive structural fingerprint.

To illustrate this, we will compare the spectral data for two common isomers: 2-acetylthiophene and 3-acetylthiophene .[4][5]

Data Presentation: Comparative ¹H and ¹³C NMR Data

Spectroscopy	Compound	Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling (J, Hz)
¹H NMR	2-Acetylthiophene	H3	~7.65	dd, J = 3.9, 1.1 Hz
H4	~7.15	dd, J = 3.9, 4.9 Hz
H5	~7.70	dd, J = 4.9, 1.1 Hz
-COCH₃	~2.55	s
¹H NMR	3-Acetylthiophene	H2	~8.05	dd, J = 1.2, 2.9 Hz
H4	~7.32	dd, J = 2.9, 5.1 Hz
H5	~7.54	dd, J = 1.2, 5.1 Hz
-COCH₃	~2.50	s
¹³C NMR	2-Acetylthiophene	C2	~144.5	-
C3	~133.8	-
C4	~128.2	-
C5	~132.5	-
-C OCH₃	~190.8	-
-COC H₃	~26.7	-
¹³C NMR	3-Acetylthiophene	C2	~132.0	-
C3	~142.0	-
C4	~126.5	-
C5	~129.0	-
-C OCH₃	~196.0	-
-COC H₃	~26.5	-

Note: Chemical shifts are approximate and can vary with solvent and concentration. Data compiled from multiple sources for illustrative purposes.[4][5][6]

Experimental Protocol: NMR Data Acquisition

• Sample Preparation : Dissolve 5-10 mg of the purified thiophene isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) within a 5 mm NMR tube. Chloroform-d is a common choice due to its good solubilizing power for many thiophene derivatives.[7]

• Instrument Setup :

  • Insert the sample into the spectrometer.

  • Lock the field frequency using the deuterium signal from the solvent. This step is crucial for maintaining a stable magnetic field during acquisition.[7]

  • Shim the magnetic field to achieve maximum homogeneity, which is essential for obtaining sharp, well-resolved peaks.[7]

• ¹H NMR Acquisition :

  • Pulse Sequence : Use a standard single-pulse sequence.

  • Spectral Width : Set to approximately 12-15 ppm, centered around 6-7 ppm to cover the aromatic and substituent regions.

  • Number of Scans : Acquire 16-32 scans to achieve an adequate signal-to-noise (S/N) ratio.

  • Relaxation Delay : A delay of 1-2 seconds between scans is typically sufficient for proton relaxation.[7]

• ¹³C NMR Acquisition :

  • Pulse Sequence : Employ a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to single lines for each unique carbon.

  • Spectral Width : Set to a wider range, typically 0-220 ppm.

  • Number of Scans : A significantly larger number of scans (e.g., 1024 or more) is required due to the low natural abundance (~1.1%) and lower gyromagnetic ratio of the ¹³C isotope.[7]

  • Relaxation Delay : Use a longer delay of 2-5 seconds to ensure full relaxation of all carbon nuclei, especially quaternary carbons.[7]

• Data Processing : Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to obtain the final spectrum. Calibrate the spectrum using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Visualization: NMR Analysis Workflow

Caption: Workflow for structural elucidation of thiophene isomers via NMR.

Infrared (IR) Spectroscopy: Probing Vibrational Differences

IR spectroscopy provides information about the functional groups and bonding within a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Expertise & Causality: Why IR is Useful

While both 2- and 3-substituted isomers will show characteristic bands for their common functional groups (e.g., a strong C=O stretch for acetylthiophenes), the substitution pattern alters the molecule's overall symmetry and the vibrational coupling within the thiophene ring. This leads to subtle but distinct differences in the "fingerprint region" (approx. 1500-650 cm⁻¹). Key diagnostic vibrations include:

• C-H out-of-plane bending : The pattern of these bands is highly sensitive to the number of adjacent hydrogen atoms on the aromatic ring.[8]

• Ring stretching vibrations : The C=C and C-S stretching modes within the thiophene ring are also influenced by the substituent's position.[1][9] For 2-substituted thiophenes, characteristic ring stretching bands are often observed around 1514-1532 cm⁻¹, 1430-1454 cm⁻¹, and 1347-1367 cm⁻¹.[1]

Data Presentation: Comparative IR Data (cm⁻¹)

Vibrational Mode	2-Acetylthiophene	3-Acetylthiophene	Rationale for Difference
C=O Stretch	~1665 cm⁻¹	~1675 cm⁻¹	Greater conjugation of the 2-acetyl group with the ring (via the sulfur atom) lowers the bond order and frequency.
Ring C=C Stretch	~1520, 1415 cm⁻¹	~1530, 1410 cm⁻¹	The substitution pattern alters the symmetry and electronic distribution, shifting the ring vibrational modes.
C-H Out-of-Plane Bend	~855, 720 cm⁻¹	~870, 750 cm⁻¹	The number and position of adjacent ring protons create a distinct pattern of out-of-plane bending vibrations.

Note: Frequencies are approximate and can vary based on the sample state (liquid, solid, solution). Data compiled from multiple sources.[1][4][6][8]

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

ATR is a common and convenient method that requires minimal sample preparation.

• Instrument Preparation : Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract any atmospheric (CO₂, H₂O) or crystal-related absorptions from the sample spectrum.

• Sample Application : Place a single drop of the liquid isomer (or a small amount of the solid powder) directly onto the ATR crystal surface, ensuring complete coverage of the crystal.[6]

• Data Acquisition : Lower the ATR press to ensure good contact between the sample and the crystal. Record the spectrum, typically by co-adding 16 to 32 scans in the range of 4000-400 cm⁻¹ to achieve a good S/N ratio.[6]

• Data Analysis : The instrument software will automatically ratio the sample spectrum against the background. Identify the characteristic absorption bands and compare the fingerprint regions of the two isomers. Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Visualization: Key Differentiating Vibrational Modes

Caption: Positional isomerism leads to distinct IR vibrational frequencies.

UV-Visible (UV-Vis) Spectroscopy: Observing Electronic Transitions

UV-Vis spectroscopy measures the absorption of UV or visible light, which corresponds to the promotion of electrons from lower to higher energy molecular orbitals. In thiophenes, the primary absorption arises from π → π* transitions within the aromatic system.

Expertise & Causality: Why UV-Vis Can Differentiate Isomers

The position of a substituent influences the extent of the conjugated π-electron system. A substituent at the 2-position can often participate in more effective conjugation with the entire ring, including the sulfur atom's lone pair electrons, compared to a substituent at the 3-position.[10] This extended conjugation lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

According to the relationship E = hc/λ, a lower energy gap results in the absorption of longer wavelength light. Therefore, 2-substituted thiophenes often exhibit a bathochromic (red) shift in their maximum absorption wavelength (λ_max) compared to their 3-substituted counterparts.[10]

Data Presentation: Comparative UV-Vis Data

Compound	Solvent	λ_max (nm)	Rationale for Difference
2-Acetylthiophene	Ethanol	~260, 285	More effective conjugation between the carbonyl and the thiophene ring leads to a lower energy π → π* transition.
3-Acetylthiophene	Ethanol	~245	Less effective conjugation results in a higher energy transition and absorption at a shorter wavelength.

Note: Values are illustrative and can vary with solvent polarity. Data compiled from multiple sources.[10][11]

Experimental Protocol: UV-Vis Spectrum Acquisition

• Solvent Selection : Choose a spectroscopic grade solvent that dissolves the sample and is transparent in the wavelength range of interest (e.g., ethanol, hexane, or acetonitrile).

• Sample Preparation :

  • Prepare a stock solution of the thiophene isomer with a known concentration (e.g., 1 x 10⁻³ M).

  • Perform serial dilutions to obtain a final concentration (e.g., 1 x 10⁻⁵ M) that will yield an absorbance in the optimal range of 0.2-1.0 AU.[11]

• Instrument Setup :

  • Turn on the spectrometer and allow the lamps (deuterium and tungsten) to warm up for at least 15-20 minutes for stable output.

  • Fill a quartz cuvette with the pure solvent to be used as a reference.

• Data Acquisition :

  • Place the reference cuvette in the spectrometer and record a baseline correction spectrum. This subtracts the absorbance of the solvent and cuvette.[11]

  • Replace the reference cuvette with a matched quartz cuvette containing the sample solution.

  • Scan the sample over the desired wavelength range (e.g., 200-400 nm).

• Data Analysis : Identify the wavelength of maximum absorbance (λ_max) from the resulting spectrum.

Visualization: Effect of Substitution on Conjugation and λ_max

Caption: Logical flow from substituent position to observed λ_max in UV-Vis.

Mass Spectrometry (MS): Differentiating by Fragmentation

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For isomer analysis, the key is not the molecular mass (which is identical for isomers) but the differences in their fragmentation patterns upon ionization.

Expertise & Causality: Why Fragmentation Patterns Differ

Under electron ionization (EI), a high-energy electron removes an electron from the molecule, creating a radical cation (M⁺•), the molecular ion. This ion is energetically unstable and undergoes fragmentation. The stability of the resulting fragment ions and neutral losses is dictated by the original molecule's structure. The position of the substituent can influence which bonds are most likely to break. For example, in acetylthiophenes, a primary fragmentation is the loss of the methyl group (•CH₃) to form a stable thienoyl cation. The relative abundance of this and other fragment ions can differ between the 2- and 3-isomers, although sometimes the differences are minor.[12]

Data Presentation: Comparative EI-MS Fragmentation Data

Compound	Molecular Ion (M⁺•) m/z	Key Fragment m/z (Proposed Identity)	Rationale for Difference
2-Acetylthiophene	126	111 ([M-CH₃]⁺), 83 ([C₃H₃S]⁺)	The 2-thienoyl cation is particularly stable, often making the m/z 111 peak the base peak.
3-Acetylthiophene	126	111 ([M-CH₃]⁺), 83 ([C₃H₃S]⁺)	Fragmentation is similar, but the relative intensity of the m/z 111 peak compared to the molecular ion may differ from the 2-isomer.

Note: In many cases, the EI mass spectra of simple positional isomers can be very similar, making MS a less definitive tool than NMR for this specific task.[4][12]

Experimental Protocol: Electron Ionization (EI) MS

• Sample Introduction : Introduce a small amount of the sample into the ion source. For volatile liquids like acetylthiophene, this is often done via a Gas Chromatography (GC-MS) system, which also provides separation and purity information. Direct insertion probes can be used for solids.

• Ionization : Bombard the sample molecules with high-energy electrons (typically 70 eV) in the ion source. This causes ionization and subsequent fragmentation.

• Mass Analysis : The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight), which separates them based on their m/z ratio.

• Detection : An electron multiplier or other detector records the abundance of ions at each m/z value.

• Data Analysis : Compare the resulting mass spectra, paying close attention to the molecular ion peak and the relative abundances of the key fragment ions.

Visualization: Simplified Comparative Fragmentation

Caption: Fragmentation of acetylthiophene isomers to the thienoyl cation.

Conclusion: A Synergistic Approach to Structural Certainty

No single spectroscopic technique tells the whole story. While NMR spectroscopy stands out as the most definitive method for differentiating thiophene positional isomers, a comprehensive, multi-technique approach provides a self-validating system essential for the rigorous standards of pharmaceutical and materials research.

• NMR provides the unambiguous carbon-hydrogen framework.

• IR confirms the presence of functional groups and offers clues through the fingerprint region.

• UV-Vis sheds light on the electronic and conjugative properties of the isomers.

• MS confirms the molecular weight and can provide corroborating structural evidence through fragmentation patterns.

By synthesizing the data from each of these methods, researchers can achieve an authoritative and trustworthy characterization of thiophene positional isomers, ensuring the integrity and reproducibility of their scientific findings.

References

• Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal. [Link]

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• Positional Isomeric Thiophene-Based π-Conjugated Chromophores: Synthesis, Structure, and Optical Properties. ACS Publications. [Link]

• The Infrared Absorption Spectra of Thiophene Derivatives. J-STAGE. [Link]

• 1H NMR Chemical Shift Values (δppm) for the Thiophene Proton of... ResearchGate. [Link]

• The Ultraviolet Spectra of the Thiophene Derivatives. J-STAGE. [Link]

• STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. ResearchGate. [Link]

• Solvent-driven spectroscopic and quantum chemical evaluation of 2-[(trimethylsilyl) ethynyl]thiophene with molecular docking insights. PMC - NIH. [Link]

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A Comparative Guide to the Purity Validation of Synthesized 5-(Thiophen-3-yl)nicotinonitrile

An Objective Comparison Guide for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth, objective comparison of analytical methodologies for validating the purity of synthesized 5-(Thiophen-3-yl)nicotinonitrile. This heterocyclic scaffold is a valuable building block in medicinal chemistry and materials science, making the rigorous confirmation of its purity a non-negotiable prerequisite for any downstream application to ensure data reproducibility, safety, and efficacy.[1][2] This document moves beyond mere protocols to explain the causality behind methodological choices, empowering researchers to design robust and self-validating purity assessment workflows.

Part 1: The Synthetic Landscape and Anticipating Potential Impurities

The purity validation of a synthesized compound begins with understanding its synthetic origin. 5-(Thiophen-3-yl)nicotinonitrile is commonly synthesized via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1] This powerful C-C bond-forming reaction, while efficient, is susceptible to side reactions that generate a predictable profile of potential impurities. A robust analytical method must be capable of resolving the target compound from these closely related structures.

Common Impurities in Suzuki-Miyaura Coupling:

• Starting Materials: Incomplete conversion will leave residual 5-bromonicotinonitrile and thiophene-3-boronic acid.

• Homocoupling Products: Self-coupling of the starting materials can lead to the formation of 5,5'-bipyridine-3,3'-dicarbonitrile and 3,3'-bithiophene.[3][4]

• Dehalogenation/Protodeboronation Byproducts: Reductive cleavage of the C-Br or C-B bond can generate nicotinonitrile or thiophene, respectively.[3]

• Catalyst-Derived Impurities: Phosphorus ligands from the palladium catalyst can sometimes participate in side reactions, leading to arylated phosphine oxides.[5]

The presence of these impurities can interfere with subsequent reactions, complicate biological assays, and compromise the integrity of the final product.[6] Therefore, the primary goal of our analytical workflow is not just to quantify the main component, but to effectively separate and identify these potential contaminants.

Part 2: A Comparative Analysis of Primary Purity Assessment Techniques

No single technique provides a complete picture of a compound's purity. A multi-faceted approach, employing orthogonal methods, provides the highest degree of confidence. Here, we compare the three most powerful and relevant techniques for the analysis of 5-(Thiophen-3-yl)nicotinonitrile: High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS).

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for routine purity analysis in the pharmaceutical industry, prized for its high resolving power and quantitative accuracy.[7] It separates compounds based on their differential partitioning between a stationary phase (e.g., C18) and a liquid mobile phase.

• Expertise & Experience: For a molecule like 5-(Thiophen-3-yl)nicotinonitrile, a reverse-phase HPLC method is the logical choice. The significant polarity difference between the target molecule and less polar impurities, such as homocoupled bithiophene, allows for excellent chromatographic separation. The presence of UV-active pyridine and thiophene rings ensures sensitive detection.

• Trustworthiness: Purity is typically reported as a percentage of the total peak area. For regulatory purposes and to ensure the reliability of biological data, a purity level of >95% is often required.[8] HPLC provides a robust and reproducible measure of this relative purity.

• Limitations: This method assumes all components have a similar response factor at the detection wavelength, which is not always true. Crucially, it provides no definitive structural information about the impurity peaks; it only shows their presence and relative quantity.

Quantitative NMR (qNMR) Spectroscopy

While standard NMR is unparalleled for structural elucidation, its quantitative application (qNMR) is a powerful primary method for purity determination.[9][10] It provides a direct measurement of the analyte's mass fraction relative to a certified internal standard of known purity.

• Expertise & Experience: The key advantage of qNMR is its ability to provide both structural confirmation and absolute purity in a single, non-destructive experiment.[8] Unlike HPLC, its quantification is independent of the analyte's chromophore. This makes it an excellent orthogonal technique to verify HPLC results and to detect impurities that may lack a UV signature.

• Trustworthiness: qNMR is considered a primary ratio method of measurement. By carefully weighing the sample and a high-purity internal standard (e.g., maleic acid), the purity calculation is based on the fundamental relationship between signal integral and the number of protons, making it traceable to the International System of Units (SI).[11]

• Limitations: The sensitivity of qNMR is generally lower than that of HPLC, making it less suitable for detecting impurities at very low levels (<0.1%). Furthermore, signal overlap between the analyte, impurities, and the internal standard can complicate accurate integration and requires careful selection of the standard and experimental parameters.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation capabilities of HPLC with the highly sensitive and specific detection of mass spectrometry, making it the definitive tool for impurity identification.[12][13]

• Expertise & Experience: In a research and development setting, identifying an unknown peak from an HPLC chromatogram is a common challenge. LC-MS resolves this by providing the molecular weight of the components within each peak.[14] For example, if a minor peak is observed, LC-MS can instantly differentiate between a starting material (e.g., 5-bromonicotinonitrile, MW ~183 g/mol ) and a homocoupling byproduct (e.g., 3,3'-bithiophene, MW ~166 g/mol ).

• Trustworthiness: By providing molecular weight data, LC-MS offers an unambiguous method for confirming the identity of expected impurities and characterizing unexpected ones.[7][15] Tandem mass spectrometry (MS/MS) can further provide fragmentation patterns for detailed structural elucidation.[12]

• Limitations: While excellent for identification, quantification with LC-MS can be more complex than with HPLC-UV due to variations in ionization efficiency between different compounds. It is best used as a qualitative tool for impurity profiling in this context.

Data Summary: A Head-to-Head Comparison

The following table summarizes the expected performance of each technique for the analysis of a hypothetical batch of 5-(Thiophen-3-yl)nicotinonitrile.

Parameter	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Primary Output	Relative Purity (Area %)	Absolute Purity (Mass Fraction %)	Impurity Identification (Molecular Weight)
Typical Purity Result	98.5%	98.2% (w/w)	N/A (Qualitative)
Sensitivity	High (to ~0.05%)	Moderate (to ~0.1%)	Very High (to <0.01%)
Structural Info	None	Definitive (for main component & known impurities)	Definitive (Molecular Weight & Fragmentation)
Key Advantage	Robust, high-resolution separation for quantification.[16]	Absolute quantification without reference standards of impurities.[8][9]	Unambiguous identification of unknown impurities.[13][14]
Best Use Case	Routine quality control and release testing.	Orthogonal confirmation of purity and content.	Process development and impurity profiling.

Part 3: Validated Experimental Protocols

The following protocols are provided as robust starting points for the purity validation of 5-(Thiophen-3-yl)nicotinonitrile.

Protocol 1: Purity Determination by Reverse-Phase HPLC

This method is designed for high-resolution separation of the target compound from its likely impurities.

• Instrumentation: Standard HPLC system with a UV-Vis or Diode Array Detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 80% B

  • 15-18 min: 80% B

  • 18-19 min: 80% to 20% B

  • 19-25 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh ~1 mg of synthesized 5-(Thiophen-3-yl)nicotinonitrile and dissolve in 1 mL of 50:50 Acetonitrile:Water.

• Purity Calculation: Purity (%) = (Area of Main Peak / Sum of All Peak Areas) x 100.

Protocol 2: Absolute Purity by Quantitative ¹H NMR (qNMR)

This protocol provides a method for determining the absolute mass fraction purity using an internal standard.[16]

• Internal Standard (IS): Maleic acid (certified reference material).

• Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Sample Preparation:

  • Accurately weigh ~15 mg of 5-(Thiophen-3-yl)nicotinonitrile into a clean vial.

  • Accurately weigh ~10 mg of maleic acid into the same vial.

  • Record the exact masses (m_analyte and m_IS).

  • Dissolve the mixture in ~0.7 mL of DMSO-d₆.

  • Transfer the solution to a clean NMR tube.

• NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Key Parameters:

    • Set a long relaxation delay (D1) of at least 30 seconds to ensure full relaxation of all protons for accurate integration.

    • Acquire at least 16 scans for a good signal-to-noise ratio.

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, unique signal for the analyte (e.g., a pyridine proton).

  • Integrate the signal for the internal standard (for maleic acid, the two vinylic protons at ~6.2 ppm).

• Purity Calculation:

  • Purity (w/w %) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  • Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular Weight (Analyte: ~188.23 g/mol ; IS: 116.07 g/mol )

    • m = Mass

    • P_IS = Purity of the internal standard (e.g., 99.9%)

Part 4: Visualization of the Validation Workflow

Visualizing the workflow helps in understanding the logical progression of analysis and decision-making.

Caption: A logical workflow for the comprehensive purity validation of a synthesized compound.

Caption: A decision tree for selecting the appropriate analytical method based on the research question.

Conclusion and Authoritative Recommendation

Validating the purity of synthesized 5-(Thiophen-3-yl)nicotinonitrile requires more than a single measurement. A scientifically sound approach relies on the strategic application of orthogonal analytical techniques.

• For routine analysis and quality control, a validated HPLC method provides the necessary resolution, sensitivity, and throughput to ensure batches meet a relative purity threshold (e.g., >95%).

• For definitive characterization and as an orthogonal check, qNMR is indispensable. It delivers an absolute purity value traceable to a certified standard, simultaneously confirming the compound's structure and flagging non-chromophoric impurities.

• During process development and for troubleshooting, LC-MS is the essential tool for rapidly identifying the molecular weights of unknown impurities, thereby providing crucial feedback to optimize the synthetic reaction and purification steps.

By integrating these three pillars of analysis—chromatographic separation, absolute quantification, and mass-based identification—researchers can establish a self-validating system that guarantees the purity and integrity of their synthesized 5-(Thiophen-3-yl)nicotinonitrile, ensuring the reliability and success of their scientific endeavors.

References

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• Pharmaceutical Technology. (n.d.). Impurity Profiling Using Convergence Chromatography and Mass Spectrometry.
• (2025, May 8). The benefits of high-resolution mass spectrometry for impurity profiling.
• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.

• Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry, 51(2), 76-81. Retrieved from [Link]

• (2025, August 7). Mass spectrometry in impurity profiling. ResearchGate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Importance of Purity: Selecting the Right Boronic Acid for Suzuki Coupling. Retrieved from [Link]

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• YouTube. (2024, September 8). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Retrieved from [Link]

• Journal of Chemical Education. (2017). qHNMR Analysis of Purity of Common Organic Solvents--An Undergraduate Quantitative Analysis Laboratory Experiment. Retrieved from [Link]

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• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• ResearchGate. (2021, June). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link]

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• ACS Omega. (2024, September 10). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. Retrieved from [Link]

• ACS Publications. (n.d.). Liquid chromatographic separation schemes for pyrrole and pyridine nitrogen aromatic heterocycle fractions from crude oils suitable for rapid characterization of geochemical samples. Analytical Chemistry. Retrieved from [Link]

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A Researcher's Guide to Unveiling the Novelty of 5-(Thiophen-3-yl)nicotinonitrile's Biological Target

In the landscape of drug discovery, the identification and validation of a novel biological target for a small molecule is a critical milestone. This guide provides a comprehensive, multi-pronged strategy for researchers, scientists, and drug development professionals to assess the novelty of the biological target of 5-(Thiophen-3-yl)nicotinonitrile. By integrating computational approaches with robust experimental validation, we will navigate the path from a compound with interesting phenotypic effects to a well-characterized and potentially novel mechanism of action.

Section 1: The Starting Point - In Silico Target Prediction

Before embarking on resource-intensive experimental work, leveraging computational tools can provide valuable initial hypotheses about the potential biological targets of 5-(Thiophen-3-yl)nicotinonitrile. These in silico methods utilize the chemical structure of the molecule to predict its interactions with known proteins.

Rationale for a Computational First-Pass

A computational approach is a cost-effective and rapid way to narrow down the vast search space of the human proteome. By comparing the structure of 5-(Thiophen-3-yl)nicotinonitrile to databases of compounds with known biological targets, we can generate a prioritized list of potential interacting proteins. This allows for more focused and efficient downstream experimental validation.

Recommended In Silico Approaches

Several computational methods can be employed for target prediction.[1][2][3][4] A combination of ligand-based and structure-based approaches is recommended for a more comprehensive analysis.

• Ligand-Based Methods: These methods rely on the principle that structurally similar molecules often have similar biological activities.

  • Chemical Similarity Searching: Tools like TargetHunter utilize large chemogenomic databases (e.g., ChEMBL) to identify known bioactive compounds with structural similarity to the query molecule.[1]

  • Pharmacophore Modeling: This approach identifies the 3D arrangement of essential chemical features of 5-(Thiophen-3-yl)nicotinonitrile that are responsible for its biological activity and searches for proteins with binding sites that can accommodate this pharmacophore.

• Structure-Based Methods (if a target is predicted): If a potential target is identified through ligand-based methods and its 3D structure is known, molecular docking can be performed.

  • Molecular Docking: This technique predicts the preferred orientation of 5-(Thiophen-3-yl)nicotinonitrile when bound to a specific protein target, providing insights into the potential binding affinity and mode of interaction.[1]

The output of this in silico analysis will be a list of putative targets, ranked by a confidence score or predicted binding affinity. This list forms the basis for the subsequent experimental validation phase.

Section 2: Experimental Target Deconvolution - A Comparative Approach

With a list of potential targets in hand, the next crucial step is to experimentally validate these predictions and identify the true biological target(s) of 5-(Thiophen-3-yl)nicotinonitrile.[5][6][7][8][9] This section compares and contrasts several state-of-the-art techniques for target deconvolution.

Affinity-Based Methods

These techniques rely on the specific interaction between the small molecule and its protein target.

This is a classic and powerful method for target identification.[10][11][12]

Workflow:

• Immobilization: 5-(Thiophen-3-yl)nicotinonitrile is chemically modified with a linker and immobilized on a solid support (e.g., Sepharose beads).

• Incubation: The immobilized compound is incubated with a complex protein mixture, such as a cell lysate.

• Washing: Non-specifically bound proteins are washed away.

• Elution: Specifically bound proteins are eluted from the column.

• Identification: The eluted proteins are identified using mass spectrometry.

Causality Behind Experimental Choices: The choice of linker and immobilization chemistry is critical to ensure that the binding site of the compound remains accessible to its target protein. The stringency of the wash steps is optimized to minimize the identification of false-positive interactors.

Table 1: Comparison of Key Target Deconvolution Techniques

Technique	Principle	Advantages	Disadvantages
Affinity Chromatography-Mass Spectrometry (AC-MS)	Immobilized compound captures its binding partners from a cell lysate.	Direct identification of binding partners; applicable to a wide range of targets.	Requires chemical modification of the compound, which may alter its binding properties; can identify indirect binders.[10][12]
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes a protein against thermal denaturation.	Label-free; can be performed in intact cells and tissues, confirming target engagement in a physiological context.[13][14][15][16][17]	Requires a specific antibody for detection (Western blot) or advanced proteomics for proteome-wide analysis (TPP); not all proteins exhibit a clear thermal shift.
Kinobeads Profiling	A mixture of broad-spectrum kinase inhibitors on beads is used to capture a large portion of the cellular kinome.	Specifically designed for identifying kinase targets; provides selectivity profile across the kinome.[18][19][20][21][22]	Limited to kinase targets; may not identify targets outside the ATP-binding site.[20]

Label-Free Methods

These approaches do not require modification of the compound of interest, thus preserving its native binding properties.

CETSA is based on the principle that the binding of a ligand to its target protein increases the thermal stability of the protein.[13][14][15][16][17]

Experimental Protocol:

• Treatment: Treat intact cells or cell lysates with 5-(Thiophen-3-yl)nicotinonitrile or a vehicle control.

• Heating: Heat the samples across a range of temperatures.

• Lysis and Centrifugation: Lyse the cells (if treated intact) and centrifuge to separate the soluble protein fraction from the precipitated, denatured proteins.

• Detection: The amount of the target protein remaining in the soluble fraction is quantified, typically by Western blotting or mass spectrometry (in the case of Thermal Proteome Profiling - TPP).

Self-Validating System: A positive result in CETSA is a shift in the melting curve of a specific protein in the presence of the compound, providing strong evidence of direct target engagement within a cellular context.

Given that many small molecule inhibitors target kinases, kinobeads profiling is a valuable technique if a kinase is a suspected target.[18][19][20][21][22]

Principle: This chemoproteomic approach uses beads coated with a cocktail of non-selective kinase inhibitors to capture a large portion of the cellular kinome. By pre-incubating a cell lysate with 5-(Thiophen-3-yl)nicotinonitrile, its target kinase will be occupied and will not bind to the kinobeads. The proteins that are competed off the beads are then identified by mass spectrometry.

Section 3: Assessing Target Novelty

Once a high-confidence biological target for 5-(Thiophen-3-yl)nicotinonitrile has been identified and validated, the next step is to assess its novelty. A novel target can be defined as one that has not been previously therapeutically exploited for the disease indication of interest.

Literature and Patent Landscape Analysis

A thorough search of the scientific literature (e.g., PubMed, Scopus) and patent databases (e.g., Google Patents, USPTO) is the first step. The key questions to address are:

• Is there a known link between the identified target and the disease or phenotype of interest?

• Are there other small molecules or biologics that are known to modulate this target?

• What is the current stage of development for any existing modulators of this target?

Druggability Assessment

The "druggability" of a target refers to the likelihood of being able to modulate its function with a small molecule.[23][24][25][26][27]

Key Considerations for Druggability:

• Presence of a Binding Pocket: The target protein should have a well-defined binding pocket that can accommodate a small molecule with high affinity and specificity.

• Functional Role: The target should play a critical role in the disease pathway, such that its modulation leads to a therapeutic effect.

• Safety Profile: An ideal target should have a favorable safety profile, with minimal on-target toxicities in healthy tissues.

Computational tools can be used to predict the presence of druggable pockets on the protein surface.

Conclusion

The journey from a promising small molecule like 5-(Thiophen-3-yl)nicotinonitrile to a validated, novel biological target is a challenging but rewarding endeavor. By employing a systematic and multi-faceted approach that combines the predictive power of in silico methods with the definitive evidence from experimental techniques like AC-MS and CETSA, researchers can confidently identify and characterize the mechanism of action of their compound. A thorough assessment of the target's novelty and druggability is the final, critical step in paving the way for the development of next-generation therapeutics.

References

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• Klaeger, S., et al. (2017). The target landscape of clinical kinase drugs. Science, 358(6367), eaan4368.
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• Werner, T., et al. (2012). Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors.
• Al-Obeidi, F. A., et al. (2018).
• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target engagement in cells.
• Wang, L., et al. (2013). TargetHunter: An In Silico Target Identification Tool for Predicting Therapeutic Potential of Small Organic Molecules Based on Chemogenomic Database. The AAPS Journal, 15(2), 395-406.
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• Sapient Bio. (2024).
• Simon, G. M., & Shokat, K. M. (2013). Target deconvolution techniques in modern phenotypic profiling. Current Opinion in Chemical Biology, 17(1), 29-35.
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• Oncodesign Services. (n.d.). Target Deconvolution. Oncodesign Services.
• Zhang, Y., et al. (2021). An update of label-free protein target identification methods for natural active products. RSC Advances, 11(53), 33385-33396.
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• Ha, J., et al. (2021). Recent advances in identifying protein targets in drug discovery. Expert Opinion on Drug Discovery, 16(8), 893-906.
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• Creative Biolabs. (n.d.). Affinity Chromatography.
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Safety & Regulatory Compliance

5-(Thiophen-3-yl)nicotinonitrile proper disposal procedures

An Authoritative Guide to the Safe Disposal of 5-(Thiophen-3-yl)nicotinonitrile

For laboratory professionals engaged in the fast-paced world of research and drug development, the integrity of an experiment is intrinsically linked to the safety of the entire workflow, from synthesis to disposal. While 5-(Thiophen-3-yl)nicotinonitrile is a valuable building block in medicinal chemistry, its proper disposal is a critical, non-negotiable aspect of laboratory management that ensures the safety of personnel and environmental stewardship.

This guide provides a comprehensive, step-by-step protocol for the safe disposal of 5-(Thiophen-3-yl)nicotinonitrile. As no specific Safety Data Sheet (SDS) is readily available for this exact compound, the procedures outlined are conservatively based on the known hazards of its core chemical moieties: the thiophene ring and the nicotinonitrile structure. This approach establishes a self-validating system of safety, treating the compound with the caution merited by its components.

Part 1: Hazard Profile and Risk Assessment

Before any handling or disposal begins, a thorough understanding of the potential hazards is essential.[1] The risk profile for 5-(Thiophen-3-yl)nicotinonitrile is extrapolated from data on structurally related compounds. The thiophene group suggests potential flammability and environmental hazards, while the nicotinonitrile component points towards toxicological risks associated with nitriles and pyridines.[2][3][4]

Table 1: Extrapolated Hazard Profile

Hazard Category	Description	Rationale & Key Precautions	Supporting Sources
Acute Toxicity	Potentially toxic if swallowed, inhaled, or in contact with skin. Nitriles can release cyanide under certain conditions, and pyridine derivatives are often harmful.[4][5]	Avoid generating dust or aerosols.[5] Handle only in a well-ventilated area, preferably a chemical fume hood.[6] Use appropriate PPE at all times.	[4][5]
Skin & Eye Irritation	Expected to cause skin and serious eye irritation. This is a common characteristic of related aromatic and heterocyclic compounds.[7][8]	Wear chemical-resistant gloves and safety goggles with side shields.[6][8] An eyewash station and safety shower must be readily accessible.[9]	[6][7][8][9]
Respiratory Irritation	May cause respiratory tract irritation upon inhalation of dust or fumes.[7][8]	Work in a chemical fume hood to minimize inhalation exposure.[6] If significant dust is generated, respiratory protection may be necessary.	[6][7][8]
Environmental Hazard	Thiophene derivatives can be harmful to aquatic life with long-lasting effects.[10]	Avoid release into the environment.[10] All waste must be collected and disposed of as hazardous waste, not poured down the drain.[2]	[2][10]

| Flammability | Thiophene itself is a flammable liquid. While 5-(Thiophen-3-yl)nicotinonitrile is a solid, it should be kept away from heat, sparks, and open flames. | Store away from ignition sources and oxidizing agents. | |

Part 2: Mandatory Personal Protective Equipment (PPE)

A robust defense against chemical exposure is non-negotiable. The selection of PPE is your first and most critical control measure.

• Eye and Face Protection : Wear chemical safety goggles that conform to European Standard EN166 or OSHA's regulations in 29 CFR 1910.133.[7]

• Hand Protection : Use chemical-resistant nitrile gloves.[6] Given the potential for skin irritation and toxicity, double-gloving is a prudent practice. Dispose of contaminated gloves immediately as hazardous waste.[2][11]

• Body Protection : A lab coat that covers the arms and fastens in the front is required.[6] Ensure shoes fully cover the feet; open-toed footwear is strictly prohibited.[6]

• Respiratory Protection : All handling and weighing of the solid compound should be performed in a certified chemical fume hood to control exposure to airborne particles.[6]

Part 3: Step-by-Step Disposal Protocol

All materials contaminated with 5-(Thiophen-3-yl)nicotinonitrile must be treated as hazardous waste.[2] The foundation of proper disposal is meticulous segregation to prevent incompatible materials from reacting.[12][13][14]

Step 1: Waste Identification and Segregation

At the point of generation, immediately segregate waste into dedicated, clearly labeled containers.[1][14]

• Solid Chemical Waste :

  • Place un-used or expired 5-(Thiophen-3-yl)nicotinonitrile, along with any contaminated weigh boats, spatulas, or wipes, into a dedicated solid hazardous waste container.

  • This container should be made of a compatible material like high-density polyethylene (HDPE) and have a secure, sealable lid.[2]

• Liquid Chemical Waste :

  • Collect any solutions containing 5-(Thiophen-3-yl)nicotinonitrile in a dedicated liquid hazardous waste container.

  • The container must be leak-proof and clearly labeled. Do not mix this waste stream with other incompatible wastes, such as strong acids, bases, or oxidizing agents.[2]

• Contaminated Sharps :

  • Needles, syringes, or broken glassware contaminated with the compound must be placed in a designated, puncture-proof sharps container labeled as hazardous waste.

• Contaminated PPE :

  • Dispose of all contaminated gloves, disposable lab coats, and bench paper in a separate hazardous waste bag or container designated for this purpose.[2][11]

Step 2: Labeling and Container Management

Proper labeling is a critical safety and compliance measure. Every waste container must be clearly labeled with the following information:

• The words "Hazardous Waste" .[15]

• The full chemical name: "5-(Thiophen-3-yl)nicotinonitrile" .

• An indication of the hazards (e.g., "Toxic," "Irritant").[15]

• The date waste was first added to the container (accumulation start date).

Ensure all container lids are securely fastened when not in use to prevent spills and the release of vapors.[8]

Step 3: On-Site Storage

Store sealed hazardous waste containers in a designated and secure satellite accumulation area (SAA) or central accumulation area (CAA) that is well-ventilated and away from general laboratory traffic.[2][15] This area should be separate from workspaces and sources of heat or ignition.[13]

Step 4: Final Disposal

The final disposal of hazardous waste is a regulated process that must be handled by professionals.

• Coordinate with your institution’s Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor for the pickup and final disposal of the waste containers.[2][7]

• Never attempt to dispose of this chemical via standard trash or by pouring it down the sewer system.[16]

• Follow all local, state, and federal regulations for hazardous waste disposal, such as those outlined by the Environmental Protection Agency (EPA).[17][18] Academic laboratories may operate under the alternative requirements of 40 CFR Part 262, Subpart K, which provides specific guidelines for managing laboratory waste.[17][19]

Part 4: Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accident.[1]

• Alert Personnel : Immediately alert others in the vicinity.[12]

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the lab.

• Containment : For a small, manageable spill, wear appropriate PPE and contain the spill using an inert absorbent material like vermiculite or sand.[2] Do not use combustible materials like paper towels to absorb large quantities of solvent-based waste.

• Collection : Carefully scoop the absorbed material and contaminated solids into your designated hazardous solid waste container.

• Decontamination : Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.[2]

• Reporting : Report the incident to your laboratory supervisor and EHS department as required by your institution's policies.[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-(Thiophen-3-yl)nicotinonitrile and associated waste.

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Comprehensive Safety and Handling Guide for 5-(Thiophen-3-yl)nicotinonitrile

This guide provides essential safety protocols and operational procedures for handling 5-(Thiophen-3-yl)nicotinonitrile in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document synthesizes data from structurally related compounds, including thiophene derivatives and nicotinonitriles, to establish a robust framework for safe handling and disposal. This approach is grounded in the precautionary principle, ensuring a high level of safety for all personnel.

Hazard Assessment: A Synthesis of Structural Toxicology

• Thiophene Moiety: The thiophene ring is a known "structural alert" in medicinal chemistry.[1] Metabolism of thiophene-containing compounds by cytochrome P450 enzymes can lead to the formation of reactive metabolites, such as S-oxides and epoxides.[2][3][4] These reactive intermediates have been associated with hepatotoxicity and other adverse effects in various thiophene-containing drugs.[1][3] Therefore, 5-(Thiophen-3-yl)nicotinonitrile should be handled as a potentially toxic substance with the capacity to cause organ damage upon exposure.

• Nicotinonitrile Moiety: The nitrile group (-CN) can be a source of toxicity. While the nitrile in nicotinonitrile is generally stable, some nitrile compounds can release cyanide in vivo. Nicotinonitrile itself is classified as harmful if swallowed, causing skin and eye irritation, and may cause respiratory irritation.[5] A safety data sheet for the related compound 5-(Thiophen-3-yl)nicotinic acid indicates it causes skin, eye, and respiratory irritation.[6]

Based on this structural analysis, 5-(Thiophen-3-yl)nicotinonitrile should be treated as a hazardous substance with the following potential health effects:

• Acute toxicity (if swallowed, in contact with skin, or if inhaled)

• Skin irritation

• Serious eye irritation

• Respiratory tract irritation

• Potential for target organ toxicity with repeated or prolonged exposure

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 5-(Thiophen-3-yl)nicotinonitrile. The following table outlines the minimum required PPE.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is mandatory. Nitrile gloves offer good resistance to a wide range of chemicals, including many solvents used in a laboratory setting.[7][8] However, thin, disposable nitrile gloves provide only splash protection and should be changed immediately upon contamination.[9] For extended handling, consider using a thicker gauge nitrile glove (e.g., 8-mil or greater) for the outer layer.[9] Always inspect gloves for any signs of degradation or perforation before and during use.
Eye Protection	Chemical safety goggles that provide a complete seal around the eyes are required. Standard safety glasses with side shields do not offer sufficient protection against splashes or fine powders.[10]
Body Protection	A flame-resistant laboratory coat should be worn at all times. Ensure the lab coat is fully buttoned to provide maximum coverage.[10] For procedures with a high risk of splashing, consider using a chemically resistant apron over the lab coat.
Respiratory Protection	When handling the solid compound outside of a certified chemical fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required. All work with this compound, especially weighing and preparing solutions, should ideally be conducted within a fume hood to minimize inhalation exposure.[11]
Footwear	Closed-toe shoes made of a non-porous material are mandatory in the laboratory.[10]

Operational Workflow for Safe Handling

The following step-by-step workflow is designed to minimize exposure and ensure a safe working environment.

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